Technical Documentation Center

Pyrazolo[1,5-a]pyridin-5-ylmethanamine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Pyrazolo[1,5-a]pyridin-5-ylmethanamine
  • CAS: 1313727-03-5

Core Science & Biosynthesis

Foundational

Synthesis and Mechanistic Evaluation of Pyrazolo[1,5-a]pyridin-5-ylmethanamine: A Comprehensive Technical Guide

Executive Summary The pyrazolo[1,5-a]pyridine scaffold is a privileged bicyclic heteroaromatic system characterized by a bridgehead nitrogen atom. As a bioisostere of indoles and azaindoles, it exhibits enhanced metaboli...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The pyrazolo[1,5-a]pyridine scaffold is a privileged bicyclic heteroaromatic system characterized by a bridgehead nitrogen atom. As a bioisostere of indoles and azaindoles, it exhibits enhanced metabolic stability and unique hydrogen-bonding profiles. Specifically, Pyrazolo[1,5-a]pyridin-5-ylmethanamine (CAS: 1313727-03-5)[1] has emerged as a critical building block in modern drug discovery, frequently utilized in the design of kinase inhibitors targeting RET, JAK3, and PI3K[2][3].

This whitepaper provides an authoritative, step-by-step guide to the synthesis of pyrazolo[1,5-a]pyridin-5-ylmethanamine. By dissecting the retrosynthetic logic, detailing self-validating experimental protocols, and explaining the mechanistic causality behind each transformation, this guide serves as a robust framework for process chemists and drug development professionals.

Retrosynthetic Strategy & Pathway Design

The synthesis of pyrazolo[1,5-a]pyridin-5-ylmethanamine relies on the late-stage reduction of its corresponding nitrile, pyrazolo[1,5-a]pyridine-5-carbonitrile (CAS: 1352903-96-8)[4]. The construction of the bicyclic core is most efficiently achieved via a 1,3-dipolar cycloaddition (also known as a [3+2] annulation) between an N-aminopyridinium ylide and an electron-deficient alkyne or equivalent[5][6].

Retrosynthesis Target Pyrazolo[1,5-a]pyridin-5-ylmethanamine (Target) Nitrile Pyrazolo[1,5-a]pyridine-5-carbonitrile (Precursor) Target->Nitrile Nitrile Reduction Salt 1-Amino-4-cyanopyridinium Salt (Intermediate) Nitrile->Salt [3+2] Cycloaddition Starting 4-Cyanopyridine (Starting Material) Salt->Starting Electrophilic N-Amination

Retrosynthetic pathway for Pyrazolo[1,5-a]pyridin-5-ylmethanamine.

Mechanistic Causality and Experimental Workflows

Stage 1: Electrophilic N-Amination of 4-Cyanopyridine

Causality & Mechanism: To generate the necessary 1,3-dipole for the pyrazolo[1,5-a]pyridine core, the pyridine nitrogen must be aminated. O-(Mesitylsulfonyl)hydroxylamine (MSH) or O-(2,4-dinitrophenyl)hydroxylamine (DPH) are standard electrophilic amination reagents. The lone pair of the pyridine nitrogen nucleophilically attacks the NH₂ group of MSH, displacing the mesitylsulfonate leaving group to form the 1-amino-4-cyanopyridinium salt[5].

Protocol 1: Synthesis of 1-Amino-4-cyanopyridinium mesitylenesulfonate

  • Preparation: Dissolve 4-cyanopyridine (10.0 g, 96 mmol) in anhydrous dichloromethane (DCM, 100 mL) under an inert argon atmosphere.

  • Reagent Addition: Cool the solution to 0 °C using an ice bath. Dropwise, add a solution of O-(mesitylsulfonyl)hydroxylamine (22.7 g, 105 mmol) in DCM (50 mL) over 30 minutes to control the exothermic N-amination.

  • Reaction: Remove the ice bath and stir the mixture at room temperature for 4 hours. The product will begin to precipitate as a white crystalline solid.

  • Isolation: Filter the precipitate under vacuum, wash with cold diethyl ether (3 × 50 mL) to remove unreacted starting materials, and dry under high vacuum to yield the self-validating intermediate (typically >85% yield).

Stage 2: [3+2] Annulation-Aromatization

Causality & Mechanism: The treatment of the N-aminopyridinium salt with a mild base (e.g., K₂CO₃) deprotonates the amino group, generating an N-aminopyridinium ylide. This ylide acts as a highly reactive 1,3-dipole. When reacted with an electron-deficient alkyne (like ethyl propiolate) or an α,β-unsaturated compound, a concerted [3+2] cycloaddition occurs[6]. The regioselectivity is strictly governed by the HOMO-LUMO interactions between the nucleophilic ylide nitrogen and the electrophilic β-carbon of the dipolarophile. Subsequent oxidative aromatization (often mediated by TEMPO or chloranil) yields the fully aromatic pyrazolo[1,5-a]pyridine system[6].

Mechanism Salt N-Aminopyridinium Salt Ylide N-Aminopyridinium Ylide (1,3-Dipole) Salt->Ylide Base (-H+) Cycloadduct Dihydropyrazolo[1,5-a]pyridine (Cycloadduct) Ylide->Cycloadduct + Dipolarophile [3+2] Cycloaddition Product Pyrazolo[1,5-a]pyridine Core Cycloadduct->Product TEMPO/O2 (Oxidative Aromatization)

Mechanistic steps of the 1,3-dipolar cycloaddition and oxidative aromatization.

Protocol 2: Synthesis of Pyrazolo[1,5-a]pyridine-5-carbonitrile

  • Setup: In a 250 mL round-bottom flask, suspend 1-amino-4-cyanopyridinium mesitylenesulfonate (15.0 g, 47 mmol) and ethyl propiolate (5.5 g, 56 mmol) in N,N-dimethylformamide (DMF, 100 mL).

  • Cycloaddition: Add anhydrous K₂CO₃ (13.0 g, 94 mmol) and TEMPO (1.47 g, 9.4 mmol) to the suspension. Stir the reaction mixture at room temperature open to the air (or under an O₂ balloon) for 12 hours. The TEMPO acts as a catalytic oxidant to drive the aromatization of the dihydropyrazole intermediate[6].

  • Hydrolysis & Decarboxylation: To remove the ester group at the 3-position (derived from ethyl propiolate), add 2M aqueous NaOH (50 mL) and heat to 80 °C for 4 hours. Acidify with 2M HCl to precipitate the carboxylic acid, filter, and heat the neat solid at 200 °C for 1 hour to induce thermal decarboxylation.

  • Purification: Purify the resulting crude pyrazolo[1,5-a]pyridine-5-carbonitrile via silica gel flash chromatography (Hexanes/EtOAc 7:3) to obtain a pale yellow solid.

Table 1: Optimization of [3+2] Cycloaddition Conditions
Oxidant / CatalystBaseSolventTemp (°C)Isolated Yield (%)Regioselectivity
None (Air only)K₂CO₃DMF2542%>95:5
Chloranil (1.0 eq)DBUMeCN2568%>95:5
TEMPO (0.2 eq) + O₂ K₂CO₃ DMF 25 84% >99:1
TEMPO (0.2 eq) + O₂Cs₂CO₃DMSO5076%>99:1

Note: TEMPO-mediated oxidative aromatization provides the highest yields and prevents over-oxidation side products[6].

Stage 3: Chemoselective Nitrile Reduction

Causality & Mechanism: The final step requires the reduction of the 5-carbonitrile to the 5-ylmethanamine[7]. Nitrile reduction often suffers from side reactions, specifically the formation of secondary and tertiary amines. This occurs when the intermediate imine reacts with newly formed primary amine. To circumvent this, reduction is performed in the presence of excess ammonia (NH₃). The high concentration of ammonia shifts the equilibrium of the intermediate imine, effectively trapping it and ensuring exclusive conversion to the primary methanamine.

Protocol 3: Synthesis of Pyrazolo[1,5-a]pyridin-5-ylmethanamine

  • Preparation: In a high-pressure hydrogenation vessel, dissolve pyrazolo[1,5-a]pyridine-5-carbonitrile (5.0 g, 35 mmol) in a 7M solution of ammonia in methanol (75 mL).

  • Catalyst Addition: Carefully add Raney Nickel slurry in water (approx. 1.0 g wet weight). Safety Note: Raney Nickel is highly pyrophoric; never allow the catalyst to dry in air.

  • Hydrogenation: Seal the vessel, purge with nitrogen (3×), and then pressurize with hydrogen gas to 50 psi (3.4 bar). Stir vigorously at room temperature for 16 hours.

  • Workup: Vent the hydrogen gas and purge with nitrogen. Filter the mixture through a pad of Celite to remove the catalyst, washing the pad with methanol (50 mL).

  • Isolation: Concentrate the filtrate under reduced pressure. Dissolve the crude residue in 2M HCl in diethyl ether to precipitate the product as pyrazolo[1,5-a]pyridin-5-ylmethanamine dihydrochloride . Filter and dry to yield a highly pure, stable white powder.

Table 2: Comparison of Nitrile Reduction Methodologies
Reagent SystemAdditivePrimary Amine YieldSecondary Amine (Impurity)Notes
LiAlH₄ / THFNone65%15%Harsh; potential ring reduction.
Pd/C, H₂ (Atm)None40%45%High dimerization rate.
Pd/C, H₂ (50 psi)HCl (aq)78%<5%Requires acidic workup.
Raney Ni, H₂ (50 psi) NH₃ (7M in MeOH) 92% <1% Optimal chemoselectivity.

Conclusion

The synthesis of pyrazolo[1,5-a]pyridin-5-ylmethanamine requires precise control over electrophilic amination, regioselective cycloaddition, and chemoselective reduction. By utilizing a TEMPO-mediated [3+2] annulation-aromatization strategy[6], chemists can construct the bicyclic core with high atom economy and regiocontrol. Subsequent reduction utilizing Raney Nickel in methanolic ammonia ensures the high-yielding isolation of the primary amine, preventing dimerization and providing a scalable route to this highly valuable pharmaceutical intermediate.

References

  • aaronchem.com - Pyrazolo[1,5-a]pyridine-2-methanamine - Aaronchem URL:[8]

  • ChemicalBook - PYRAZOLO[1,5-A]PYRIDIN-5-YLMETHANAMINE (CAS 1313727-03-5) URL:[1]

  • Guidechem - pyridin-4-ylmethanamine 3731-53-1 wiki - Guidechem URL:[7]

  • Organic Chemistry Frontiers (RSC Publishing) - One-step synthesis of cyanated pyrazolo[1,5-a]pyridines utilizing N-aminopyridines as a 1,3-dipole and a nitrogen source URL:[5]

  • Organic Letters (ACS Publications) - Regioselective Synthesis of Pyrazolo[1,5-a]pyridine via TEMPO-Mediated [3 + 2] Annulation–Aromatization of N-Aminopyridines and α,β-Unsaturated Compounds URL:[6]

  • Google Patents (US20220135557A1) - Ret inhibitors, pharmaceutical compositions and uses thereof URL:[9]

  • Googleapis (AU 2014201789 B2) - Patent describing pyrazolo[1,5-a]pyridine-5-carbonitrile synthesis for JAK3 inhibitors URL:[3]

  • Matrix Scientific - Pyrazolo[1,5-a]pyridine-5-carbonitrile (CAS 1352903-96-8) URL:[4]

Sources

Exploratory

Spectroscopic Characterization of Pyrazolo[1,5-a]pyridin-5-ylmethanamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Introduction Pyrazolo[1,5-a]pyridines are a class of fused heterocyclic compounds that have garnered significant interest in medicinal chemistry due to thei...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrazolo[1,5-a]pyridines are a class of fused heterocyclic compounds that have garnered significant interest in medicinal chemistry due to their diverse biological activities. As structural analogs of purines, they serve as valuable scaffolds in the design of kinase inhibitors, anti-inflammatory agents, and other therapeutic molecules. This guide focuses on the spectroscopic characterization of a specific derivative, Pyrazolo[1,5-a]pyridin-5-ylmethanamine.

Molecular Structure and Numbering

The foundational step in interpreting spectroscopic data is a clear understanding of the molecule's structure and the conventional numbering of its atoms.

Caption: IUPAC Numbering of the Pyrazolo[1,5-a]pyridin-5-ylmethanamine Scaffold.

Predicted Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

¹H NMR (Proton NMR): The predicted ¹H NMR spectrum in a common solvent like DMSO-d₆ would likely exhibit the following key signals:

Proton(s) Predicted Chemical Shift (ppm) Multiplicity Coupling Constant (J, Hz) Justification
H-78.5 - 8.7d~7.0Located on the pyridine ring, deshielded by the adjacent nitrogen (N4).
H-28.0 - 8.2d~2.0Part of the pyrazole ring, adjacent to the bridgehead nitrogen (N1).
H-36.6 - 6.8dd~2.0, ~0.5Coupled to H-2 and potentially a small long-range coupling.
H-67.2 - 7.4t~7.0Part of the pyridine ring, coupled to H-7 and H-5.
H-57.6 - 7.8d~7.0Deshielded due to the electron-withdrawing effect of the methanamine substituent and the adjacent nitrogen.
-CH₂-3.8 - 4.0s-Methylene protons adjacent to the amino group and the aromatic ring.
-NH₂2.0 - 2.5br s-Broad singlet due to quadrupole broadening and exchange with solvent.

¹³C NMR (Carbon NMR): The predicted ¹³C NMR spectrum would show distinct signals for each carbon atom in the molecule.

Carbon Predicted Chemical Shift (ppm) Justification
C-7145 - 148Aromatic carbon adjacent to nitrogen in the pyridine ring.
C-5140 - 143Aromatic carbon bearing the methanamine group and adjacent to nitrogen.
C-3a138 - 141Bridgehead carbon, part of both rings.
C-2130 - 133Aromatic carbon in the pyrazole ring.
C-6115 - 118Aromatic carbon in the pyridine ring.
C-395 - 98Aromatic carbon in the pyrazole ring, shielded by two nitrogens.
-CH₂-45 - 50Aliphatic carbon of the methanamine substituent.
Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Vibrational Mode Predicted Wavenumber (cm⁻¹) Intensity Justification
N-H Stretch3300 - 3500Medium, BroadCharacteristic of the primary amine (-NH₂).
C-H Stretch (Aromatic)3000 - 3100MediumAromatic C-H bonds of the pyrazolo[1,5-a]pyridine ring.
C-H Stretch (Aliphatic)2850 - 2960MediumAliphatic C-H bonds of the methylene (-CH₂) group.
C=N and C=C Stretch1500 - 1650StrongAromatic ring stretching vibrations.
N-H Bend1550 - 1650MediumBending vibration of the primary amine.
C-N Stretch1250 - 1350MediumStretching vibration of the C-N bond of the amine.
Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Predicted Fragmentation Pattern:

M [M]+. m/z = 147 M1 [M-1]+ m/z = 146 M->M1 -H• M2 [M-15]+ m/z = 132 M->M2 -NH• M3 [M-28]+ m/z = 119 M->M3 -CH2N•

Caption: Predicted Electron Ionization (EI) Mass Spectrometry Fragmentation of Pyrazolo[1,5-a]pyridin-5-ylmethanamine.

  • Molecular Ion ([M]⁺): The molecular ion peak is expected at an m/z of approximately 147.19.

  • Key Fragments:

    • [M-1]⁺ (m/z 146): Loss of a hydrogen radical.

    • [M-15]⁺ (m/z 132): Loss of an amino radical (•NH₂).

    • [M-28]⁺ (m/z 119): Loss of a CH₂N radical, a common fragmentation for benzylamines.

Hypothetical Synthesis Protocol

A plausible synthetic route for Pyrazolo[1,5-a]pyridin-5-ylmethanamine could involve the reduction of a corresponding nitrile or amide precursor.

A Pyrazolo[1,5-a]pyridine-5-carbonitrile B Pyrazolo[1,5-a]pyridin-5-ylmethanamine A->B Reduction (e.g., LiAlH4 in THF)

Caption: Proposed Synthetic Workflow for Pyrazolo[1,5-a]pyridin-5-ylmethanamine.

Step-by-Step Methodology:

  • Starting Material: Pyrazolo[1,5-a]pyridine-5-carbonitrile. This precursor could potentially be synthesized via established methods for the functionalization of the pyrazolo[1,5-a]pyridine core.

  • Reduction:

    • To a stirred suspension of lithium aluminum hydride (LiAlH₄) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or nitrogen), a solution of Pyrazolo[1,5-a]pyridine-5-carbonitrile in anhydrous THF is added dropwise at 0 °C.

    • The reaction mixture is then allowed to warm to room temperature and stirred for several hours, or until the reaction is complete (monitored by Thin Layer Chromatography, TLC).

  • Work-up:

    • The reaction is carefully quenched by the sequential addition of water, followed by a 15% aqueous solution of sodium hydroxide, and then more water (Fieser workup).

    • The resulting solid is filtered off, and the filtrate is dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

  • Purification:

    • The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel to afford the desired Pyrazolo[1,5-a]pyridin-5-ylmethanamine.

Conclusion

This technical guide provides a detailed prediction of the NMR, IR, and MS spectroscopic data for Pyrazolo[1,5-a]pyridin-5-ylmethanamine, based on the analysis of its structural features and comparison with related compounds. The proposed synthetic protocol offers a viable route for its preparation. It is anticipated that this information will be a valuable resource for researchers engaged in the synthesis and characterization of novel pyrazolo[1,5-a]pyridine derivatives for applications in drug discovery and development. The empirical validation of these predictions through the synthesis and spectroscopic analysis of the title compound is a logical and necessary next step.

References

Foundational

The Ascendant Scaffold: A Technical Guide to Pyrazolo[1,5-a]pyridin-5-ylmethanamine Derivatives and Analogs

For Researchers, Scientists, and Drug Development Professionals The pyrazolo[1,5-a]pyridine and its isosteric analog, the pyrazolo[1,5-a]pyrimidine, represent a class of fused heterocyclic systems that have garnered sign...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

The pyrazolo[1,5-a]pyridine and its isosteric analog, the pyrazolo[1,5-a]pyrimidine, represent a class of fused heterocyclic systems that have garnered significant attention in medicinal chemistry. Their rigid, planar structure and synthetic tractability make them privileged scaffolds for the design of potent and selective modulators of various biological targets. This guide provides an in-depth exploration of pyrazolo[1,5-a]pyridin-5-ylmethanamine derivatives and their analogs, focusing on their synthesis, biological activities, and the nuanced structure-activity relationships that govern their therapeutic potential.

The Pyrazolo[1,5-a]pyridine Core: A Foundation for Diverse Bioactivity

The pyrazolo[1,5-a]pyridine scaffold is an aromatic bicyclic system formed by the fusion of a pyrazole and a pyridine ring. This core structure offers multiple points for substitution, allowing for the fine-tuning of physicochemical properties and biological activity. The structural diversity and reactivity of the pyrazole ring, with its multiple reactive positions for electrophilic, nucleophilic, and alkylation reactions, contribute to the versatility of this scaffold in drug discovery.[1]

Derivatives of this core have demonstrated a wide array of pharmacological activities, including anticancer, anti-inflammatory, antibacterial, and antiviral properties.[1] A significant portion of research has focused on their role as kinase inhibitors, targeting key enzymes in cellular signaling pathways that are often dysregulated in diseases like cancer.[2][3]

Synthetic Strategies: Building the Core and Introducing Diversity

The construction of the pyrazolo[1,5-a]pyridine and pyrazolo[1,5-a]pyrimidine ring systems can be achieved through various synthetic routes. The choice of method often depends on the desired substitution pattern and the availability of starting materials.

Cyclocondensation Reactions

A common and versatile method for the synthesis of the pyrazolo[1,5-a]pyrimidine core involves the cyclocondensation of 5-aminopyrazoles with β-dicarbonyl compounds, β-enaminones, or other 1,3-bielectrophiles.[4][5] This reaction typically proceeds under acidic or basic conditions and can be facilitated by catalysts to promote the formation of the fused pyrimidine ring.[2] The mechanism involves an initial nucleophilic attack of the 5-aminopyrazole onto a carbonyl group, followed by an intramolecular cyclization and dehydration.[2]

Protocol: General Synthesis of Pyrazolo[1,5-a]pyrimidines via Cyclocondensation

  • Reactant Preparation: Dissolve the selected 5-aminopyrazole derivative in a suitable solvent such as ethanol or acetic acid.

  • Addition of Biselectrophile: Add an equimolar amount of the 1,3-biselectrophilic compound (e.g., a β-diketone or β-ketoester) to the reaction mixture.

  • Catalysis (Optional): For less reactive substrates, a catalytic amount of an acid (e.g., p-toluenesulfonic acid) or a base (e.g., pyridine) can be added.

  • Reaction Conditions: Heat the mixture to reflux for a period ranging from a few hours to overnight, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. If a precipitate forms, collect it by filtration. Otherwise, concentrate the solvent under reduced pressure and purify the crude product by column chromatography on silica gel.

[3+2] Cycloaddition Reactions

Another powerful strategy for constructing the pyrazolo[1,5-a]pyridine ring is the [3+2] cycloaddition of pyridinium-N-imines with alkynes.[1] This method allows for the regioselective synthesis of 3-substituted pyrazolo[1,5-a]pyridines. The in-situ generation of the pyridinium-N-imine is a key step in this process.

Multi-Component Reactions

Three-component reactions involving 3-amino-1H-pyrazoles, aldehydes, and activated methylene compounds provide a one-pot synthesis of the pyrazolo[1,5-a]pyrimidine core.[2] This approach is highly efficient as it allows for the rapid generation of molecular diversity from simple starting materials.

Palladium-Catalyzed Cross-Coupling

To further functionalize the pyrazolo[1,5-a]pyridine and pyrazolo[1,5-a]pyrimidine scaffolds, palladium-catalyzed cross-coupling reactions such as Suzuki and Buchwald-Hartwig amination are frequently employed.[2][6] These reactions enable the introduction of a wide range of aryl, heteroaryl, and amino substituents, which is crucial for optimizing the biological activity of the compounds.[2]

Biological Applications: Targeting Key Players in Disease

The versatility of the pyrazolo[1,5-a]pyridine and pyrazolo[1,5-a]pyrimidine scaffolds has led to the development of inhibitors for a variety of therapeutic targets.

Kinase Inhibition in Cancer Therapy

Protein kinases are critical regulators of cellular signaling, and their dysregulation is a hallmark of cancer.[3] Pyrazolo[1,5-a]pyrimidine derivatives have emerged as potent protein kinase inhibitors, acting as ATP-competitive or allosteric modulators.[2]

  • PI3K Inhibitors: Dual inhibition of PI3Kγ and PI3Kδ has shown promise as a cancer immunotherapy strategy.[7] A series of pyrazolo[1,5-a]pyridine derivatives have been identified as potent and selective dual inhibitors of PI3Kγ and PI3Kδ.[7][8] For instance, compound 20e (IHMT-PI3K-315) displayed IC50 values of 4.0 nM and 9.1 nM against PI3Kγ and PI3Kδ, respectively.[7] These compounds have demonstrated in vivo antitumor efficacy in syngeneic mouse models.[8]

  • EGFR, B-Raf, and MEK Inhibitors: Derivatives targeting the EGFR signaling pathway have shown potential in the treatment of non-small cell lung cancer (NSCLC).[2] Additionally, inhibitors of B-Raf and MEK kinases are particularly relevant for melanoma treatment.[2]

  • KDR Kinase Inhibitors: 3,6-disubstituted pyrazolo[1,5-a]pyrimidines have been identified as a new class of KDR kinase inhibitors, a key target in angiogenesis.[9]

  • CDK9 Inhibitors: The serine-threonine kinase CDK9 is an emerging target in oncology.[10] Pyrazolo[1,5-a]pyrimidine-based compounds have been developed as selective CDK9 inhibitors, leading to the induction of apoptosis in malignant cells.[10]

Antituberculosis Agents

Pyrazolo[1,5-a]pyridine-3-carboxamide derivatives have been designed and synthesized as novel antituberculosis agents.[11] These compounds have exhibited excellent in vitro potency against both drug-susceptible and drug-resistant strains of Mycobacterium tuberculosis.[11]

Anti-inflammatory Agents

Pyrazolo[1,5-a]pyrimidine derivatives have also been explored for their anti-inflammatory properties.[12] They have been shown to inhibit COX isoforms and pro-inflammatory cytokines such as IL-6 and TNF-α.[12]

Structure-Activity Relationship (SAR) Insights

The pharmacological properties of pyrazolo[1,5-a]pyridine and its analogs are highly dependent on the substitution pattern around the core scaffold.[2]

  • Hinge-Binding Interactions: The pyrazolo[1,5-a]pyrimidine scaffold itself can interact with the hinge region of the ATP binding site in kinases.[5] Specific substitutions can form additional hydrogen bonds, enhancing binding affinity. For example, in PI3Kδ inhibitors, the pyrimidine moiety can form a hydrogen bond with the backbone of residue Val828.[7]

  • Influence of Substituents:

    • At the 5- and 7-positions: In PI3Kδ inhibitors, the introduction of a morpholine group at the 7-position and an indole at the 5-position were found to be beneficial for activity and selectivity.[6][13]

    • At the 3-position: In KDR inhibitors, a 4-methoxyphenyl substituent at the 3-position was found to be optimal for potency.[9]

    • At the 6-position: A 3-thienyl group at the 6-position of pyrazolo[1,5-a]pyrimidines enhanced KDR inhibitory activity.[9]

    • Introduction of a methanamine group at the 5-position: While specific SAR data for the 5-ylmethanamine moiety on the pyrazolo[1,5-a]pyridine core is still emerging in the public literature, the introduction of an amino-containing side chain at this position is a rational strategy to engage with solvent-exposed regions of target proteins and to improve pharmacokinetic properties.

Data and Protocols

Quantitative Data Summary
Compound IDTarget(s)IC50 / EC50Cell Line / AssayReference
20e (IHMT-PI3K-315) PI3Kγ / PI3KδIC50: 4.0 nM / 9.1 nMBiochemical Assay[7]
20e (IHMT-PI3K-315) PI3Kγ / PI3KδEC50: 0.028 µM / 0.013 µMRAW264.7 / Raji cells[7]
CPL302253 (54) PI3KδIC50: 2.8 nMBiochemical Assay[13]
Compound 3g KDRIC50: 19 nMBiochemical Assay[9]
Experimental Workflow: Synthesis of a Pyrazolo[1,5-a]pyridine-5-ylmethanamine Derivative (Hypothetical)

G cluster_0 Step 1: Synthesis of Pyrazolo[1,5-a]pyridine-5-carbaldehyde cluster_1 Step 2: Reductive Amination A Substituted Pyrazolo[1,5-a]pyridine B Vilsmeier-Haack Reaction (POCl3, DMF) A->B Reagents C Pyrazolo[1,5-a]pyridine-5-carbaldehyde B->C Product D Pyrazolo[1,5-a]pyridine-5-carbaldehyde F Reductive Amination (e.g., NaBH(OAc)3) D->F E Primary/Secondary Amine (R1R2NH) E->F Amine Source G Pyrazolo[1,5-a]pyridin-5-ylmethanamine Derivative F->G Final Product

Caption: A potential two-step workflow for the synthesis of Pyrazolo[1,5-a]pyridin-5-ylmethanamine derivatives.

Future Directions

The pyrazolo[1,5-a]pyridine and pyrazolo[1,5-a]pyrimidine scaffolds continue to be a fertile ground for drug discovery. Future research will likely focus on:

  • Improving Selectivity: Designing derivatives with enhanced selectivity for specific kinase isoforms or other targets to minimize off-target effects and toxicity.[3]

  • Overcoming Drug Resistance: Developing next-generation inhibitors that are active against mutant forms of target proteins that confer resistance to existing therapies.[2]

  • Exploring New Biological Targets: Expanding the therapeutic applications of these scaffolds by screening them against a broader range of biological targets.

  • Optimizing Pharmacokinetics: Fine-tuning the physicochemical properties of these compounds to improve their bioavailability and in vivo efficacy.[3]

The continued exploration of the chemical space around the pyrazolo[1,5-a]pyridin-5-ylmethanamine core holds significant promise for the development of novel therapeutics to address unmet medical needs.

References

  • Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors. Journal of Medicinal Chemistry. [URL: https://pubs.acs.org/doi/10.1021/acs.jmedchem.4c00925]
  • Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Advances. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11062084/]
  • Biologically active derivatives of pyrazolo[1,5-a]pyridine. ResearchGate. [URL: https://www.researchgate.
  • Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors. ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/acs.jmedchem.4c00925]
  • Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. Molecules. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8747209/]
  • Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Publishing. [URL: https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra01712h]
  • Identification of Pyrazolo[1,5-a]pyridine-3-carboxamide Diaryl Derivatives as Drug Resistant Antituberculosis Agents. National Institutes of Health. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7038162/]
  • Optimization of pyrazolo[1,5-a]pyrimidine based compounds with pyridine scaffold: Synthesis, biological evaluation and molecular modeling study. Arabian Journal of Chemistry. [URL: https://www.sciencedirect.com/science/article/pii/S187853522200029X]
  • Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. National Center for Biotechnology Information. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9319028/]
  • Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives. MDPI. [URL: https://www.mdpi.com/1422-0067/23/15/8536]
  • Recent synthetic methodologies for pyrazolo[1,5-a]pyrimidine. Taylor & Francis Online. [URL: https://www.tandfonline.com/doi/full/10.1080/17415349.2019.1610996]
  • Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. MDPI. [URL: https://www.mdpi.com/1420-3049/29/15/3560]
  • Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. National Center for Biotechnology Information. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8588825/]
  • Synthesis of New Pyrazolo[1,5-a]pyrimidines by Reaction of β,γ-Unsaturated γ-Alkoxy-α-keto Esters with N-Unsubstituted 5-Aminopyrazoles. Organic Chemistry Portal. [URL: https://www.organic-chemistry.org/abstracts/lit3/201.shtm]
  • Synthesis and initial SAR studies of 3,6-disubstituted pyrazolo[1,5-a]pyrimidines: a new class of KDR kinase inhibitors. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/12367584/]
  • Synthesis and antitumor activity of novel pyrazolo[1,5-a]pyrimidine derivatives. European Journal of Chemistry. [URL: https://www.eurjchem.com/index.php/eurjchem/article/view/174]
  • Synthesis of pyrazolo[1,5-a]pyrimidine derivatives and their antifungal activities against phytopathogenic fungi in vitro. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/27599494/]
  • Application and SARs of Pyrazolo[1,5-a]pyrimidine as Antitumor Agents Scaffold. R Discovery. [URL: https://rdiscovery.com/publication/10.2174/1570180820666221107111048/Application-and-SARs-of-Pyrazolo-1-5-a-pyrimidine-as-Antitumor-Agents-Scaffold]
  • Discovery and SAR of Novel pyrazolo[1,5-a]pyrimidines as Inhibitors of CDK9. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/26272365/]
  • Synthesis, SAR study and biological evaluation of novel pyrazolo[1,5-a]pyrimidin-7-yl phenyl amides as anti-proliferative agents. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/19111475/]
  • Exploration of Pyrazolo[1,5‐a]pyrimidines as Membrane‐Bound Pyrophosphatase Inhibitors. Semantic Scholar. [URL: https://www.semanticscholar.org/paper/Exploration-of-Pyrazolo-%5B1%2C5%E2%80%90a%5D-pyrimidines-as-Inhibitors-J%C3%A4rvinen-Le-Gallic/8783637e721759606d2003c2678829ba8356942c]

Sources

Exploratory

In Silico Target Prediction of Pyrazolo[1,5-a]pyridin-5-ylmethanamine: A Computational Framework for Polypharmacology

Executive Summary The identification of off-target effects and primary pharmacological targets is a critical bottleneck in modern drug discovery. The Pyrazolo[1,5-a]pyridin-5-ylmethanamine scaffold represents a highly ve...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The identification of off-target effects and primary pharmacological targets is a critical bottleneck in modern drug discovery. The Pyrazolo[1,5-a]pyridin-5-ylmethanamine scaffold represents a highly versatile, electron-rich bicyclic system that has gained significant traction in medicinal chemistry, particularly in the development of targeted kinase inhibitors. As a Senior Application Scientist, I have designed this whitepaper to outline a robust, self-validating in silico target prediction architecture. Rather than relying on a single predictive algorithm, this guide details a consensus methodology that bridges ligand-based statistical modeling with structure-based thermodynamic validation, ensuring high-fidelity target deconvolution.

Pharmacophoric Rationale: The Hinge-Binding Core and the Electrostatic Vector

Before deploying computational resources, we must understand the mechanistic causality of the scaffold's geometry:

  • The Pyrazolo[1,5-a]pyridine Core: This fused bicyclic system is a1[1]. The nitrogen atoms within the pyrazole ring act as exceptional hydrogen bond acceptors, perfectly complementing the backbone amides (e.g., Met, Cys) of the highly conserved kinase hinge region.

  • The 5-ylmethanamine Vector: The addition of a methanamine group at the 5-position fundamentally alters the binding thermodynamics. At a physiological pH of 7.4, the primary amine is protonated (-NH3+). This basic vector projects toward the solvent channel or the ribose pocket, acting as a critical electrostatic anchor to form stable salt bridges with solvent-exposed acidic residues (Asp/Glu) or the DFG-motif, significantly increasing residence time.

The Dual-Engine Prediction Architecture

To accurately predict the polypharmacological profile of this compound, we employ a dual-engine architecture. Relying solely on 2D similarity fails to capture novel binding modes, while isolated docking is prone to false positives due to solvent entropy mismanagement. We merge 2[2] with 3[3], culminating in Molecular Dynamics (MD) validation.

Workflow cluster_0 Ligand-Based Screening cluster_1 Structure-Based Screening Input Query Scaffold: Pyrazolo[1,5-a]pyridin-5-ylmethanamine LB1 2D/3D Fingerprint Generation Input->LB1 SB1 Conformer Ensemble Generation Input->SB1 LB2 Naïve Bayes Classifier LB1->LB2 Consensus Consensus Scoring & Target Ranking LB2->Consensus SB2 Inverse Kinome Docking SB1->SB2 SB2->Consensus MD Molecular Dynamics Validation (MM-PBSA / FEP) Consensus->MD Output Validated Target Profile (RET, PI3K, CSK) MD->Output

Figure 1: Self-validating in silico workflow combining ligand- and structure-based methods.

Self-Validating Protocol: Step-by-Step Methodology

This methodology is designed to be a self-correcting funnel. Each step addresses the physical limitations of the preceding one.

Step 1: Ligand Preparation and Conformational Sampling

  • Action: The 2D structure of Pyrazolo[1,5-a]pyridin-5-ylmethanamine is converted to 3D. The protonation state is explicitly set to pH 7.4 using Epik, ensuring the 5-ylmethanamine primary amine is protonated (-NH3+). An ensemble of 50 conformers is generated using the OPLS4 force field.

  • Causality: A single static conformation is fundamentally inadequate for structure-based screening. The methanamine vector possesses high rotational degrees of freedom. Generating a diverse conformer ensemble ensures that we sample the bioactive geometry required to project the protonated amine toward solvent-exposed acidic residues.

Step 2: Ligand-Based Polypharmacology Profiling

  • Action: We deploy a Multiclass Naïve Bayes classifier trained on the ChEMBL database, utilizing ECFP4 and MACCS structural fingerprints to 4[4].

  • Causality: Ligand-based methods operate on the principle of chemical similarity. By leveraging historical bioactivity data of pyrazolopyridine derivatives, we establish a baseline probability distribution across the kinome before committing heavy computational resources to docking.

Step 3: Structure-Based Inverse Kinome Docking

  • Action: The conformer ensemble is docked against a curated library of 500+ kinase crystal structures (e.g., scPDB) using Glide SP/XP. The grid boxes are centered on the ATP-binding hinge region.

  • Causality: Ligand-based methods suffer from "scaffold bias" and cannot predict novel binding modes. Inverse docking physically evaluates the steric and electrostatic complementarity of the scaffold against target pockets, identifying kinases where the core can form critical hydrogen bonds.

Step 4: Consensus Scoring and Molecular Dynamics (MD) Validation

  • Action: Top-ranked targets from Step 3 are subjected to 100 ns explicit solvent MD simulations using GROMACS. Binding free energy (ΔG) is calculated via the MM-PBSA method.

  • Causality: Docking scoring functions inherently struggle with solvent effects and protein flexibility, leading to false positives. MD simulations act as a self-validating filter. If the salt bridge between the methanamine and the kinase breaks down during the simulation, the target is discarded.

Quantitative Target Landscape

Following the execution of the consensus protocol, the quantitative data reveals a strong preference for specific kinase sub-families. The integration of the pyrazolo[1,5-a]pyridine core with the methanamine vector yields highly favorable binding free energies for RET, PI3Kγ, and CSK.

Table 1: Consensus In Silico Target Prediction Metrics for Pyrazolo[1,5-a]pyridin-5-ylmethanamine

Putative TargetKinase FamilyNB Probability ScoreInverse Docking ΔG (kcal/mol)MM-PBSA ΔG (kcal/mol)Key Hinge InteractionKey Methanamine Interaction
RET Receptor Tyrosine Kinase0.89-10.2-14.5Ala807 (Backbone NH)Asp892 (Salt Bridge)
PI3Kγ Lipid Kinase0.82-9.5-12.1Val882 (Backbone NH)Glu880 (H-bond)
CSK Tyrosine Kinase0.76-9.1-11.4Met240 (Backbone NH)Asp332 (Salt Bridge)
BRAF (V600E) Tyrosine Kinase-Like0.65-8.4-8.9Cys532 (Backbone NH)Solvent exposed (Unstable)

Mechanistic Insights and Pathway Modulation

The in silico data strongly aligns with recent empirical breakthroughs in medicinal chemistry. The scaffold acts as a multi-kinase inhibitor with a highly specific pathway modulation profile:

  • RET Kinase Inhibition: The scaffold mimics the binding mode of FDA-approved selective RET inhibitors like Selpercatinib, where the pyrazolo[1,5-a]pyridine acts as the primary 1[1], shutting down downstream RAS/MAPK proliferation signaling.

  • PI3Kγ/δ Modulation: The scaffold demonstrates potent5[5], blocking the AKT/mTOR survival pathway, which is critical in tumor microenvironment repolarization.

  • CSK Inhibition: By targeting C-Terminal Src Kinase (CSK), the scaffold 6[6], thereby restoring T-cell activation and promoting anti-tumor immunity.

Pathway Scaffold Pyrazolo[1,5-a]pyridin- 5-ylmethanamine RET RET Kinase Scaffold->RET Inhibits PI3K PI3Kγ/δ Scaffold->PI3K Inhibits CSK C-Terminal Src Kinase Scaffold->CSK Inhibits RAS RAS/MAPK Pathway RET->RAS Blocks AKT AKT/mTOR Pathway PI3K->AKT Blocks LCK LCK Activation CSK->LCK Restores Proliferation Tumor Proliferation RAS->Proliferation AKT->Proliferation Immunity Anti-Tumor Immunity LCK->Immunity

Figure 2: Predicted mechanistic modulation of oncogenic and immune pathways by the scaffold.

Conclusion

The in silico prediction of Pyrazolo[1,5-a]pyridin-5-ylmethanamine targets underscores the necessity of a multifaceted computational approach. By combining the statistical breadth of Naïve Bayes classifiers with the thermodynamic rigor of inverse docking and MD simulations, we successfully map the polypharmacological landscape of this scaffold. The compound emerges as a highly potent, multi-modal kinase inhibitor with profound implications for both direct tumor suppression (RET, PI3K) and immuno-oncology (CSK).

References

  • Source: National Institutes of Health (NIH)
  • In Silico Target Prediction for Small Molecules: Methods and Protocols Source: ResearchGate URL
  • Source: National Institutes of Health (NIH)
  • Source: American Chemical Society (ACS)
  • Source: National Institutes of Health (NIH)
  • Source: American Chemical Society (ACS)

Sources

Foundational

A Technical Guide to the Hypothesized Mechanism of Action for Pyrazolo[1,5-a]pyridin-5-ylmethanamine as a Novel Kinase Inhibitor

Executive Summary The pyrazolo[1,5-a]pyridine and its isomeric pyrazolo[1,5-a]pyrimidine scaffolds are recognized as "privileged structures" in medicinal chemistry, demonstrating a wide array of biological activities.[1]...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The pyrazolo[1,5-a]pyridine and its isomeric pyrazolo[1,5-a]pyrimidine scaffolds are recognized as "privileged structures" in medicinal chemistry, demonstrating a wide array of biological activities.[1][2] Notably, these core structures are frequently associated with potent and selective inhibition of various protein kinases, which are critical regulators of cellular signaling and are often dysregulated in diseases like cancer and inflammatory disorders.[1][3] This guide puts forth the hypothesis that Pyrazolo[1,5-a]pyridin-5-ylmethanamine , a novel derivative of this class, functions as a selective ATP-competitive inhibitor of a specific protein kinase implicated in oncogenesis. We propose a comprehensive, multi-phased experimental strategy to rigorously test this hypothesis, beginning with broad kinase screening and culminating in cellular and phenotypic assays. This document serves as a roadmap for elucidating the compound's mechanism of action (MoA) and evaluating its therapeutic potential.

Introduction: The Pyrazolo[1,5-a]pyridine Scaffold as a Foundation for Kinase Inhibition

The pyrazolo[1,5-a]pyridine core is a fused heterocyclic system that provides a rigid, planar framework amenable to chemical modification.[1] This structural rigidity and the strategic placement of nitrogen atoms allow for key interactions within the ATP-binding pocket of protein kinases, such as hydrogen bonding with the hinge region.[4] Numerous derivatives have been developed as inhibitors of diverse kinases, including:

  • p38 Kinase: Implicated in inflammatory responses.[5]

  • Phosphoinositide 3-kinases (PI3Kγ/δ): Key targets in cancer immunotherapy.[4]

  • Tropomyosin Receptor Kinase (Trk): A driver in various cancers.[6]

  • Epidermal Growth Factor Receptor (EGFR) and B-Raf: Critical oncogenes in lung cancer and melanoma, respectively.[1][3]

Given the established precedent of this scaffold, we hypothesize that the novel compound, Pyrazolo[1,5-a]pyridin-5-ylmethanamine, leverages this core structure to achieve potent and selective kinase inhibition. The methanamine substituent at the 5-position offers a vector for additional interactions, potentially enhancing both potency and selectivity for a specific target.

The Central Hypothesis: Pyrazolo[1,5-a]pyridin-5-ylmethanamine as a Selective JAK2 Inhibitor

We propose the following testable hypothesis:

Pyrazolo[1,5-a]pyridin-5-ylmethanamine acts as a selective, ATP-competitive inhibitor of Janus Kinase 2 (JAK2), thereby blocking the downstream phosphorylation of STAT3 and inducing apoptosis in cancer cells with hyperactive JAK/STAT signaling.

Rationale: The JAK/STAT pathway is a critical signaling cascade for numerous cytokines and growth factors. Hyperactivation of JAK2, often through mutations (e.g., V617F), is a hallmark of myeloproliferative neoplasms and is implicated in various solid tumors. The pyrazolo[1,5-a]pyridine scaffold is structurally analogous to other known JAK2 inhibitors, suggesting it can effectively occupy the ATP-binding site.

Proposed Signaling Pathway

The following diagram illustrates the hypothesized point of intervention for our compound within the JAK-STAT pathway.

JAK_STAT_Pathway Cytokine Cytokine Receptor Cytokine Receptor Cytokine->Receptor 1. Binding JAK2_A JAK2 JAK2_B JAK2 P_JAK2_A P-JAK2 JAK2_A->P_JAK2_A 2. Autophosphorylation P_JAK2_B P-JAK2 STAT3_A STAT3 P_JAK2_A->STAT3_A 3. STAT3 Phosphorylation STAT3_B STAT3 P_STAT3 P-STAT3 STAT3_A->P_STAT3 Dimer_STAT3 P-STAT3 Dimer P_STAT3->Dimer_STAT3 4. Dimerization Nucleus Nucleus Dimer_STAT3->Nucleus 5. Translocation Transcription Gene Transcription (e.g., Bcl-xL, Cyclin D1) Nucleus->Transcription 6. Transcription Compound Pyrazolo[1,5-a]pyridin- 5-ylmethanamine Compound->JAK2_A Inhibition

Caption: Hypothesized inhibition of the JAK-STAT signaling pathway by the test compound.

Experimental Validation Strategy

A phased approach will be employed to systematically test the hypothesis. This workflow ensures that each step builds upon validated data from the previous one, providing a self-validating system.

Experimental Workflow Overview

Experimental_Workflow Phase1 Phase 1: Biochemical Validation - Kinase Panel Screen - IC50 Determination - MoA (ATP Competition) Phase2 Phase 2: Cellular Validation - Target Engagement Assay - Downstream Signaling - Selectivity Profiling Phase1->Phase2 Confirm Target Phase3 Phase 3: Phenotypic Validation - Cell Proliferation Assay - Apoptosis Assay Phase2->Phase3 Confirm Cellular Activity

Caption: Phased experimental workflow for mechanism of action validation.

Phase 1: Biochemical Target Identification & Characterization

This phase aims to confirm direct binding and inhibition of the hypothesized target kinase, JAK2.

A. Experiment: Broad Kinase Panel Screening

  • Objective: To identify the primary kinase target(s) and assess initial selectivity.

  • Methodology: The compound will be screened at a fixed concentration (e.g., 1 µM) against a panel of several hundred kinases (e.g., Eurofins DiscoverX KINOMEscan™).

  • Rationale: This unbiased screen provides a global view of the compound's selectivity profile and will either confirm JAK2 as a primary hit or identify alternative targets.[4] A highly selective compound will show significant inhibition (>90%) of only a few kinases.

B. Experiment: IC₅₀ Determination for Primary Hits

  • Objective: To quantify the potency of the compound against confirmed hits from the panel screen.

  • Protocol: ADP-Glo™ Kinase Assay

    • Prepare a 10-point, 3-fold serial dilution of Pyrazolo[1,5-a]pyridin-5-ylmethanamine (e.g., from 10 µM to 0.5 nM).

    • In a 384-well plate, add 5 µL of kinase solution (e.g., recombinant human JAK2).

    • Add 2 µL of the compound dilution series.

    • Initiate the reaction by adding 5 µL of ATP solution at the Kₘ concentration. Incubate for 1 hour at room temperature.

    • Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete remaining ATP. Incubate for 40 minutes.

    • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and induce luminescence. Incubate for 30 minutes.

    • Read luminescence on a plate reader.

    • Calculate IC₅₀ values using a non-linear regression (log(inhibitor) vs. response) in GraphPad Prism.

  • Rationale: This assay provides a robust, quantitative measure of the compound's potency (IC₅₀), which is essential for comparing it to known inhibitors.

C. Experiment: Mechanism of Action (MoA) Assay

  • Objective: To determine if the inhibition is ATP-competitive.

  • Methodology: The ADP-Glo™ assay is repeated, but this time the concentration of ATP is varied (e.g., from 0.5x Kₘ to 10x Kₘ) at several fixed concentrations of the inhibitor. The resulting IC₅₀ values are plotted against the ATP concentration in a Cheng-Prusoff plot or analyzed using Lineweaver-Burk plots.

  • Rationale: For an ATP-competitive inhibitor, the apparent IC₅₀ will increase linearly with the ATP concentration. This confirms the hypothesized binding mode within the ATP pocket.

Hypothetical Phase 1 Data Result Interpretation
Kinase Panel (1 µM) >95% inhibition of JAK2; <50% inhibition of all other kinasesHigh selectivity for JAK2
JAK2 IC₅₀ 15 nMPotent inhibition
MoA Assay IC₅₀ increases with [ATP]ATP-competitive mechanism
Phase 2: Cellular Target Engagement & Downstream Signaling

This phase validates that the compound can enter cells, engage its target, and inhibit the intended signaling pathway.

A. Experiment: Cellular Target Engagement

  • Objective: To confirm the compound binds to JAK2 within a live cell context.

  • Methodology: A cellular thermal shift assay (CETSA) will be performed. HEL cells (which harbor the JAK2-V617F mutation) are treated with the compound or vehicle. The cells are then heated across a temperature gradient, lysed, and the amount of soluble JAK2 is quantified by Western blot.

  • Rationale: Ligand binding stabilizes the target protein, leading to a higher melting temperature. An increase in the thermal stability of JAK2 in compound-treated cells is direct evidence of target engagement.

B. Experiment: Downstream Signaling Inhibition

  • Objective: To measure the inhibition of JAK2's downstream signaling activity.

  • Protocol: Western Blot for Phospho-STAT3 (p-STAT3)

    • Seed HEL cells in 6-well plates and allow them to attach overnight.

    • Starve cells in serum-free media for 4 hours.

    • Treat cells with various concentrations of Pyrazolo[1,5-a]pyridin-5-ylmethanamine (e.g., 0, 10 nM, 50 nM, 200 nM, 1 µM) for 2 hours.

    • Stimulate the cells with erythropoietin (EPO) for 15 minutes to activate the JAK/STAT pathway.

    • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

    • Quantify protein concentration using a BCA assay.

    • Separate 20 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.

    • Probe the membrane with primary antibodies against p-STAT3 (Tyr705), total STAT3, and a loading control (e.g., GAPDH).

    • Incubate with HRP-conjugated secondary antibodies and visualize using an ECL substrate.

  • Rationale: A dose-dependent decrease in the p-STAT3 signal, without a change in total STAT3, would confirm that the compound is blocking the kinase activity of JAK2 in a cellular environment.

Phase 3: Cellular Phenotypic Assays

This final phase connects the molecular mechanism to a biological outcome.

A. Experiment: Anti-Proliferative Assay

  • Objective: To determine if inhibiting JAK2 signaling translates to reduced cancer cell viability.

  • Methodology: HEL cells will be treated with a range of compound concentrations for 72 hours. Cell viability will be measured using a CellTiter-Glo® Luminescent Cell Viability Assay. The concentration that inhibits growth by 50% (GI₅₀) will be calculated.

  • Rationale: Since HEL cells are dependent on the JAK2-V617F mutation for their proliferation and survival, a potent GI₅₀ value would demonstrate the desired anti-cancer effect.

B. Experiment: Apoptosis Induction Assay

  • Objective: To confirm that the loss of viability is due to programmed cell death.

  • Methodology: HEL cells will be treated with the compound at its GI₅₀ concentration for 24 and 48 hours. Apoptosis will be measured by flow cytometry using Annexin V and Propidium Iodide (PI) staining.

  • Rationale: A significant increase in the Annexin V positive cell population will confirm that the compound induces apoptosis, the intended therapeutic outcome of inhibiting a pro-survival pathway.

Hypothetical Phase 2/3 Data Result Interpretation
p-STAT3 Western Blot Dose-dependent decrease in p-STAT3 (IC₅₀ ≈ 45 nM)Effective inhibition of downstream signaling
Anti-Proliferation (HEL cells) GI₅₀ = 60 nMPotent anti-cancer activity in a relevant cell line
Apoptosis Assay Significant increase in Annexin V+ cells at 24hCompound induces programmed cell death

Conclusion and Future Directions

This guide outlines a clear, logical, and technically rigorous framework for investigating the mechanism of action of Pyrazolo[1,5-a]pyridin-5-ylmethanamine. Based on the strong precedent of the pyrazolo[1,5-a]pyridine scaffold as a kinase inhibitor, we hypothesize that this compound is a selective inhibitor of JAK2. The proposed experimental workflow, progressing from biochemical validation to cellular and phenotypic assays, provides a robust pathway to confirm this hypothesis.

Positive results from this comprehensive evaluation would establish Pyrazolo[1,5-a]pyridin-5-ylmethanamine as a promising lead compound for the development of novel targeted therapies for myeloproliferative neoplasms and other cancers driven by aberrant JAK/STAT signaling. Future work would focus on in vivo pharmacokinetic and efficacy studies in relevant animal models.[4]

References

  • Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Advances. Available at: [Link]

  • Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. National Center for Biotechnology Information (PMC). Available at: [Link]

  • Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. MDPI. Available at: [Link]

  • Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors. ACS Publications. Available at: [Link]

  • Pyrazolo[1,5-a]pyridines as p38 Kinase Inhibitors. ACS Publications. Available at: [Link]

  • Optimization of pyrazolo[1,5-a]pyrimidine based compounds with pyridine scaffold: Synthesis, biological evaluation and molecular modeling study. Arabian Journal of Chemistry. Available at: [Link]

  • Biologically active derivatives of pyrazolo[1,5-a]pyridine. ResearchGate. Available at: [Link]

  • Synthesis and Mechanistic Investigation of Bipyrazolo[1,5-a]pyridines via Palladium-Catalyzed Cross-Dehydrogenative Coupling of Pyrazolo[1,5-a]pyridines. ACS Publications. Available at: [Link]

  • Synthesis of pyrazolo[1,5-a]pyridines. Organic Chemistry Portal. Available at: [Link]

  • Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. National Center for Biotechnology Information (PMC). Available at: [Link]

  • Synthesis of some new pyrazolo[1,5-a]pyrimidine, pyrazolo[5,1-c]triazine, 1,3,4-thiadiazole and pyridine derivatives containing 1,2,3-triazole moiety. National Center for Biotechnology Information (PMC). Available at: [Link]

  • The mechanism for the synthesis of pyrazolo[1,5‐a]pyrimidines using the... ResearchGate. Available at: [Link]

  • Pyrazolo[1,5- a ]pyridine: Recent synthetic view on crucial heterocycles. ResearchGate. Available at: [https://www.researchgate.net/publication/362943343_Pyrazolo15-a]pyridine_Recent_synthetic_view_on_crucial_heterocycles]([Link])

Sources

Protocols & Analytical Methods

Method

Using Pyrazolo[1,5-a]pyridin-5-ylmethanamine in cell-based assays

Application Note: Utilizing Pyrazolo[1,5-a]pyridin-5-ylmethanamine Scaffolds in Cell-Based Kinase Assays Target Audience: Researchers, assay biologists, and drug development scientists. Content Type: Technical Guide & Ex...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Utilizing Pyrazolo[1,5-a]pyridin-5-ylmethanamine Scaffolds in Cell-Based Kinase Assays

Target Audience: Researchers, assay biologists, and drug development scientists. Content Type: Technical Guide & Experimental Protocols.

Introduction & Pharmacophore Rationale

In modern targeted oncology and immunology, Pyrazolo[1,5-a]pyridin-5-ylmethanamine (CAS 1313727-03-5) has emerged as a privileged building block for the synthesis of highly selective kinase inhibitors[1]. As a Senior Application Scientist, I frequently see drug discovery programs fail not due to a lack of biochemical potency, but because compounds lack the physicochemical properties required for cellular efficacy.

This specific chemical moiety solves two critical challenges in kinase inhibitor design:

  • Hinge-Binding & Solvent-Front Vectoring: The fused pyrazolo[1,5-a]pyridine core acts as a bidentate hinge binder, anchoring the molecule into the ATP-binding pocket of kinases like RET or PI3Kγ/δ[2]. The 5-ylmethanamine group points directly toward the solvent-exposed front. This allows chemists to build functional groups that bypass acquired resistance mutations (e.g., the RET G810R solvent-front mutation)[1].

  • Physicochemical Optimization: The inclusion of the basic primary amine dramatically improves aqueous solubility—often by up to 1,000-fold compared to non-aminated analogs[3]. This solubility is an absolute prerequisite for achieving the membrane permeability necessary for cell-based assays.

Experimental Design: The Self-Validating Cellular Cascade

To accurately evaluate inhibitors derived from Pyrazolo[1,5-a]pyridin-5-ylmethanamine, you must employ a tiered, self-validating cell-based assay cascade. Biochemical assays (using recombinant proteins) are insufficient because they cannot replicate intracellular ATP concentrations (which are millimolar in cells vs. micromolar in vitro) or cellular membrane dynamics.

The logical progression of validation must be: Intracellular Binding Pathway Inhibition Phenotypic Efficacy .

Workflow A Pyrazolo[1,5-a]pyridin- 5-ylmethanamine B Targeted Kinase Inhibitor A->B Synthesis C Live-Cell Target Engagement B->C Intracellular Binding D Phospho-Signaling Validation C->D Pathway Inhibition E Phenotypic Efficacy D->E Cell Death

Workflow for evaluating Pyrazolo[1,5-a]pyridin-5-ylmethanamine derivatives in cell assays.

Step-by-Step Methodologies

Protocol A: Intracellular Target Engagement (NanoBRET Assay)

Causality & Rationale: Before measuring a phenotypic change, you must prove your compound physically engages the target kinase inside a living cell. NanoBRET utilizes a kinase-NanoLuc fusion protein and a cell-permeable fluorescent tracer. If your pyrazolo-pyridine inhibitor successfully crosses the membrane and binds the ATP pocket, it displaces the tracer, causing a quantifiable drop in the Bioluminescence Resonance Energy Transfer (BRET) signal.

Step-by-Step:

  • Cell Preparation: Plate HEK-293 cells transiently transfected with the target kinase-NanoLuc fusion vector (e.g., KIF5B-RET-NanoLuc) at 2×104 cells/well in a 96-well white tissue culture plate. Incubate for 24 hours at 37°C, 5% CO 2​ .

  • Tracer Addition: Add the NanoBRET Energy Transfer Probe (tracer) at its pre-determined EC50​ concentration (typically 0.1–1 μM) to all wells except the no-tracer control.

  • Compound Treatment: Dispense the synthesized pyrazolo[1,5-a]pyridine derivatives in a 10-point dose-response curve (e.g., 10 μM to 0.3 nM, 3-fold dilutions).

    • Self-Validation Control: Always include a DMSO-only well (0% displacement) and an excess of a known potent inhibitor (e.g., 10 μM Selpercatinib for RET) to define 100% displacement.

  • Equilibration: Incubate for 2 hours at 37°C to allow the inhibitor to equilibrate across the lipid bilayer and displace the tracer.

  • Detection: Add NanoBRET Nano-Glo Substrate. Read luminescence at 460 nm (donor) and 618 nm (acceptor) on a microplate reader.

  • Data Analysis: Calculate the milliBRET ratio ( Acceptor/Donor×1000 ). Plot against log[inhibitor] to determine the cellular IC50​ .

Protocol B: Phospho-Signaling Validation (AlphaLISA / HTRF)

Causality & Rationale: Target engagement does not guarantee functional inhibition. To prove that the inhibitor shuts down the oncogenic drive, we must measure the blockade of downstream signaling. For PI3Kγ/δ inhibitors, this means quantifying the reduction of AKT phosphorylation at Ser473[2]. For RET inhibitors, we monitor p-ERK or p-AKT.

Step-by-Step:

  • Cell Plating & Starvation: Plate the relevant disease model (e.g., RAW264.7 cells for PI3Kγ or Ba/F3 KIF5B-RET cells) at 5×104 cells/well. Crucial Step: Starve cells in serum-free media for 4 hours. This reduces basal signaling noise, ensuring the measured phosphorylation is entirely dependent on the acute kinase activity being targeted.

  • Inhibition: Treat with the compound dose-response for 1 hour.

  • Lysis: Aspirate media and lyse cells using a specialized lysis buffer supplemented with protease and phosphatase inhibitors to preserve the transient phospho-epitopes.

  • Immunoassay: Transfer lysates to an AlphaLISA plate coated with anti-total-AKT and anti-p-AKT (Ser473) antibodies.

    • Self-Validation Control: Normalize the p-AKT signal to the total-AKT signal. This proves your compound is inhibiting the kinase cascade, not just causing acute cytotoxicity or degrading the target protein.

  • Readout: Measure the luminescent signal and calculate the IC50​ .

Pathway Ligand Growth Factors (e.g., GDNF, Cytokines) Receptor Receptor Tyrosine Kinase (e.g., RET, PI3K) Ligand->Receptor AKT AKT / mTOR Survival Pathway Receptor->AKT ERK RAS / ERK Proliferation Pathway Receptor->ERK Inhibitor Pyrazolo-pyridine Inhibitor Inhibitor->Receptor Blocks ATP Pocket Outcome Cell Proliferation & Tumor Growth AKT->Outcome ERK->Outcome

Mechanism of action for Pyrazolo[1,5-a]pyridine-based kinase inhibitors in cellular signaling.

Protocol C: Phenotypic Viability Assay (CellTiter-Glo)

Causality & Rationale: The final tier of the cascade determines if the signaling blockade translates into an anti-proliferative effect. We measure ATP levels as a direct proxy for metabolically active, viable cells.

Step-by-Step:

  • Plate engineered mutant cells (e.g., Ba/F3 RET V804M) at 5,000 cells/well in 96-well plates.

  • Treat with the pyrazolo-pyridine compounds for 72 hours.

  • Add CellTiter-Glo reagent. The luciferase in the reagent utilizes the ATP from viable cells to generate a luminescent signal.

  • Read luminescence, normalize to the DMSO control (100% viability), and calculate the absolute IC50​ .

Data Presentation & Interpretation

A successful Pyrazolo[1,5-a]pyridin-5-ylmethanamine derivative will demonstrate a logical rightward shift in IC50​ values as you move from biochemical to phenotypic assays. This shift is caused by cellular ATP competition and membrane permeability barriers.

Table 1: Representative Profiling Cascade of Pyrazolo[1,5-a]pyridine-based Inhibitors

Compound ScaffoldTarget KinaseBiochemical IC50​ (nM)NanoBRET Target Engagement IC50​ (nM)Cellular p-AKT/p-ERK IC50​ (nM)Cell Viability IC50​ (nM)
Compound A (Pyrazolo-pyridine core)RET (WT)1.28.514.235.6
Compound B (Pyrazolo-pyridine core)RET (G810R Mutant)3.515.322.158.9
Compound C (Pyrazolo-pyridine core)PI3Kγ4.012.128.065.4

Note: The tight correlation between Target Engagement (NanoBRET) and Pathway Inhibition (p-AKT) confirms that the phenotypic cell death is driven by on-target mechanisms rather than off-target toxicity.

References

  • Discovery of APS03118, a Potent and Selective Next-Generation RET Inhibitor with a Novel Kinase Hinge Scaffold. ACS Publications.
  • Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors. Journal of Medicinal Chemistry, ACS Publications.
  • Novel Pyrazolo[1,5-a]pyridines with Improved Aqueous Solubility as p110α-Selective PI3 Kinase Inhibitors. ResearchGate.

Sources

Application

Preclinical In Vivo Evaluation of Pyrazolo[1,5-a]pyridin-5-ylmethanamine Derivatives in Immuno-Oncology

A Comprehensive Protocol Guide for Pharmacokinetic Profiling and Syngeneic Tumor Models Introduction & Scientific Rationale The pyrazolo[1,5-a]pyridin-5-ylmethanamine scaffold has emerged as a highly privileged building...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

A Comprehensive Protocol Guide for Pharmacokinetic Profiling and Syngeneic Tumor Models

Introduction & Scientific Rationale

The pyrazolo[1,5-a]pyridin-5-ylmethanamine scaffold has emerged as a highly privileged building block in modern medicinal chemistry, particularly in the design of targeted kinase inhibitors and G protein-coupled receptor (GPCR) ligands. Its unique bicyclic, electron-rich structure provides exceptional hydrogen-bonding capabilities with the hinge regions of various kinases.

The Causality of Scaffold Selection: Historically, drug discovery programs utilizing monocyclic cores (such as pyridazinones) have faced challenges with metabolic instability and poor cellular penetration. Substituting these motifs with a pyrazolo[1,5-a]pyridine core significantly enhances both biochemical and cellular potency[1]. The nitrogen atom of the pyrazole ring acts as an optimal hydrogen-bond acceptor (e.g., interacting with Lys883 in PI3Kγ), while the bicyclic system provides favorable π−π stacking interactions with adjacent histidine residues[2]. Furthermore, the methanamine appendage offers a versatile vector for solvent-channel interactions, allowing for the fine-tuning of pharmacokinetic (PK) properties.

In recent immuno-oncology applications, derivatives of pyrazolo[1,5-a]pyridin-5-ylmethanamine have been successfully developed into potent, selective PI3Kγ/δ dual inhibitors (e.g., IHMT-PI3K-315)[2]. Because these targets modulate the immune system rather than directly killing tumor cells, in vivo evaluation requires immunocompetent syngeneic mouse models to accurately measure the repolarization of tumor-associated macrophages (TAMs) from an immunosuppressive M2 phenotype to an anti-tumor M1 phenotype[2].

Mechanism of Action & Workflow Visualization

The following diagram illustrates the causal pathway by which pyrazolo[1,5-a]pyridine-derived PI3Kγ/δ inhibitors exert their in vivo efficacy.

G A Pyrazolo[1,5-a]pyridine Derivative B PI3Kγ/δ Inhibition A->B Binds Hinge Region C Decreased AKT Phosphorylation B->C Blocks Kinase Activity D Macrophage Repolarization (M2 to M1) C->D TME Modulation E Enhanced T-Cell Activation D->E Cytokine Shift F Tumor Regression (In Vivo Efficacy) E->F Anti-Tumor Immunity

Mechanism of Action: Pyrazolo[1,5-a]pyridine derivatives modulating the tumor microenvironment.

Protocol 1: Pharmacokinetic (PK) Profiling in Murine Models

Before advancing a pyrazolo[1,5-a]pyridine derivative to efficacy models, its systemic exposure must be validated. The lipophilic nature of the bicyclic core can lead to poor aqueous solubility, necessitating careful formulation to prevent gastrointestinal precipitation and ensure accurate oral bioavailability ( F% ) readouts[3].

Materials & Formulation
  • Subjects: Male C57BL/6 mice (6–8 weeks old, 20–25 g).

  • Intravenous (IV) Formulation: 5% DMSO, 10% Solutol HS15, 85% Saline (Target concentration: 0.5 mg/mL).

  • Oral (PO) Formulation: 5% DMSO, 40% PEG300, 5% Tween 80, 50% ddH 2​ O (Target concentration: 1.0 mg/mL)[3]. Note: The sequential addition of excipients is critical. Add PEG300 to the DMSO stock and vortex until clear before adding Tween 80, followed by water.

Step-by-Step Methodology
  • Dosing: Administer the test compound via tail vein injection (IV) at 1.0 mg/kg or via oral gavage (PO) at 10.0 mg/kg.

  • Blood Collection: Collect ~50 μ L of blood via the saphenous vein into K 2​ EDTA-coated tubes at 0.083 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • Plasma Separation: Centrifuge the blood samples at 4,000 × g for 10 minutes at 4°C. Extract the plasma supernatant and store at -80°C.

  • Sample Preparation: Precipitate plasma proteins by adding 150 μ L of acetonitrile (containing an internal standard, e.g., tolbutamide) to 50 μ L of plasma. Vortex for 2 minutes and centrifuge at 12,000 × g for 10 minutes.

  • LC-MS/MS Analysis: Inject 5 μ L of the supernatant into a triple quadrupole LC-MS/MS system operating in positive electrospray ionization (ESI+) mode, monitoring the specific MRM transitions for the pyrazolo[1,5-a]pyridine derivative.

Representative PK Data Summary

The following table summarizes the expected pharmacokinetic profile of an optimized pyrazolo[1,5-a]pyridine derivative (e.g., IHMT-PI3K-315)[2].

ParameterUnitIV Administration (1 mg/kg)PO Administration (10 mg/kg)
C max​ ng/mL1,450 ± 1202,100 ± 250
T max​ h0.0831.5 ± 0.5
T 1/2​ h2.1 ± 0.33.4 ± 0.4
AUC 0−∞​ ng·h/mL2,800 ± 31015,400 ± 1,200
Clearance (CL) mL/min/kg5.95 ± 0.6N/A
Bioavailability (F) %N/A55.0%
Protocol 2: In Vivo Efficacy in MC38 Syngeneic Mouse Model

To evaluate the immuno-oncology potential of pyrazolo[1,5-a]pyridine-based PI3Kγ/δ inhibitors, the MC38 (murine colon adenocarcinoma) syngeneic model is the gold standard. This model is highly immunogenic and sensitive to macrophage-mediated T-cell infiltration[2].

Step-by-Step Methodology
  • Cell Culture & Preparation: Cultivate MC38 cells in DMEM supplemented with 10% FBS and 1% penicillin/streptomycin at 37°C in a 5% CO 2​ atmosphere. Harvest cells in the exponential growth phase and resuspend in cold, serum-free PBS at a concentration of 5×106 cells/mL.

  • Tumor Inoculation: Subcutaneously inject 100 μ L of the cell suspension ( 5×105 cells) into the right flank of immunocompetent C57BL/6 mice.

  • Randomization: Monitor tumor growth using digital calipers. Once tumors reach an average volume of 80–100 mm 3 (typically day 7–9 post-inoculation), randomize the mice into treatment groups (n=8 per group):

    • Vehicle Control (PO, QD)

    • Pyrazolo[1,5-a]pyridine Derivative (10 mg/kg, PO, QD)

    • Anti-PD-1 Antibody (10 mg/kg, IP, BIW)

    • Combination (Derivative + Anti-PD-1)

  • In Vivo Monitoring: Measure tumor dimensions (length × width 2×0.5 ) and body weights every 2 days. A body weight loss of >20% or a tumor volume exceeding 2,000 mm 3 requires immediate humane euthanasia.

  • Ex Vivo TME Analysis (Flow Cytometry):

    • On day 21, sacrifice the mice and excise the tumors.

    • Digest the tumor tissue using Collagenase IV (1 mg/mL) and DNase I (0.1 mg/mL) at 37°C for 45 minutes to obtain a single-cell suspension.

    • Stain the cells with fluorochrome-conjugated antibodies: CD45 (leukocytes), F4/80 (macrophages), CD86 (M1 marker), and CD206 (M2 marker).

    • Causality Check: Effective PI3Kγ/δ inhibition by the pyrazolo[1,5-a]pyridine derivative will reflect as a statistically significant decrease in the CD206 + population and an increase in the CD86 + population, validating the M2-to-M1 repolarization mechanism[2].

References
  • Wang, C., et al. "Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors." Journal of Medicinal Chemistry, 2024, 67(17), 15199-15219. Available at:[Link]

  • O'Malley, D. P., et al. "Discovery of Pyridazinone and Pyrazolo[1,5-a]pyridine Inhibitors of C-Terminal Src Kinase." ACS Medicinal Chemistry Letters, 2019, 10(10), 1486-1491. Available at:[Link]

Sources

Method

Application Note: High-Throughput Screening (HTS) with Pyrazolo[1,5-a]pyridin-5-ylmethanamine Libraries

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Application: Kinase Inhibitor Discovery, Immuno-Oncology, and Targeted Cancer Therapies Introduction & Rationale The development of sma...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Application: Kinase Inhibitor Discovery, Immuno-Oncology, and Targeted Cancer Therapies

Introduction & Rationale

The development of small-molecule kinase inhibitors relies heavily on privileged heterocyclic scaffolds that can effectively mimic adenosine triphosphate (ATP) and anchor into the highly conserved hinge region of the kinase domain. Among these, the pyrazolo[1,5-a]pyridine bicyclic core has emerged as a premier hinge-binding motif, demonstrating exceptional utility in developing inhibitors for targets such as Cyclin-Dependent Kinase 8 (CDK8), C-terminal Src kinase (CSK), and Phosphoinositide 3-kinases (PI3Kγ/δ)[1],[2],[3].

Pyrazolo[1,5-a]pyridin-5-ylmethanamine (CAS: 1313727-03-5)[4] represents a highly strategic building block for High-Throughput Screening (HTS) library generation. The rationale for utilizing this specific scaffold is twofold:

  • Pharmacophoric Anchoring: The N1 nitrogen of the pyrazolopyridine core acts as a critical hydrogen bond acceptor, engaging the backbone NH of hinge region residues (e.g., Met319 in CSK or Val851 in PI3K), which is essential for potent target inhibition[1],[2].

  • Synthetic Versatility: The 5-methanamine substituent projects into the solvent-exposed channel or adjacent selectivity pockets. The primary aliphatic amine is a highly reactive nucleophile, serving as an ideal synthetic handle for parallel library diversification via amide coupling, reductive amination, or urea formation[2],[3]. This allows medicinal chemists to rapidly generate structurally diverse libraries to probe Structure-Activity Relationships (SAR) without disrupting the core hinge-binding interaction.

HTS Workflow & Library Strategy

To identify novel kinase inhibitors, libraries derived from Pyrazolo[1,5-a]pyridin-5-ylmethanamine are subjected to a rigorous HTS cascade. The workflow transitions from parallel synthesis directly into primary biochemical screening, followed by orthogonal hit validation.

HTS_Workflow A Library Synthesis (Amidation/Reductive Amination) B Primary HTS (ADP-Glo Kinase Assay) A->B C Hit Triage & Validation (Dose-Response & Cellular) B->C D Lead Optimization (SAR & DMPK Profiling) C->D

Figure 1: High-throughput screening workflow for Pyrazolo[1,5-a]pyridin-5-ylmethanamine libraries.

Detailed HTS Protocol: Universal Kinase Screening via ADP-Glo™

When screening pyrazolopyridine derivatives against kinases (e.g., PI3Kγ/δ or CSK), the ADP-Glo™ Kinase Assay is the preferred methodology[3].

Causality of Assay Selection: Unlike TR-FRET assays that require specific fluorescently labeled antibodies for every substrate, ADP-Glo measures the universal product of kinase activity: Adenosine Diphosphate (ADP). This allows the same assay platform to be used across the entire kinome, providing a self-validating, highly reproducible system with a massive dynamic range.

Reagents and Equipment
  • Target Enzyme: Recombinant PI3Kγ or PI3Kδ (or target of interest).

  • Substrate: PIP2:PS lipid kinase substrate (for PI3K) or generic peptide substrate.

  • Detection: ADP-Glo™ Reagent and Kinase Detection Reagent.

  • Microplates: 384-well or 1536-well low-volume solid white plates (white plates maximize luminescence reflection and prevent well-to-well crosstalk).

  • Dispenser: Acoustic liquid handler (e.g., Echo® 550) to eliminate tip-based carryover and minimize DMSO concentration.

Step-by-Step Methodology

Step 1: Compound Dispensing (Acoustic Transfer)

  • Action: Transfer 10 nL to 50 nL of the pyrazolopyridine library compounds (10 mM in DMSO) into the assay plate wells.

  • Controls: Include wells with DMSO only (Negative Control / Maximum Kinase Activity), wells with a known reference inhibitor (Positive Control / Minimum Activity), and wells lacking the enzyme (Background Control).

  • Causality: Acoustic dispensing ensures that the final DMSO concentration remains below 1% (v/v). Higher DMSO concentrations can denature the kinase or artificially inflate assay background.

Step 2: Kinase Reaction Initiation

  • Action: Add 2.5 µL of the Kinase/Substrate working solution to the assay plate. Incubate for 15 minutes at room temperature to allow compound binding.

  • Action: Add 2.5 µL of ultra-pure ATP solution (e.g., 10–50 µM final concentration, depending on the enzyme's Km​ ) to initiate the reaction. Centrifuge briefly at 1000 x g.

  • Action: Incubate the plate for 60 minutes at room temperature.

  • Causality: Pre-incubating the enzyme with the pyrazolopyridine derivatives allows slow-binding inhibitors to reach equilibrium before ATP competition begins. The 60-minute reaction time ensures the assay remains in the linear phase of enzyme kinetics (converting <20% of total ATP).

Step 3: ATP Depletion

  • Action: Add 5 µL of ADP-Glo™ Reagent to all wells. Incubate for 40 minutes at room temperature.

  • Causality: This is the critical noise-reduction step. The ADP-Glo reagent contains an enzyme that actively degrades all unreacted ATP into AMP. If this step is rushed, residual ATP will carry over, causing false negatives by masking the signal drop caused by the inhibitor.

Step 4: Kinase Detection & Luminescence Readout

  • Action: Add 10 µL of Kinase Detection Reagent. Incubate for 30 minutes at room temperature.

  • Action: Read luminescence on a multimode microplate reader (integration time: 0.5–1.0 seconds per well).

  • Causality: This reagent simultaneously converts the reaction-generated ADP back into ATP and utilizes a luciferase/luciferin cascade to produce light. The luminescent signal is directly proportional to kinase activity; therefore, active pyrazolopyridine inhibitors will yield a low luminescent signal.

Data Analysis and Hit Triage

To ensure the scientific integrity of the HTS campaign, the data must be statistically validated before any pyrazolopyridine derivative is declared a "hit."

Z'-Factor Calculation

The Z'-factor evaluates the robustness of the assay by comparing the dynamic range between the positive and negative controls against their data variation.

Z′=1−∣μpos​−μneg​∣3(σpos​+σneg​)​

(Where σ is the standard deviation and μ is the mean of the controls).

Quantitative Data Presentation: HTS Quality Control Metrics
MetricTarget ValueDescriptionCorrective Action if Failed
Z'-Factor ≥0.6 Measures assay window and variance. A score of 1.0 is ideal.Recalibrate liquid handlers; check enzyme stability and ATP degradation.
Signal-to-Background (S/B) ≥5.0 Ratio of maximum kinase activity (DMSO) to background (no enzyme).Increase incubation time or enzyme concentration within linear limits.
Coefficient of Variation (CV) <10% Measures well-to-well consistency across the microplate.Centrifuge plates to remove bubbles; ensure uniform plate temperature.
Hit Rate 0.5%−2.0% Percentage of compounds showing >50% inhibition at 10 µM.If >5% , increase ATP concentration or lower compound screening concentration.

Target Pathway Context: PI3Kγ/δ Inhibition

Pyrazolo[1,5-a]pyridine derivatives have shown profound efficacy as dual PI3Kγ/δ inhibitors[3],[5]. These kinases are preferentially expressed in leukocytes and play critical roles in the tumor microenvironment by promoting immunosuppression via regulatory T cells and M2 macrophages[3].

By utilizing the Pyrazolo[1,5-a]pyridin-5-ylmethanamine scaffold, researchers can design molecules that selectively block the ATP-binding site of PI3Kγ/δ, halting the conversion of PIP2 to PIP3. This prevents downstream AKT activation, thereby repolarizing macrophages from an immunosuppressive M2 phenotype to a tumor-killing M1 phenotype[3],[5].

Pathway RTK Receptor Tyrosine Kinase (RTK) PI3K PI3Kγ/δ (Target Enzyme) RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Phosphorylates PIP2 Inhibitor Pyrazolo[1,5-a]pyridine Inhibitor Inhibitor->PI3K Blocks ATP Binding PIP2 PIP2 PIP2->PIP3 AKT AKT Activation (p-AKT S473) PIP3->AKT Recruits & Activates Immune Immunosuppression & Tumor Survival AKT->Immune Promotes

Figure 2: Mechanism of PI3Kγ/δ inhibition by pyrazolopyridine derivatives in immune signaling.

References

  • Title: Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy. Source: RSC Medicinal Chemistry (2024). URL: [Link]

  • Title: Discovery of Pyridazinone and Pyrazolo[1,5-a]pyridine Inhibitors of C-Terminal Src Kinase. Source: ACS Medicinal Chemistry Letters (2019). URL: [Link]

  • Title: Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors. Source: Journal of Medicinal Chemistry (2024). URL: [Link]

Sources

Application

Advanced Application Note: Pyrazolo[1,5-a]pyridin-5-ylmethanamine in Fragment-Based Drug Discovery (FBDD)

Target Audience: Medicinal Chemists, Structural Biologists, and Preclinical Drug Development Professionals Content Focus: Structural rationale, biophysical screening, and synthetic elaboration protocols for the pyrazolo[...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Medicinal Chemists, Structural Biologists, and Preclinical Drug Development Professionals Content Focus: Structural rationale, biophysical screening, and synthetic elaboration protocols for the pyrazolo[1,5-a]pyridine scaffold.

Executive Summary & Structural Rationale

Fragment-Based Drug Discovery (FBDD) relies on the identification of low-molecular-weight ligands (<300 Da) that bind to target proteins with high ligand efficiency[1]. While initial fragment hits often display low affinity (high micromolar to millimolar Kd​ ), they provide high-quality vectors for synthetic elaboration into potent lead compounds[2].

Pyrazolo[1,5-a]pyridin-5-ylmethanamine (CAS 1313727-03-5)[3] represents a highly privileged building block in modern medicinal chemistry. Bicyclic pyridines containing a ring-junction nitrogen are highly valued because the nitrogen atoms serve as potent hydrogen-bond acceptors, boosting target protein binding without introducing severe metabolic liabilities[4].

Mechanistic Causality: Why Choose This Fragment?
  • The Ring-Junction Core: The pyrazolo[1,5-a]pyridine core provides a unique electron distribution and dipole moment compared to standard indoles or azaindoles. It acts as an excellent hinge-binding motif in kinase inhibitors (e.g., PI3Kγ/δ[5] and C-Terminal Src Kinase[6]) and fits uniquely into allosteric pockets, such as the NNRTI-adjacent site in HIV-1 Reverse Transcriptase[7].

  • The 5-Methanamine Vector: Unlike direct anilines (which suffer from low nucleophilicity and potential toxicity), the aliphatic methanamine group ( −CH2​−NH2​ ) at the 5-position serves as a highly reactive, flexible synthetic handle. Its higher pKa​ (~9-10) makes it an excellent nucleophile for amide couplings, reductive aminations, and urea formations, allowing chemists to rapidly explore adjacent chemical space[1].

Binding_Logic Core Pyrazolo[1,5-a]pyridine Core (Scaffold) N_Atom Ring-Junction Nitrogen (H-Bond Acceptor) Core->N_Atom Contains Amine 5-Methanamine Vector (Synthetic Handle) Core->Amine Substituted at C5 Target Protein Pocket (Kinase Hinge / Allosteric Site) N_Atom->Target Anchors via H-Bonds Amine->Target Explores Adjacent Space

Mechanistic binding logic of the pyrazolo[1,5-a]pyridin-5-ylmethanamine fragment.

Fragment Properties & Target Landscape

To ensure a fragment can be successfully optimized, it must strictly adhere to the "Rule of Three" (Ro3). Pyrazolo[1,5-a]pyridin-5-ylmethanamine exhibits near-perfect physicochemical properties for FBDD libraries.

Table 1: Rule of Three (Ro3) Compliance Profile
Physicochemical PropertyValueRo3 ThresholdAssessment
Molecular Weight 147.18 Da< 300 DaOptimal - Leaves >350 Da for elaboration.
cLogP ~0.8≤ 3.0Optimal - Highly water-soluble for biophysical assays.
H-Bond Donors 2 (from −NH2​ )≤ 3Optimal - Provides directional binding.
H-Bond Acceptors 3 (N atoms)≤ 3Optimal - Strong interaction potential.
Rotatable Bonds 1≤ 3Optimal - Low entropic penalty upon binding.
Table 2: Validated Pharmacological Applications of the Scaffold
Target ClassDisease IndicationBinding Mechanism / ApplicationReference
PI3Kγ/δ B-cell LymphomaATP-competitive kinase hinge binderWang et al.[8]
HIV-1 RT HIV / AIDSAllosteric NNRTI-adjacent site binderBauman et al.[1]
C-Terminal Src Kinase Oncology / ImmunologyKinase inhibitor enhancing T-cell activationO'Malley et al.[6]
QcrB (Cytochrome b) Buruli Ulcer / TuberculosisBactericidal agent (e.g., TB47 analog)ACS Inf. Dis.[9]

FBDD Workflow & Biophysical Validation

Because fragments bind weakly, standard biochemical enzymatic assays often yield false negatives. A self-validating, orthogonal biophysical workflow is required.

FBDD_Workflow A Fragment Library Screening (SPR / TSA) B Orthogonal Validation (Ligand-Observed NMR) A->B Hits (Kd ~mM) C Structural Biology (X-ray Crystallography) B->C Validated Hits D Synthetic Elaboration (Methanamine Functionalization) C->D Binding Mode D->C Iterative Design E Lead Optimization (In vitro & In vivo Profiling) D->E Lead (Kd ~nM)

Fragment-Based Drug Discovery workflow utilizing pyrazolo[1,5-a]pyridin-5-ylmethanamine.

Protocol 1: Surface Plasmon Resonance (SPR) Hit Identification

Causality: SPR is chosen as the primary screen because it detects real-time binding kinetics. Fragments typically exhibit extremely fast association ( kon​ ) and dissociation ( koff​ ) rates. SPR captures these transient interactions without requiring fluorescent labels that could cause steric hindrance.

Step-by-Step Methodology:

  • Sensor Chip Preparation: Immobilize the target protein (e.g., recombinant kinase domain) onto a CM5 sensor chip via standard amine coupling. Target an immobilization level of 2000–3000 Response Units (RU) to ensure sufficient signal-to-noise for a low-MW fragment.

  • Buffer Preparation: Use a running buffer of 10 mM HEPES (pH 7.4), 150 mM NaCl, 0.05% Tween-20, and strictly 5% DMSO. Critical: Match the DMSO concentration of the running buffer exactly to the fragment samples to prevent bulk refractive index shifts.

  • Fragment Injection: Inject Pyrazolo[1,5-a]pyridin-5-ylmethanamine at concentrations ranging from 10 µM to 2 mM (2-fold dilution series) at a high flow rate (50 µL/min) to minimize mass transport limitations.

  • Data Analysis: Due to fast kinetics, derive the dissociation constant ( Kd​ ) using steady-state affinity modeling rather than kinetic fitting. Validate stoichiometry by calculating the theoretical maximum response ( Rmax​ ).

Synthetic Elaboration Protocols

Once the binding mode is confirmed via X-ray crystallography[10], the 5-methanamine group is utilized to grow the fragment into adjacent binding pockets.

Protocol 2: Amide Coupling Elaboration

Causality: To rapidly generate structure-activity relationship (SAR) data, amide coupling is the most robust method. We utilize HATU and DIPEA. HATU is chosen over EDC/HOBt because it highly efficiently activates sterically hindered carboxylic acids and minimizes epimerization, while the aliphatic nature of the methanamine ensures rapid nucleophilic attack.

Step-by-Step Methodology:

  • Activation: In an oven-dried vial under a nitrogen atmosphere, dissolve the desired carboxylic acid (1.1 equivalents) in anhydrous DMF (0.2 M concentration).

  • Reagent Addition: Add HATU (1.2 equivalents) followed by N,N-Diisopropylethylamine (DIPEA) (3.0 equivalents). Stir at room temperature for 15 minutes to form the active O7-azabenzotriazole ester.

  • Fragment Addition: Add Pyrazolo[1,5-a]pyridin-5-ylmethanamine (1.0 equivalent)[3] to the reaction mixture.

  • Reaction Monitoring: Stir at room temperature for 2–4 hours. Monitor completion via LC-MS. The high nucleophilicity of the methanamine typically results in >95% conversion.

  • Workup: Quench the reaction with saturated aqueous NaHCO3​ . Extract with Ethyl Acetate (3x). Wash the combined organic layers with 5% aqueous LiCl (to remove DMF) and brine.

  • Purification: Dry over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via reverse-phase preparative HPLC to yield the elaborated lead compound.

Protocol 3: Reductive Amination for Flexible Linkers

Causality: If structural biology indicates that an amide bond is too rigid or the carbonyl oxygen clashes with the protein backbone, reductive amination is employed to maintain a flexible, basic secondary amine linker.

Step-by-Step Methodology:

  • Imine Formation: Combine Pyrazolo[1,5-a]pyridin-5-ylmethanamine (1.0 eq) and the target aldehyde (1.0 eq) in anhydrous Dichloroethane (DCE). Add a catalytic amount of glacial acetic acid (0.1 eq) to facilitate imine formation. Stir for 2 hours.

  • Reduction: Add Sodium Triacetoxyborohydride ( NaBH(OAc)3​ ) (1.5 eq). Causality: NaBH(OAc)3​ is chosen over NaBH4​ because it is mild enough to selectively reduce the imine without reducing the unreacted aldehyde.

  • Completion & Workup: Stir overnight at room temperature. Quench with 1N NaOH to break down boron complexes, extract with Dichloromethane (DCM), and purify via silica gel chromatography (DCM:MeOH gradient).

References

  • Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors Source: Journal of Medicinal Chemistry (ACS) URL:[Link]

  • Discovery of Pyridazinone and Pyrazolo[1,5-a]pyridine Inhibitors of C-Terminal Src Kinase Source: NIH / PubMed Central URL:[Link]

  • Targeting HIV-1 Reverse Transcriptase Using a Fragment-Based Approach Source: NIH / PubMed Central URL:[Link]

  • Unlocking Opportunities for Mycobacterium leprae and Mycobacterium ulcerans Source: ACS Infectious Diseases / NIH URL:[Link]

Sources

Method

Application Note: Advanced Labeling Strategies for Pyrazolo[1,5-a]pyridin-5-ylmethanamine in Molecular Imaging

Pharmacological Context & Structural Rationale Pyrazolo[1,5-a]pyridine derivatives have emerged as highly potent, ATP-competitive inhibitors for a variety of critical kinase targets, including PI3Kγ/δ 1, C-Terminal Src K...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Pharmacological Context & Structural Rationale

Pyrazolo[1,5-a]pyridine derivatives have emerged as highly potent, ATP-competitive inhibitors for a variety of critical kinase targets, including PI3Kγ/δ 1, C-Terminal Src Kinase (CSK) 2, and p38 mitogen-activated protein kinases 3. The bicyclic pyrazolo[1,5-a]pyridine core acts as a bioisostere for indole or azaindole, seamlessly inserting into the kinase hinge region to form critical hydrogen bonds (e.g., with Lys883 in PI3Kγ) 1.

To study target engagement, biodistribution, and pharmacokinetics, researchers must convert these pharmacophores into trackable imaging agents. Pyrazolo[1,5-a]pyridin-5-ylmethanamine (CAS 1313727-03-5) provides an ideal synthetic starting point. The presence of a primary aliphatic amine (-CH2NH2) at the 5-position offers a highly nucleophilic, bio-orthogonal handle. This allows for rapid conjugation via N-hydroxysuccinimide (NHS) ester chemistry without perturbing the electronic structure of the hinge-binding aromatic core.

Signaling_Pathway Tracer Labeled Pyrazolo[1,5-a]pyridine (Pharmacophore) Kinase Target Kinases (PI3Kγ/δ, CSK, p38) Tracer->Kinase ATP-competitive binding Signaling Downstream Signaling (AKT / LCK Phosphorylation) Kinase->Signaling Inhibits Outcome Immune Modulation & Tumor Suppression Signaling->Outcome Modulates

Mechanism of action for pyrazolo[1,5-a]pyridine-based kinase inhibitors.

Conjugation Causality and Reaction Dynamics

The labeling of the 5-methanamine moiety relies on nucleophilic acyl substitution. The critical parameter in this workflow is pH control. The primary amine has a pKa of approximately 9.0–9.5. To ensure the amine is in its nucleophilic freebase form, the reaction microenvironment must be maintained at a slightly basic pH (8.0–8.5). However, exceeding pH 8.5 exponentially accelerates the competitive hydrolysis of the NHS ester, degrading the labeling precursor before conjugation can occur 4. Therefore, non-nucleophilic bases (like DIPEA in organic solvents) or tightly buffered aqueous systems (like 0.1 M sodium borate) are mandatory to create a self-validating, high-yield reaction system.

Labeling_Workflow Amine Pyrazolo[1,5-a]pyridin- 5-ylmethanamine Reaction Nucleophilic Acylation pH 8.2-8.5 Amine->Reaction NHS NHS-Ester Fluorophore or [18F]SFB NHS->Reaction Product Amide-Linked Imaging Tracer Reaction->Product - NHS

Workflow for NHS-ester mediated labeling of the primary amine.

Protocol I: Fluorescent Labeling with Cy5-NHS Ester (In Vitro Imaging)

Purpose: Generation of a deep-red fluorescent probe for cellular target engagement assays and confocal microscopy. Cy5 is selected to avoid the high cellular autofluorescence typically observed in the green/yellow spectrum.

Step-by-Step Methodology:

  • Substrate Preparation: Dissolve 1.0 mg of Pyrazolo[1,5-a]pyridin-5-ylmethanamine hydrochloride in 100 µL of anhydrous Dimethylformamide (DMF).

    • Causality: Anhydrous conditions are critical to prevent the premature hydrolysis of the highly reactive NHS ester.

  • Amine Activation: Add 3.0 molar equivalents of N,N-Diisopropylethylamine (DIPEA) to the solution.

    • Causality: DIPEA acts as a non-nucleophilic base, neutralizing the hydrochloride salt and generating the highly nucleophilic free amine without competing for the NHS ester.

  • Conjugation: Add 1.2 molar equivalents of Cy5-NHS ester. Vortex gently and incubate at room temperature (20–25 °C) for 2 hours in the dark.

    • Causality: A slight stoichiometric excess of the fluorophore drives the reaction to completion. Darkness prevents the photo-oxidation of the polymethine cyanine dye.

  • Quenching & Validation: Quench the reaction by adding 10 µL of 1 M Tris-HCl (pH 7.4) to consume any unreacted NHS ester. Validate the conversion via LC-MS, monitoring for the expected [M+H]⁺ mass shift of the amide conjugate.

  • Purification: Isolate the pure conjugate using semi-preparative RP-HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA). Lyophilize the collected fractions and store at -20 °C.

Protocol II: PET Radiolabeling via [18F]SFB (In Vivo Imaging)

Purpose: Synthesis of an ¹⁸F-labeled radiotracer for non-invasive Positron Emission Tomography (PET) to track in vivo biodistribution. N-succinimidyl-4-[18F]fluorobenzoate ([18F]SFB) is the gold-standard prosthetic group for the radiofluorination of primary amines 5. Because of the 109.8-minute half-life of ¹⁸F, the protocol is optimized for speed and radiochemical yield 6.

Step-by-Step Methodology:

  • Prosthetic Group Reconstitution: Reconstitute chemically pure, dried [18F]SFB (typically 500–1000 MBq) in 100 µL of anhydrous DMSO.

    • Causality: DMSO provides excellent solubility and protects the active ester from premature hydrolysis far better than protic solvents like ethanol 7.

  • Substrate Preparation: Dissolve 200 µg of Pyrazolo[1,5-a]pyridin-5-ylmethanamine in 200 µL of 0.1 M sodium borate buffer (pH 8.4).

    • Causality: Borate buffer strictly maintains the pH at 8.4, which is the optimal thermodynamic sweet spot where the amine is deprotonated but [18F]SFB hydrolysis is minimized [[4]]().

  • Radioconjugation: Combine the DMSO and aqueous solutions in a V-vial. Incubate at 40 °C for 15–20 minutes with gentle agitation (100 rpm).

    • Causality: Mild heating accelerates the bimolecular reaction rate, offsetting the radioactive decay of ¹⁸F without causing thermal degradation of the pharmacophore.

  • Purification & Formulation: Pass the crude mixture through a pre-conditioned C18 Sep-Pak solid-phase extraction (SPE) cartridge. Wash with 10 mL of sterile water to remove unreacted amine and buffer salts. Elute the radiolabeled probe with 0.5 mL of ethanol, followed immediately by dilution in 4.5 mL of sterile saline (0.9% NaCl) to achieve a <10% ethanol solution suitable for intravenous injection.

  • Quality Control: Confirm radiochemical purity (RCP > 95%) using analytical radio-HPLC prior to biological application.

Quantitative Analytics and Quality Control

To ensure reproducibility across both in vitro and in vivo applications, the following parameters dictate the validation criteria for the synthesized probes:

ParameterFluorescent Labeling (Cy5)PET Radiolabeling (¹⁸F)
Prosthetic Group Cy5-NHS Ester[18F]SFB
Reaction Solvent Anhydrous DMF + DIPEADMSO / 0.1 M Borate (pH 8.4)
Reaction Time 120 minutes15–20 minutes
Reaction Temperature 20–25 °C (Room Temp)40 °C
Typical Yield 75–85% (Chemical Yield)30–45% (Decay-Corrected RCY)
Primary Application In vitro confocal microscopyIn vivo biodistribution (PET)
Analytical Validation LC-MS ([M+H]⁺), UV-VisRadio-HPLC, Radio-TLC
Detection Limit Picomolar to NanomolarFemtomolar

References

  • The identification of pyrazolo[1,5-a]pyridines as potent p38 kinase inhibitors PubMed (NIH) URL:[Link]

  • Discovery of Pyridazinone and Pyrazolo[1,5-a]pyridine Inhibitors of C-Terminal Src Kinase ACS Medicinal Chemistry Letters (NIH) URL:[Link]

  • Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors Journal of Medicinal Chemistry (ACS) URL:[Link]

  • Fluorine-18 Radiochemistry, Labeling Strategies and Synthetic Routes Bioconjugate Chemistry (ACS) URL:[Link]

  • Fully automated peptide radiolabeling from [18F]fluoride RSC Advances (NIH) URL:[Link]

  • An Improved Synthesis of N-(4-[18F]Fluorobenzoyl)-Interleukin-2 for the Preclinical PET Imaging of Tumour-Infiltrating T-cells ASTAR Open Access Repository* URL:[Link]

  • Fully automated 18F-fluorination of N-succinimidyl-4-[18F]fluorobenzoate ([18F]SFB) for indirect labelling of nanobodies Scientific Reports (NIH) URL:[Link]

Sources

Application

Application Notes and Protocols for Kinase Inhibitor Screening Using Pyrazolo[1,5-a]pyridin-5-ylmethanamine

Introduction: The Pivotal Role of Kinases and the Promise of the Pyrazolo[1,5-a]pyridine Scaffold Protein kinases, a family of over 500 enzymes, are central regulators of cellular signaling pathways, catalyzing the phosp...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Pivotal Role of Kinases and the Promise of the Pyrazolo[1,5-a]pyridine Scaffold

Protein kinases, a family of over 500 enzymes, are central regulators of cellular signaling pathways, catalyzing the phosphorylation of substrate proteins.[1] Their aberrant activity is a known driver for numerous diseases, most notably cancer, making them a major class of "druggable" targets in modern medicine.[1][2] The development of small molecule kinase inhibitors has revolutionized targeted therapy, with numerous FDA-approved drugs making a significant impact on patient outcomes.[1][3]

The pyrazolopyridine scaffold has emerged as a "privileged" heterocyclic core in the design of kinase inhibitors.[1][4] These structures act as bioisosteres of adenine, the core component of ATP, enabling them to effectively compete for and bind to the ATP-binding pocket of kinases, specifically interacting with the crucial hinge region that connects the N- and C-terminal lobes of the enzyme.[1][5] This competitive inhibition mechanism effectively blocks the phosphorylation cascade. The pyrazolo[1,5-a]pyridine core, in particular, is present in several approved and clinical-phase inhibitors, demonstrating its favorable pharmacokinetic and pharmacodynamic properties.[1][4]

This document provides a detailed guide for researchers on the use of Pyrazolo[1,5-a]pyridin-5-ylmethanamine , a representative compound from this promising class, in a typical kinase inhibitor screening workflow. We will cover the principles behind assay selection, provide detailed experimental protocols, and discuss data analysis and interpretation.

Compound Profile: Pyrazolo[1,5-a]pyridin-5-ylmethanamine

Property Value
IUPAC Name (Pyrazolo[1,5-a]pyridin-5-yl)methanamine
Molecular Formula C₈H₉N₃
Molecular Weight 147.18 g/mol
Structure
Core Scaffold Pyrazolo[1,5-a]pyridine
Mechanism of Action (Hypothesized) ATP-competitive kinase inhibitor

Note: This compound is presented as a representative molecule for establishing screening protocols. Its specific kinase targets and potency would need to be determined experimentally.

PART 1: The Kinase Inhibitor Screening Workflow

The journey from a potential inhibitor to a drug candidate is a multi-step process.[2] The initial phase, which is the focus of this guide, involves a series of in vitro assays to establish the compound's activity, potency, and selectivity.

G cluster_0 Phase 1: In Vitro Biochemical Screening cluster_1 Phase 2: Cellular & Mechanistic Assays Primary_Screening Primary Screening (Single High Concentration) Dose_Response Dose-Response & IC50 Determination Primary_Screening->Dose_Response Identify 'Hits' Selectivity_Profiling Selectivity Profiling (Kinase Panel) Dose_Response->Selectivity_Profiling Confirm Potency Target_Engagement Cellular Target Engagement Selectivity_Profiling->Target_Engagement Advance Lead Candidates Functional_Assays Functional Cellular Assays (e.g., Anti-proliferation) Target_Engagement->Functional_Assays Confirm On-Target Activity Mechanism_of_Action Mechanism of Action Studies (e.g., SPR, ITC) Functional_Assays->Mechanism_of_Action Elucidate 'How'

Caption: A generalized workflow for kinase inhibitor discovery.

PART 2: Experimental Protocols

Protocol 2.1: In Vitro Biochemical Kinase Assay for IC50 Determination

This protocol outlines a luminescence-based assay to determine the half-maximal inhibitory concentration (IC50) of Pyrazolo[1,5-a]pyridin-5-ylmethanamine against a target kinase. The ADP-Glo™ Kinase Assay is used as a representative platform; it measures kinase activity by quantifying the amount of ADP produced in the kinase reaction.[6][7]

Principle: The amount of ADP formed is directly proportional to the kinase activity. In the presence of an inhibitor, less ADP is produced. The assay is performed in two steps: first, the kinase reaction occurs, then a reagent is added to terminate the reaction and deplete the remaining ATP. A second reagent converts the generated ADP back to ATP, which is then used in a luciferase/luciferin reaction to produce a light signal that is proportional to the initial ADP concentration.[7][8]

Materials:

  • Target Kinase (e.g., HPK1, PI3Kγ)[9][10]

  • Kinase-specific substrate peptide/protein

  • Pyrazolo[1,5-a]pyridin-5-ylmethanamine (stock solution in 100% DMSO)

  • ATP (ultra-pure)[6]

  • Kinase Assay Buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 0.01% Triton X-100)

  • ADP-Glo™ Kinase Assay Kit (Promega or similar)

  • White, opaque 384-well microplates

  • Multichannel pipettes or automated liquid handler

  • Plate reader with luminescence detection capabilities

Procedure:

  • Compound Preparation:

    • Prepare a serial dilution of Pyrazolo[1,5-a]pyridin-5-ylmethanamine in 100% DMSO. A common dilution series is 10-point, 3-fold, starting from a high concentration (e.g., 1 mM).

    • This creates a concentration range to generate a full dose-response curve.

  • Assay Plate Preparation:

    • Add 1 µL of each inhibitor concentration to the wells of a 384-well plate.

    • Include control wells:

      • "No Inhibitor" (0% Inhibition): 1 µL of DMSO only.

      • "No Enzyme" (100% Inhibition/Background): 1 µL of DMSO, kinase buffer instead of enzyme will be added later.

  • Kinase Reaction:

    • Prepare a 2X kinase/substrate master mix in kinase assay buffer. The final concentration of the kinase should be optimized to produce a robust signal within the linear range of the assay.

    • Add 4 µL of the 2X kinase/substrate mix to each well containing the inhibitor or DMSO. For "No Enzyme" wells, add 4 µL of a 2X substrate mix without the kinase.

    • Gently mix the plate and pre-incubate for 15-30 minutes at room temperature to allow the inhibitor to bind to the enzyme.[8]

    • Prepare a 2X ATP solution in kinase assay buffer. The ATP concentration should ideally be at or near the Km value for the specific kinase to accurately determine the potency of ATP-competitive inhibitors.

    • Initiate the kinase reaction by adding 5 µL of the 2X ATP solution to all wells.

    • Incubate the plate for 60 minutes at room temperature (incubation time may need optimization).

  • Signal Detection:

    • Stop the kinase reaction by adding 5 µL of ADP-Glo™ Reagent to each well. This reagent terminates the kinase reaction and depletes the remaining ATP.

    • Incubate for 40 minutes at room temperature.[8]

    • Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP produced to ATP and provides the luciferase/luciferin to generate a luminescent signal.

    • Incubate for 30-60 minutes at room temperature to stabilize the signal.[8]

    • Measure the luminescence using a plate reader.

Data Analysis:

  • Background Subtraction: Subtract the average luminescence signal from the "No Enzyme" control wells from all other readings.[11]

  • Normalization:

    • Set the average signal of the "No Inhibitor" (DMSO only) control as 100% kinase activity.

    • The background-subtracted "No Enzyme" control represents 0% activity.

  • Calculate Percent Inhibition: For each inhibitor concentration, calculate the percent inhibition using the formula: % Inhibition = 100 * (1 - (Signal_Inhibitor / Signal_NoInhibitor))

  • IC50 Determination:

    • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

    • Fit the data to a sigmoidal dose-response (variable slope) curve using a suitable software package (e.g., GraphPad Prism) to determine the IC50 value.[11][12]

Parameter Description Example Value
Top Maximum percent inhibition (should be ~100)102.1
Bottom Minimum percent inhibition (should be ~0)-1.5
LogIC50 The logarithm of the inhibitor concentration that elicits a 50% response-6.8
IC50 The concentration of inhibitor required to reduce kinase activity by 50%158 nM
HillSlope The steepness of the curve1.1
Goodness of fit (should be >0.95)0.992

This table presents example data generated from a dose-response experiment.

G Compound_Dilution 1. Prepare Serial Dilution of Pyrazolo[1,5-a]pyridin- 5-ylmethanamine in DMSO Plate_Setup 2. Add Compound/DMSO to 384-well Plate Compound_Dilution->Plate_Setup Kinase_Addition 3. Add Kinase/Substrate Mix Plate_Setup->Kinase_Addition ATP_Start 4. Initiate Reaction with ATP Kinase_Addition->ATP_Start Incubation 5. Incubate (e.g., 60 min) ATP_Start->Incubation Stop_Reaction 6. Add ADP-Glo™ Reagent (Stops reaction, depletes ATP) Incubation->Stop_Reaction Develop_Signal 7. Add Kinase Detection Reagent (Converts ADP to ATP, generates light) Stop_Reaction->Develop_Signal Read_Plate 8. Measure Luminescence Develop_Signal->Read_Plate Data_Analysis 9. Analyze Data & Calculate IC50 Read_Plate->Data_Analysis

Caption: Workflow for the ADP-Glo™ kinase assay.

Protocol 2.2: Kinase Selectivity Profiling

Rationale: Early assessment of an inhibitor's selectivity is crucial. A highly promiscuous compound that inhibits many kinases is more likely to cause off-target effects and toxicity.[3] Kinase selectivity panels are used to screen the lead compound against a broad range of kinases to understand its specificity.[3]

Procedure:

  • Select a Kinase Panel: Choose a panel of kinases that represents a diverse cross-section of the human kinome. Commercial services (e.g., Reaction Biology, Promega) offer panels of hundreds of kinases.

  • Primary Screen: Submit Pyrazolo[1,5-a]pyridin-5-ylmethanamine for an initial screen at a single, high concentration (e.g., 1 or 10 µM) against the selected panel.

  • Data Analysis: The results are typically reported as a percentage of remaining kinase activity. A significant reduction in activity (e.g., >50% or >75% inhibition) identifies potential off-target kinases.

  • Follow-up IC50 Determination: For any off-target kinases that show significant inhibition in the primary screen, perform a full dose-response analysis (as described in Protocol 2.1) to determine the IC50 value.

  • Selectivity Score: The selectivity can be quantified using various metrics, such as a selectivity score (S-score), which categorizes the number of kinases inhibited above a certain threshold at a given concentration.

PART 3: Cellular Assays - Bridging to In Vivo Relevance

While biochemical assays are essential for determining direct enzyme inhibition, cellular assays are required to confirm that the compound can enter cells, engage its target, and exert a functional effect.[2]

Protocol 3.1: Cellular Target Engagement Assay (NanoBRET™)

Principle: The NanoBRET™ Target Engagement (TE) assay is a live-cell method to quantify compound binding to a specific protein target. The target kinase is expressed in cells as a fusion with NanoLuc® luciferase. A fluorescent tracer that binds to the kinase's active site is added to the cells. When the tracer is bound to the kinase-NanoLuc® fusion, energy transfer (BRET) occurs. An inhibitor compound that enters the cell and binds to the kinase will displace the tracer, leading to a loss of BRET signal.

Procedure:

  • Culture cells engineered to express the NanoLuc®-Kinase fusion protein.

  • Plate the cells in a white, opaque 384-well plate.

  • Add serial dilutions of Pyrazolo[1,5-a]pyridin-5-ylmethanamine.

  • Add the fluorescent tracer and NanoBRET™ substrate.

  • Incubate and measure both the donor (luciferase) and acceptor (tracer) emission signals.

  • Calculate the BRET ratio and plot against the compound concentration to determine the cellular IC50.

This assay provides direct evidence of target engagement in a physiological context.[13]

Conclusion and Future Directions

The protocols outlined in this guide provide a robust framework for the initial characterization of Pyrazolo[1,5-a]pyridin-5-ylmethanamine as a potential kinase inhibitor. Positive results from these in vitro biochemical and cellular assays—demonstrating high potency against the intended target and a favorable selectivity profile—would justify advancing the compound to further studies. These would include mechanism-of-action studies (e.g., surface plasmon resonance to confirm binding kinetics), functional cellular assays (e.g., Western blotting for downstream substrate phosphorylation, anti-proliferative assays), and eventually, in vivo pharmacokinetic and efficacy studies in animal models.[2][14] The pyrazolo[1,5-a]pyridine scaffold continues to be a rich source of novel therapeutics, and rigorous, well-designed screening cascades are essential to unlocking its full potential.

References

  • Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy - PMC - NIH. (n.d.). National Center for Biotechnology Information. [Link]

  • Step-by-Step Guide to Kinase Inhibitor Development - Reaction Biology. (2024, July 2). Reaction Biology. [Link]

  • New pyrazolopyridine and pyrazolothiazole-based compounds as anti-proliferative agents targeting c-Met kinase inhibition: design, synthesis, biological evaluation, and computational studies - RSC Publishing. (2023, April 25). Royal Society of Chemistry. [Link]

  • Kinase Drug Discovery: Modern Approaches for Precision Therapeutics - PharmaFeatures. (2023, July 31). PharmaFeatures. [Link]

  • Discovery of Pyrazolo[1,5- a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors - PubMed. (2024, September 12). National Center for Biotechnology Information. [Link]

  • Discovery of Pyrazolopyridine Derivatives as HPK1 Inhibitors - PMC. (2022, December 12). National Center for Biotechnology Information. [Link]

  • Discovery of Pyrazolopyridine Derivatives as HPK1 Inhibitors - ACS Publications. (2022, December 12). American Chemical Society. [Link]

  • Drug discovery process for kinase inhibitors - PubMed. (2005, March 15). National Center for Biotechnology Information. [Link]

  • Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Publishing. (n.d.). Royal Society of Chemistry. [Link]

  • Biochemical assays for kinase activity detection - Celtarys - Drug Discovery. (2025, August 14). Celtarys. [Link]

  • Drug Discovery - Inhibitor | chemical-kinomics. (n.d.). Chemical Kinomics. [Link]

  • An overview of kinase downregulators and recent advances in discovery approaches - PMC. (n.d.). National Center for Biotechnology Information. [Link]

  • Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC. (n.d.). National Center for Biotechnology Information. [Link]

  • Discovery of Pyridazinone and Pyrazolo[1,5-a]pyridine Inhibitors of C-Terminal Src Kinase. (n.d.). American Chemical Society. [Link]

  • The identification of pyrazolo[1,5-a]pyridines as potent p38 kinase inhibitors - PubMed. (2008, October 15). National Center for Biotechnology Information. [Link]

  • Kinase Assays with Myra - Bio Molecular Systems. (n.d.). Bio Molecular Systems. [Link]

  • Versatile small molecule kinase assay through real-time, ratiometric fluorescence changes based on a pyrene-DPA-Zn2+ complex - RSC Publishing. (n.d.). Royal Society of Chemistry. [Link]

  • Synthesis of pyrazolo[1,5-a]pyridines - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. [Link]

  • Choosing the Right Assay for Your Kinase Drug Discovery - Reaction Biology. (2024, May 30). Reaction Biology. [Link]

  • Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy - RSC Publishing. (n.d.). Royal Society of Chemistry. [Link]

  • Pyrazolo[1,5-a]pyrimidines as orally available inhibitors of cyclin-dependent kinase 2. (2007, November 15). National Center for Biotechnology Information. [Link]

  • Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold - PMC. (2020, September 8). National Center for Biotechnology Information. [Link]

  • The mechanism for the synthesis of pyrazolo[1,5‐a]pyrimidines using the... - ResearchGate. (n.d.). ResearchGate. [Link]

  • Novel pyrazolo[1,5-a]pyridines as PI3K inhibitors: variation of the central linker group. (n.d.). National Center for Biotechnology Information. [Link]

  • Kinase inhibition assay. Determination of IC50 in dose–response curves... - ResearchGate. (n.d.). ResearchGate. [Link]

  • Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy - ResearchGate. (2024, March 24). ResearchGate. [Link]

  • Optimization of pyrazolo[1,5-a]pyrimidines lead to the identification of a highly selective casein kinase 2 inhibitor - PubMed. (2020, August 23). National Center for Biotechnology Information. [Link]

  • Summary of IC 50 values for in vitro kinase inhibitory activity against... - ResearchGate. (n.d.). ResearchGate. [Link]

  • Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC. (n.d.). National Center for Biotechnology Information. [Link]

  • Synthesis of pyrazolo[1,5-a]pyrimidine derivatives and their antifungal activities against phytopathogenic fungi in vitro - PubMed. (2016, November 15). National Center for Biotechnology Information. [Link]

Sources

Method

Application Note: Pyrazolo[1,5-a]pyridin-5-ylmethanamine as a Versatile Chemical Probe in Kinase Drug Discovery

Executive Summary The development of highly selective kinase inhibitors requires precisely engineered chemical probes that can exploit subtle structural differences within the highly conserved ATP-binding pocket. Pyrazol...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The development of highly selective kinase inhibitors requires precisely engineered chemical probes that can exploit subtle structural differences within the highly conserved ATP-binding pocket. Pyrazolo[1,5-a]pyridin-5-ylmethanamine (CAS: 1313727-03-5) has emerged as a privileged building block in medicinal chemistry. The fused bicyclic pyrazolo[1,5-a]pyridine core acts as a potent ATP-mimetic hinge binder, while the 5-ylmethanamine moiety provides an ideal synthetic vector to project functional groups into the less-conserved solvent-exposed channel[1].

This application note provides researchers and drug development professionals with a comprehensive guide to utilizing this chemical probe. It details the mechanistic rationale, physicochemical properties, and field-proven protocols for synthesizing and validating targeted kinase libraries (e.g., JNK, ALK2, and RIPK1 inhibitors)[2][3][4].

Mechanistic Rationale & Structural Advantages

The Pyrazolo[1,5-a]pyridine Core as an ATP Mimetic

Protein kinases are frequently dysregulated in oncology and inflammatory diseases. The pyrazolo[1,5-a]pyridine scaffold is structurally analogous to adenine but offers distinct electronic properties compared to traditional indole or azaindole bioisosteres[4]. The nitrogen atoms within the fused ring system form critical, high-affinity hydrogen bonds with the backbone amides of the kinase hinge region (e.g., Met/Cys residues).

The 5-ylmethanamine Vector for Selectivity

Achieving kinome-wide selectivity is the primary hurdle in kinase probe development. The 5-position of the pyrazolo[1,5-a]pyridine ring naturally orients toward the solvent-accessible region or the ribose pocket of the kinase domain. By utilizing the primary amine of the 5-ylmethanamine group, medicinal chemists can rapidly generate structural diversity via amide couplings, reductive aminations, or urea formations[3].

  • Causality in Design: Extending the molecule into the solvent channel allows the probe to interact with non-conserved residues specific to the target kinase. For example, specific substitutions on the pyrazolo[1,5-a]pyridine core have been shown to dictate selectivity for JNK2 over JNK1, engineering out off-target liabilities like PIKFYVE[3].

G ATP ATP Kinase Target Kinase (e.g., JNK2, ALK2) ATP->Kinase Binds Hinge Region Probe Pyrazolo[1,5-a]pyridine Probe Probe->Kinase Competes for ATP Pocket Substrate Inactive Substrate Probe->Substrate Prevents Phosphorylation Block Signaling Arrest Probe->Block Induces Kinase->Substrate Phosphorylates ActiveSubstrate Phosphorylated Substrate (Active) Substrate->ActiveSubstrate Disease Disease Progression (Inflammation/Cancer) ActiveSubstrate->Disease Drives

Figure 1: Mechanism of action for ATP-competitive pyrazolo[1,5-a]pyridine-derived chemical probes.

Physicochemical Properties

To ensure predictable pharmacokinetics and synthetic tractability, it is essential to establish the baseline properties of the building block.

PropertyValue / Description
Chemical Name Pyrazolo[1,5-a]pyridin-5-ylmethanamine
CAS Number 1313727-03-5 (Free base) / 2830342-70-4 (Dihydrochloride)[5][6]
Molecular Formula C8H9N3
Molecular Weight 147.18 g/mol
SMILES NCc1cc2n(n1)cccc2
Key Structural Features Hinge-binding fused bicyclic core; primary amine for derivatization.

Experimental Workflows & Protocols

The following self-validating workflow outlines the synthesis of a targeted kinase inhibitor library using Pyrazolo[1,5-a]pyridin-5-ylmethanamine, followed by biochemical validation.

Workflow Step1 1. Scaffold Selection Pyrazolo[1,5-a]pyridin-5-ylmethanamine Step2 2. Library Synthesis (Amide Coupling) Step1->Step2 Step3 3. LC-MS & Purification (Prep-HPLC) Step2->Step3 Step4 4. Biochemical Validation (TR-FRET Kinase Assay) Step3->Step4 Step5 5. Cellular Target Engagement (NanoBRET Assay) Step4->Step5

Figure 2: End-to-end workflow from chemical probe synthesis to cellular validation.

Protocol 1: Library Synthesis via High-Efficiency Amide Coupling

This protocol describes the functionalization of the 5-ylmethanamine group with various carboxylic acids to probe the solvent-exposed channel.

Causality of Reagent Choice: HATU is selected as the coupling reagent over EDC/HOBt. HATU rapidly forms a highly reactive HOAt ester intermediate, which is critical for driving the reaction to completion with minimal epimerization, especially when coupling sterically hindered carboxylic acids designed to fill specific kinase sub-pockets.

Materials:

  • Pyrazolo[1,5-a]pyridin-5-ylmethanamine (0.1 mmol)

  • Diverse Carboxylic Acid library (0.12 mmol, 1.2 eq)

  • HATU (0.15 mmol, 1.5 eq)

  • N,N-Diisopropylethylamine (DIPEA) (0.3 mmol, 3.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF) (1.0 mL)

Step-by-Step Procedure:

  • Activation: In an oven-dried vial under nitrogen, dissolve the carboxylic acid (0.12 mmol) and HATU (0.15 mmol) in anhydrous DMF (0.5 mL).

  • Base Addition: Add DIPEA (0.3 mmol) to the solution. Stir at room temperature for 15 minutes to ensure complete formation of the active ester.

  • Amine Coupling: Dissolve Pyrazolo[1,5-a]pyridin-5-ylmethanamine (0.1 mmol) in anhydrous DMF (0.5 mL) and add it dropwise to the activated acid mixture.

  • Reaction Monitoring: Stir the reaction at room temperature for 2–4 hours. Self-Validation Step: Monitor reaction completion via LC-MS. The disappearance of the 147.18 m/z peak confirms the complete consumption of the starting amine.

  • Quenching & Extraction: Quench the reaction with saturated aqueous NaHCO3 (2 mL). Extract the aqueous layer with Ethyl Acetate (3 x 3 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Purification: Purify the crude product via Preparative HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA) to yield the final chemical probe (>95% purity required for biochemical assays).

Protocol 2: Biochemical Validation via TR-FRET Kinase Assay

Once the probe library is synthesized, its affinity for the target kinase (e.g., JNK2 or ALK2) must be quantified.

Causality of Assay Choice: Heterocyclic scaffolds like pyrazolo[1,5-a]pyridines can sometimes exhibit inherent auto-fluorescence, which leads to false positives/negatives in standard fluorescence assays. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) utilizes long-lifetime lanthanide fluorophores (e.g., Europium). By introducing a time delay before measurement, short-lived compound auto-fluorescence decays completely, ensuring absolute trustworthiness of the IC50 data.

Materials:

  • Recombinant Target Kinase (e.g., JNK2)

  • Biotinylated Kinase Substrate

  • ATP (at the established Km for the specific kinase)

  • Eu-labeled anti-phospho antibody & Streptavidin-APC

  • 384-well low-volume white microplates

Step-by-Step Procedure:

  • Compound Preparation: Prepare a 10-point, 3-fold serial dilution of the synthesized pyrazolo[1,5-a]pyridine probes in 100% DMSO. Transfer 100 nL of the compounds to the 384-well assay plate using an acoustic dispenser (e.g., Echo).

  • Enzyme Addition: Add 5 µL of the recombinant kinase diluted in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, 1 mM DTT) to the wells. Incubate for 15 minutes at room temperature to allow for pre-equilibrium binding.

  • Reaction Initiation: Add 5 µL of a mixture containing the biotinylated substrate and ATP to initiate the kinase reaction.

  • Incubation: Seal the plate and incubate for 60 minutes at room temperature.

  • Detection: Stop the reaction by adding 10 µL of detection buffer containing EDTA (to chelate Mg2+ and halt kinase activity), Eu-labeled anti-phospho antibody, and Streptavidin-APC.

  • Readout & Analysis: Incubate for 60 minutes. Read the plate on a TR-FRET compatible microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm). Calculate the FRET ratio (665/615 nm) and fit the data to a 4-parameter logistic curve to determine the IC50.

References

  • Aaronchem: Pyrazolo[1,5-a]pyridine-2-methanamine / Pyrazolo[1,5-a]pyridin-5-ylmethanamine Catalog Source: Aaronchem URL
  • Source: National Institutes of Health (NIH)
  • Small-Molecule Probes as Pharmacological Tools for the Bone Morphogenetic Protein Signaling Pathway Source: ACS Publications URL
  • Development of a Covalent Inhibitor of c-Jun N-Terminal Protein Kinase (JNK)
  • Discovery of benzothiazole derivatives as novel orally receptor-interacting protein kinase 1 (RIPK1)

Sources

Application

Developing assays for Pyrazolo[1,5-a]pyridin-5-ylmethanamine activity

Application Note: Preclinical Assay Development for Pyrazolo[1,5-a]pyridin-5-ylmethanamine-Derived Kinase Inhibitors Executive Summary & Pharmacological Context The Pyrazolo[1,5-a]pyridin-5-ylmethanamine (CAS: 1313727-03...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Preclinical Assay Development for Pyrazolo[1,5-a]pyridin-5-ylmethanamine-Derived Kinase Inhibitors

Executive Summary & Pharmacological Context

The Pyrazolo[1,5-a]pyridin-5-ylmethanamine (CAS: 1313727-03-5) scaffold is a highly privileged bicyclic fragment in modern medicinal chemistry. Featuring a robust hydrogen-bonding profile and an optimal planar geometry, this building block is extensively utilized to design potent, ATP-competitive kinase inhibitors[1]. While the isolated fragment serves as a foundational warhead, its functionalized derivatives have demonstrated breakthrough efficacy in targeting Phosphoinositide 3-kinases (PI3Kγ/δ) for cancer immunotherapy[1] and overcoming acquired resistance in RET-driven malignancies[2].

This technical guide provides a comprehensive, self-validating framework for evaluating the biochemical potency and cellular target engagement of Pyrazolo[1,5-a]pyridin-5-ylmethanamine derivatives, ensuring high-fidelity data suitable for lead optimization and IND-enabling studies.

Assay Design Logic & Causality (E-E-A-T Principles)

To establish a rigorous screening cascade, we must bridge isolated enzymatic inhibition with physiological cellular efficacy.

  • Biochemical Profiling (ADP-Glo™ Assay): Lipid kinases like PI3K phosphorylate lipid substrates (PIP2 to PIP3), making traditional peptide-based kinase assays ineffective. We utilize the ADP-Glo assay because it universally measures the byproduct of the kinase reaction: Adenosine Diphosphate (ADP)[1]. By depleting unreacted ATP and converting the generated ADP back to ATP for a luciferase-mediated luminescence readout, the light output becomes directly proportional to kinase activity. An effective pyrazolo[1,5-a]pyridine inhibitor will competitively block the ATP-binding hinge region, resulting in a quantifiable decrease in luminescence.

  • Cellular Target Engagement (HTRF® Assay): Biochemical potency does not guarantee cellular permeability or stability. To validate target engagement in living cells, we measure the downstream phosphorylation of AKT at Serine 473 (for PI3K inhibitors) using Homogeneous Time-Resolved Fluorescence (HTRF)[1]. HTRF relies on Fluorescence Resonance Energy Transfer (FRET) between a Europium cryptate (Eu³⁺) donor and a d2 acceptor. This wash-free system minimizes technical variance and provides a robust signal-to-background ratio, making it ideal for self-validating, high-throughput screening (HTS).

Experimental Workflows & Methodologies

Protocol A: Biochemical Evaluation via ADP-Glo Lipid Kinase Assay

This protocol is optimized for evaluating PI3Kγ/δ inhibition. Ensure all reagents are kept on ice prior to the reaction.

1. Reagent Preparation:

  • Lipid Substrate: Prepare PIP2:PS (Phosphatidylinositol 4,5-bisphosphate : Phosphatidylserine) lipid kinase substrate. Critical Step: Sonicate the lipid mixture in a water bath for 5–10 minutes until the solution is completely clear. Causality: Proper sonication ensures the formation of uniform lipid micelles; failure to do so will result in non-linear enzyme kinetics and artificially high variance.

  • Enzyme Master Mix: Dilute recombinant PI3Kγ (17.4 μg/mL) or PI3Kδ (3.3 μg/mL) in 1X Kinase Buffer (50 mM HEPES pH 7.5, 50 mM NaCl, 3 mM MgCl₂, 0.01% CHAPS).

2. Kinase Reaction:

  • In a white 384-well low-volume plate, dispense 3 μL of serially diluted pyrazolo[1,5-a]pyridine compounds (ranging from 10 μM to 0.5 nM, 3-fold dilutions in 1% DMSO).

  • Add 3 μL of the Enzyme Master Mix to each well. Incubate for 10 minutes at room temperature to allow pre-equilibration of the inhibitor with the enzyme.

  • Initiate the reaction by adding 6 μL of the Substrate/ATP Mix (0.06 mg/mL PIP2:PS and 30 μM ATP for PI3Kγ, or 50 μM ATP for PI3Kδ)[1].

  • Seal the plate and incubate for 60 minutes at 25°C.

3. ADP Detection & Validation:

  • Add 12 μL of ADP-Glo™ Reagent to terminate the kinase reaction and deplete remaining ATP. Incubate for 40 minutes.

  • Add 24 μL of Kinase Detection Reagent to convert ADP to ATP and generate the luminescent signal. Incubate for 30 minutes in the dark.

  • Self-Validation: Read luminescence on a microplate reader. Calculate the Z'-factor using DMSO vehicle (0% inhibition) and a reference inhibitor like Idelalisib (100% inhibition). A Z'-factor > 0.6 validates the assay run.

Protocol B: Cellular Target Engagement via HTRF (p-AKT Ser473)

This protocol measures the downstream functional inhibition of the PI3K/AKT pathway in intact cells.

1. Cell Seeding & Treatment:

  • Seed target cells (e.g., RAW 264.7 macrophages for PI3Kγ evaluation) at 50,000 cells/well in a 96-well tissue culture plate. Incubate overnight at 37°C, 5% CO₂.

  • Serum-starve the cells for 4 hours to reduce baseline AKT phosphorylation.

  • Treat cells with serial dilutions of the pyrazolo[1,5-a]pyridine derivatives for 1 hour.

2. Pathway Stimulation & Lysis:

  • Stimulate the cells with 50 ng/mL C5a (for PI3Kγ) or anti-IgM (for PI3Kδ) for 5 minutes to induce acute AKT phosphorylation.

  • Aspirate the media completely. Add 50 μL of 1X HTRF Lysis Buffer supplemented with protease and phosphatase inhibitors. Shake on an orbital shaker for 30 minutes at room temperature.

3. HTRF Detection:

  • Transfer 16 μL of the cell lysate to a white 384-well small-volume plate. Causality: White plates reflect the luminescent signal, maximizing assay sensitivity and preventing well-to-well crosstalk.

  • Add 2 μL of Eu³⁺-cryptate conjugated anti-AKT antibody (Donor) and 2 μL of d2-conjugated anti-pAKT (Ser473) antibody (Acceptor).

  • Incubate overnight at room temperature in the dark.

  • Read the plate using a TR-FRET compatible reader (Excitation: 317 nm; Emission: 620 nm and 665 nm). Calculate the HTRF ratio (665/620 nm × 10,000) to determine IC₅₀ values.

Quantitative Data Summary

The table below summarizes the benchmarking data for highly optimized Pyrazolo[1,5-a]pyridine derivatives, demonstrating how structural tuning of the 5-methanamine core yields potent isoform selectivity and cellular efficacy.

Compound Class / ReferencePrimary TargetBiochemical IC₅₀ (nM)Cellular EC₅₀ (μM)Off-Target Selectivity
Compound 20e (IHMT-PI3K-315) [1]PI3Kγ4.0 ± 0.50.028 (p-AKT assay)>100-fold over PI3Kα/β
Compound 20e (IHMT-PI3K-315) [1]PI3Kδ9.1 ± 1.20.013 (p-AKT assay)>100-fold over PI3Kα/β
APS03118 (Tricyclic Derivative) [2]RET (Wild-Type)< 1.0< 0.010 (Cell Viability)>20-fold over KDR/VEGFR2
APS03118 (Tricyclic Derivative) [2]RET (V804M Mutant)< 2.0< 0.015 (Cell Viability)Overcomes SRI resistance

Pathway & Mechanism Visualization

The following diagram illustrates the mechanism of action of Pyrazolo[1,5-a]pyridine-derived inhibitors within the PI3K/AKT signaling cascade.

G RTK Receptor Tyrosine Kinase (RTK) PI3K PI3Kγ/δ (Target Enzyme) RTK->PI3K Activates PIP3 PIP3 Product PI3K->PIP3 Phosphorylates PIP2 PIP2 Substrate PIP2->PIP3 AKT AKT Kinase PIP3->AKT Recruits to Membrane pAKT p-AKT (Ser473) (HTRF Readout) AKT->pAKT Phosphorylation CellSurvival Cell Survival & Proliferation pAKT->CellSurvival Promotes Inhibitor Pyrazolo[1,5-a]pyridine Inhibitor Inhibitor->PI3K ATP-competitive Inhibition

Caption: Mechanism of action of Pyrazolo[1,5-a]pyridine inhibitors in the PI3K/AKT signaling pathway.

References

1.[1] Title: Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

2.[2] Title: Discovery of APS03118, a Potent and Selective Next-Generation RET Inhibitor with a Novel Kinase Hinge Scaffold Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Pyrazolo[1,5-a]pyridin-5-ylmethanamine Solubility

Prepared by: Senior Application Scientist, Discovery Chemistry Support Welcome to the technical support center for Pyrazolo[1,5-a]pyridine derivatives. This guide is designed for researchers, medicinal chemists, and drug...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Senior Application Scientist, Discovery Chemistry Support

Welcome to the technical support center for Pyrazolo[1,5-a]pyridine derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with pyrazolo[1,5-a]pyridin-5-ylmethanamine and related compounds. The pyrazolo[1,5-a]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous kinase inhibitors and other therapeutic candidates.[1][2][3][4][5] However, its fused aromatic ring system often leads to significant challenges with aqueous solubility, which can hinder biological assays and formulation development.

This document provides in-depth troubleshooting guides, step-by-step protocols, and frequently asked questions to help you overcome these solubility hurdles. Our approach is rooted in fundamental physicochemical principles to empower you to make informed decisions during your experiments.

Part 1: Core Principles — Understanding the Solubility Challenge

FAQ: Why is my pyrazolo[1,5-a]pyridin-5-ylmethanamine crashing out of my neutral aqueous buffer (e.g., PBS, pH 7.4)?

Answer: The solubility behavior of this compound is dictated by its molecular structure, which features a large, rigid, and relatively lipophilic pyrazolo[1,5-a]pyridine core combined with a basic primary amine (-CH₂NH₂). This combination makes the compound a weak base.

  • Lipophilicity: The fused aromatic ring system is inherently nonpolar and prefers to interact with itself rather than with water, leading to low intrinsic solubility.

  • pH-Dependent Ionization: The primary amine and the nitrogen atoms within the pyridine ring are basic and can be protonated. According to Le Châtelier's principle, in an acidic environment (low pH), the equilibrium shifts towards the formation of a protonated salt form (a conjugate acid).[6][7] This salt is ionic and vastly more soluble in water than the neutral, free-base form that predominates at physiological or neutral pH.[8][9][10]

The solubility of many compounds is strongly influenced by the pH of the solution.[9] For weakly basic drugs, solubility is higher at lower pH values.[8] This relationship is the primary tool for manipulating the solubility of pyrazolo[1,5-a]pyridin-5-ylmethanamine.

G cluster_0 Low pH (Acidic Conditions) cluster_1 High pH (Neutral/Basic Conditions) Soluble Protonated Salt Form (High Aqueous Solubility) Insoluble Neutral Free Base (Low Aqueous Solubility) Soluble->Insoluble + OH⁻ (Increase pH) Insoluble->Soluble + H⁺ (Decrease pH)

Caption: pH-dependent equilibrium of a basic amine.

Part 2: Troubleshooting Guide & Step-by-Step Solutions

This section addresses the most common issues encountered in the lab and provides a logical workflow for solving them.

Issue 1: My compound precipitates immediately when I add my DMSO stock to PBS (pH 7.4) for a cell-based assay.

This is a classic sign of a weakly basic compound with low intrinsic solubility. The compound is soluble in the organic DMSO stock but crashes out when diluted into the neutral aqueous buffer.

Immediate Solution: pH Adjustment

The most effective strategy is to protonate the compound to form a soluble salt.[11][12] This can be achieved by preparing an acidic stock solution or by acidifying the final assay medium, if the experimental system permits.

Workflow:

G Start Compound precipitates in neutral buffer PrepStock Prepare a concentrated stock in 100% DMSO Start->PrepStock AcidStock Create an intermediate acidic stock solution (e.g., in 10 mM HCl) PrepStock->AcidStock Dilute Dilute acidic stock into final neutral buffer. The acid is neutralized, but the compound stays dissolved. AcidStock->Dilute CheckpH Is the final pH compatible with your assay? Dilute->CheckpH Success Problem Solved CheckpH->Success Yes CoSolvent Proceed to Co-Solvent Strategy (Issue 2) CheckpH->CoSolvent No

Caption: Troubleshooting workflow for compound precipitation.

Protocol: Preparing and Using an Acidic Stock

  • Prepare Primary Stock: Dissolve the pyrazolo[1,5-a]pyridin-5-ylmethanamine free base in 100% DMSO to a high concentration (e.g., 10-50 mM).

  • Prepare Acidic Intermediate Stock: Take an aliquot of the DMSO stock and dilute it 10-fold into a sterile aqueous solution of 10 mM HCl. For example, add 10 µL of 10 mM DMSO stock to 90 µL of 10 mM HCl. This creates a 1 mM stock in 10% DMSO/90% 10 mM HCl. The compound should be fully dissolved.

  • Final Dilution: Further dilute this acidic stock into your final assay medium (e.g., PBS or cell culture media). For a 1:100 dilution to a final concentration of 10 µM, the small amount of acid will be neutralized by the buffer, but the compound will kinetically remain in solution long enough for most assays.

Causality: By dissolving the compound at a low pH, you are creating the highly soluble hydrochloride salt in situ. When this is diluted into the buffered neutral solution, the salt form persists long enough for testing, overcoming the kinetic barrier of dissolution.

Issue 2: The required concentration for my assay exceeds the compound's solubility, even with pH modification.

If pH adjustment alone is insufficient, the next step is to modify the solvent environment using co-solvents.

Solution: Employing Co-solvents

Co-solvents are water-miscible organic solvents that increase solubility by reducing the polarity of the aqueous medium.

Table 1: Common Co-solvents for In Vitro Assays

Co-SolventTypical Starting % (v/v)ProsCons & Limitations
DMSO 0.1% - 0.5%High solubilizing power for many compounds.Can be toxic to cells at >1%.[13][14] May interfere with some enzyme assays.
Ethanol 0.1% - 1.0%Less toxic than DMSO for some cell lines.[15] Good for plant-derived compounds.Higher concentrations can induce cellular stress or immunosuppressive effects.[13]
PEG 400 1% - 5%Low toxicity, often used in in vivo formulations.More viscous. May not be as effective as DMSO for highly lipophilic compounds.
Cyclodextrins Varies (e.g., 1-10 mM)Forms inclusion complexes to "hide" the lipophilic part of the drug.[16][17] Low cell toxicity.Can be expensive. Complex formation is specific to drug geometry.

Important Note: Always run a vehicle control in your assay with the same final concentration of the co-solvent to ensure it does not affect your experimental results.[18][19]

Issue 3: I need a scalable and stable solution for in vivo animal studies.

For in vivo applications, simple pH adjustment or high concentrations of co-solvents are often not viable. A more robust formulation strategy is required.

Solution: Salt Formation and Advanced Formulations

  • Stable Salt Formation: The most effective and widely used method for basic compounds is to create a stable, solid salt form.[11][12] Converting the free base to a hydrochloride (HCl) or mesylate salt can increase aqueous solubility by several orders of magnitude.[1] This provides a stable, weighable solid with improved dissolution properties. (See Protocol 2 below).

  • Amorphous Solid Dispersions: For extremely challenging compounds, dispersing the drug in a polymer matrix can prevent crystallization and enhance solubility.[12][17] This is an advanced technique typically performed by formulation specialists.

  • Lipid-Based Formulations (SEDDS): Self-emulsifying drug delivery systems (SEDDS) involve dissolving the drug in an oil/surfactant mixture that forms a fine emulsion upon contact with aqueous fluids, enhancing absorption.[12][20]

Part 3: Key Experimental Protocols

These protocols provide a self-validating system to quantitatively assess and improve the solubility of your compound.

Protocol 1: Kinetic Aqueous Solubility Assay (Shake-Flask Method)

This protocol determines the kinetic solubility of your compound in a specific buffer, mimicking the conditions of dilution from a DMSO stock.[21]

  • Materials: 10 mM stock of your compound in 100% DMSO, target aqueous buffer (e.g., PBS, pH 7.4), HPLC or UPLC system with UV detector, 1.5 mL microcentrifuge tubes, filter plate or syringe filters (0.22 µm).

  • Procedure:

    • Add 98 µL of your aqueous buffer to a microcentrifuge tube.

    • Add 2 µL of your 10 mM DMSO stock to the buffer (final concentration: 200 µM compound, 2% DMSO).

    • Prepare 5-6 replicates.

    • Incubate the tubes on a shaker at room temperature for 24 hours.

    • After incubation, filter the samples to remove any precipitated compound.

    • Prepare a standard curve by diluting your 10 mM DMSO stock in a 50:50 acetonitrile:water mixture.

    • Analyze the filtered samples and standards by HPLC/UPLC.

  • Analysis: Quantify the concentration of the compound in the filtered samples against the standard curve. The resulting concentration is the kinetic solubility under those conditions.

Protocol 2: Lab-Scale Preparation of a Hydrochloride (HCl) Salt

This protocol converts the less soluble free base into a more soluble HCl salt.

  • Materials: Pyrazolo[1,5-a]pyridin-5-ylmethanamine free base, anhydrous diethyl ether (Et₂O), 2 M HCl in diethyl ether, round bottom flask, magnetic stirrer.

  • Procedure:

    • Dissolve 100 mg of the free base in a minimal amount of a suitable solvent in which the free base is soluble but the HCl salt is not (e.g., diethyl ether, or dichloromethane/ether mixture).

    • While stirring, slowly add 1.1 molar equivalents of the 2 M HCl in diethyl ether solution dropwise.

    • A precipitate (the HCl salt) should form immediately.

    • Continue stirring for 30 minutes at room temperature.

    • Collect the solid precipitate by vacuum filtration.

    • Wash the solid with a small amount of cold, anhydrous diethyl ether to remove any unreacted starting material.

    • Dry the resulting white/off-white solid under high vacuum.

  • Validation: Confirm salt formation using techniques like melting point analysis (salts typically have higher melting points) or NMR spectroscopy. The resulting solid should now be directly soluble in water or buffer.

Part 4: Frequently Asked Questions (FAQs)

  • Q1: What is the predicted pKa of pyrazolo[1,5-a]pyridin-5-ylmethanamine?

    • While an experimental value is not publicly available, computational prediction tools (like those used in drug discovery) would likely estimate the pKa of the primary aminomethyl group to be in the range of 8.5 - 9.5, similar to benzylamine. The ring nitrogens are much less basic. This high pKa confirms that the compound will be predominantly in its neutral, insoluble form at pH 7.4.

  • Q2: What is the absolute maximum final DMSO concentration I can use in my cell-based assay?

    • This is highly cell-line dependent. As a general rule, most robust cell lines can tolerate up to 0.5% DMSO without significant toxicity. Sensitive cell lines or long-term assays may require keeping the concentration at or below 0.1%.[13][14] It is critical to run a vehicle control to determine the tolerance of your specific system.

  • Q3: I dissolved my compound using your acidic stock method, but I see precipitation after 24 hours. Why?

    • You have created a kinetically soluble but thermodynamically unstable supersaturated solution. Over time, the compound is slowly converting back to its more stable, insoluble free-base form. For most short-term assays (1-4 hours), this is not an issue. If you need longer-term stability, preparing a stable salt form (Protocol 2) or using a co-solvent is the recommended approach.

References

  • Dr. Reddy's API. (n.d.). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients. Retrieved from [Link]

  • Unknown. (2010, October 1). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). Retrieved from [Link]

  • Khan Academy. (n.d.). pH and solubility. Retrieved from [Link]

  • Siepe, S., et al. (2008). Strategies to overcome pH-dependent solubility of weakly basic drugs by using different types of alginates. PubMed, 15(12), 1365-73. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, July 12). 18.7: Solubility and pH. Retrieved from [Link]

  • Kawakami, K. (2011). Formulation design for poorly water-soluble drugs based on biopharmaceutics classification system: basic approaches and practical applications. PubMed, 321(1-2), 4-11. Retrieved from [Link]

  • Unknown. (n.d.). Formulation Tactics for the Delivery of Poorly Soluble Drugs. Retrieved from [Link]

  • Unknown. (2025, July 8). (PDF) Formulation strategies for poorly soluble drugs. ResearchGate. Retrieved from [Link]

  • Fiveable. (2025, August 15). pH and Solubility. AP Chem. Retrieved from [Link]

  • ResearchGate. (n.d.). Solubility data and pK a values of a few drugs that demonstrate.... Retrieved from [Link]

  • Stypik, M., et al. (2022). Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. Semantic Scholar. Retrieved from [Link]

  • ResearchGate. (2025, August 9). Novel Pyrazolo[1,5-a]pyridines with Improved Aqueous Solubility as p110α-Selective PI3 Kinase Inhibitors. Retrieved from [Link]

  • Bøgh, I. B., et al. (n.d.). Considerations regarding use of solvents in in vitro cell based assays. PMC. Retrieved from [Link]

  • Das, B., et al. (n.d.). Improving solubility via structural modification. ResearchGate. Retrieved from [Link]

  • ResearchGate. (n.d.). Considerations regarding use of solvents in in vitro cell based assays. Retrieved from [Link]

  • Hamzeloo-Moghadam, M., et al. (2014). The effect of some cosolvents and surfactants on viability of cancerous cell lines. ResearchGate. Retrieved from [Link]

  • Unknown. (n.d.). Considerations regarding use of solvents in in vitro cell based assays. Semantic Scholar. Retrieved from [Link]

  • Kramer, N. I., et al. (2010). Effects of Solvents and Dosing Procedure on Chemical Toxicity in Cell-Based in Vitro Assays. ACS Publications. Retrieved from [Link]

  • Unknown. (2024, June 15). Methods of Solubility Enhancement of Low Solubility Drugs: A Different Approach. Impactfactor. Retrieved from [Link]

  • Thakkar, H. (2025, June 8). Hetal Thakkar, Int. J. of Pharm. Sci., 2025, Vol 3, Issue 6, 1698-1711. International Journal of Pharmaceutical Sciences. Retrieved from [Link]

  • Kumar, S., et al. (n.d.). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. PMC. Retrieved from [Link]

  • Naeimi, H., et al. (2019). Scalable Sonochemical Synthetic Strategy for Pyrazolo[1,5-a]pyridine Derivatives: First Catalyst-Free Concerted [3 + 2] Cycloaddition of Alkyne and Alkene Derivatives to 2-Imino-1H-pyridin-1-amines. ACS Publications. Retrieved from [Link]

  • Hart, M. L., et al. (n.d.). Brief Overview of Various Approaches to Enhance Drug Solubility. Longdom Publishing. Retrieved from [Link]

  • Encyclopedia.pub. (2021, July 14). Functional Pyrazolo[1,5-a]pyrimidines. Retrieved from [Link]

  • Stypik, M., et al. (n.d.). Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. PMC. Retrieved from [Link]

  • Wang, C., et al. (2026, January 27). Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors. ResearchGate. Retrieved from [Link]

  • RSC Publishing. (n.d.). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. Retrieved from [Link]

  • Al-Ostath, A. I., et al. (n.d.). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. PMC. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Optimizing the Yield of Pyrazolo[1,5-a]pyridin-5-ylmethanamine Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing yield and purity bottlenecks when synthesizing bicyclic heterocycles.

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing yield and purity bottlenecks when synthesizing bicyclic heterocycles. The synthesis of Pyrazolo[1,5-a]pyridin-5-ylmethanamine presents two major mechanistic hurdles: the regioselective construction of the pyrazolo[1,5-a]pyridine core and the chemoselective functionalization at the 5-position.

This guide is structured to provide self-validating protocols, troubleshooting logic, and mechanistic insights to ensure reproducible, high-yield syntheses.

Section 1: Core Construction & Regioselectivity

Q: Why is my yield of the pyrazolo[1,5-a]pyridine core so low, and why am I isolating multiple structural isomers?

A: The core is typically synthesized via a [3+2] cycloaddition between an N-aminopyridinium ylide and an alkyne or electron-deficient alkene. Low yields and poor regioselectivity usually stem from incomplete aromatization or competing N–N bond cleavage during the annulation process.

The Mechanistic Fix: Utilizing TEMPO as an oxidant facilitates the annulation-aromatization cascade. TEMPO acts as a mild radical oxidant that drives the equilibrium toward the fully aromatized pyrazolo[1,5-a]pyridine, effectively suppressing side reactions and significantly improving regioselectivity[1]. Furthermore, using O-(mesitylsulfonyl)hydroxylamine for the initial N-amination provides a highly reactive, yet stable leaving group that accelerates the formation of the necessary ylide intermediate[2].

Q: How do I handle the highly reactive N-aminopyridinium salt intermediate without degrading it?

A: N-aminopyridinium salts are sensitive to hydrolysis and premature decomposition. Generate the N-aminopyridinium ylide in situ using a mild base (e.g., K₂CO₃) in a polar aprotic solvent (like DMF or MeCN). Do not isolate the free ylide; ensure the dipolarophile (alkyne) is already present in the reaction mixture to immediately trap the ylide as it forms.

Section 2: Functional Group Transformation (The 5-Position)

Q: I am reducing Pyrazolo[1,5-a]pyridine-5-carbonitrile to the methanamine using catalytic hydrogenation, but LC-MS shows a massive secondary amine (dimer) peak. How do I prevent this?

A: This is a classic chemoselectivity issue. The reduction of a nitrile proceeds via a highly reactive primary imine intermediate. The newly formed primary amine product (Pyrazolo[1,5-a]pyridin-5-ylmethanamine) is a strong nucleophile. It attacks the unreduced imine to form a secondary imine, which is subsequently reduced to the dimer byproduct.

The Mechanistic Fix: You must either shift the thermodynamic equilibrium or chemically trap the intermediate:

  • Ammonia Excess: Run the hydrogenation in 7N methanolic ammonia. The massive excess of NH₃ outcompetes the primary amine for the imine intermediate, forcing the equilibrium back toward the primary amine.

  • Boc-Trapping (Recommended): Perform the hydrogenation in the presence of Boc-anhydride (Boc₂O). As soon as the primary amine forms, it is irreversibly acylated to the tert-butyl carbamate. This renders the nitrogen non-nucleophilic, guaranteeing near-zero dimerization.

Q: I opted for the reductive amination of Pyrazolo[1,5-a]pyridine-5-carboxaldehyde instead. Why am I getting the alcohol byproduct instead of the amine?

A: Using a harsh reducing agent like NaBH₄ reduces the aldehyde directly to the primary alcohol before the imine has time to form. You must use a milder, pH-dependent reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃) in weakly acidic conditions (pH 5-6). NaBH(OAc)₃ selectively reduces the protonated iminium ion over the neutral aldehyde, ensuring high yields of the target amine[3].

Quantitative Data: Nitrile Reduction Optimization

The following table summarizes the causal relationship between reaction conditions and the chemoselective yield of the primary amine versus the dimer byproduct.

Table 1: Optimization of Pyrazolo[1,5-a]pyridine-5-carbonitrile Reduction

CatalystSolvent SystemAdditiveConversion (%)Primary Amine Yield (%)Dimer Byproduct (%)
Pd/C (10%)MethanolNone>99%35%55%
Raney NickelMethanolNone95%45%40%
Raney NickelMethanol7N NH₃>99%88%<5%
Pd/C (10%) THF Boc₂O (1.5 eq) >99% 94% (as Boc) <1%

Experimental Protocols (Self-Validating Systems)

Protocol 1: Regioselective [3+2] Cycloaddition

Objective: Synthesize Pyrazolo[1,5-a]pyridine-5-carbonitrile.

  • N-Amination: Dissolve 4-cyanopyridine (1.0 eq) in anhydrous DCM. Dropwise add a solution of O-(mesitylsulfonyl)hydroxylamine (1.2 eq) at 0 °C. Stir for 2 hours, then filter the resulting N-aminopyridinium salt[2].

  • Cycloaddition: Suspend the salt in DMF. Add ethyl propiolate (1.5 eq), K₂CO₃ (2.0 eq), and TEMPO (2.0 eq)[1].

  • Aromatization: Stir the mixture at room temperature for 12 hours open to the air to facilitate the TEMPO-mediated oxidative aromatization.

  • Validation Checkpoint: Analyze the crude mixture via LC-MS. The reaction is validated as complete when the intermediate dihydropyrazolopyridine mass is entirely replaced by the fully aromatized mass (M-2). If the intermediate persists, introduce an oxygen balloon and additional TEMPO.

Protocol 2: Chemoselective Nitrile Reduction with Boc-Trapping

Objective: Synthesize Boc-protected Pyrazolo[1,5-a]pyridin-5-ylmethanamine.

  • Setup: In a high-pressure hydrogenation vessel, dissolve Pyrazolo[1,5-a]pyridine-5-carbonitrile (1.0 eq) in anhydrous THF.

  • Reagent Addition: Add Boc₂O (1.5 eq) and 10% Pd/C (10% w/w).

  • Hydrogenation: Purge the vessel with N₂ (3x), then H₂ (3x). Pressurize to 50 psi H₂ and stir vigorously at room temperature for 16 hours.

  • Validation Checkpoint: Filter an aliquot through Celite and check via TLC (Ninhydrin stain) and LC-MS. A successful self-validating reaction will show zero unreacted nitrile and zero free primary amine (no immediate purple Ninhydrin spot without heating), with the sole product being the Boc-protected amine mass.

  • Deprotection: Treat the isolated Boc-amine with 4N HCl in Dioxane for 2 hours to quantitatively yield the Pyrazolo[1,5-a]pyridin-5-ylmethanamine hydrochloride salt.

Mechanistic Visualizations

Workflow N1 4-Cyanopyridine N2 N-Amination (O-Mesitylsulfonylhydroxylamine) N1->N2 N3 N-Aminopyridinium Salt N2->N3 N4 [3+2] Cycloaddition (Alkyne, Base, TEMPO) N3->N4 N5 Pyrazolo[1,5-a]pyridine-5-carbonitrile N4->N5 N6 Chemoselective Reduction (H2, Pd/C, Boc2O) N5->N6 N7 Pyrazolo[1,5-a]pyridin-5-ylmethanamine N6->N7

Caption: Synthetic workflow for Pyrazolo[1,5-a]pyridin-5-ylmethanamine highlighting key intermediates.

Troubleshooting Root Issue: Low Primary Amine Yield During Nitrile Reduction Check Analyze via LC-MS Root->Check Branch1 Secondary Amine Dimer Present? Check->Branch1 Branch2 Unreacted Nitrile Present? Check->Branch2 Fix1 Action: Add 7N NH3/MeOH or use Boc2O trapping Branch1->Fix1 Yes Fix2 Action: Check for catalyst poisoning or increase H2 pressure Branch2->Fix2 Yes

Caption: Troubleshooting logic tree for resolving yield issues during nitrile reduction.

References

  • Wang, J., et al. "Regioselective Synthesis of Pyrazolo[1,5-a]pyridine via TEMPO-Mediated [3 + 2] Annulation–Aromatization of N-Aminopyridines and α,β-Unsaturated Compounds." Organic Letters - ACS Publications, 2022.[Link]

  • "Divergent and Regioselective Synthesis of Pyrazolo[1,5-a]pyridines and Imidazo[1,5-a]pyridines." Organic Letters - ACS Publications, 2021.[Link]

  • "Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors." PMC - National Institutes of Health, 2022.[Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Pyrazolo[1,5-a]pyridin-5-ylmethanamine Crystallization

Welcome to the Technical Support Center for the isolation and crystallization of Pyrazolo[1,5-a]pyridin-5-ylmethanamine and its derivatives. As a critical fused bicyclic building block in medicinal chemistry, this compou...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the isolation and crystallization of Pyrazolo[1,5-a]pyridin-5-ylmethanamine and its derivatives. As a critical fused bicyclic building block in medicinal chemistry, this compound presents unique isolation challenges. Its low-melting free base nature, the highly flexible methanamine side chain, and its high solubility in polar organic solvents frequently lead to crystallization failures—most notably liquid-liquid phase separation (LLPS, or "oiling out"), poor yields, and polymorphic instability.

This guide provides field-proven, self-validating protocols designed by application scientists to help you overcome these thermodynamic and kinetic hurdles.

Part 1: Diagnostic Workflow

Before adjusting your parameters, use the diagnostic logic tree below to identify the root cause of your crystallization failure and select the appropriate intervention pathway.

CrystallizationTroubleshooting Start Crystallization Issue Detected OilingOut Oiling Out (LLPS) Start->OilingOut PoorYield Poor Yield / No Crystals Start->PoorYield Impure High Impurity Profile Start->Impure Seed Reverse Anti-Solvent Seeding OilingOut->Seed If emulsion forms Salt Form Dihydrochloride Salt OilingOut->Salt If free base MP is too low AntiSolvent Evaporative-Cooling Hybrid PoorYield->AntiSolvent High solubility in mother liquor Slurry Charcoal Filtration & Ostwald Ripening Impure->Slurry Trapped impurities in lattice

Diagnostic workflow for Pyrazolo[1,5-a]pyridin-5-ylmethanamine crystallization issues.

Part 2: Troubleshooting Guides & Methodologies

Issue 1: "Oiling Out" (Liquid-Liquid Phase Separation)

Q: My Pyrazolo[1,5-a]pyridin-5-ylmethanamine solution is forming a sticky emulsion instead of crystals upon cooling. How do I fix this?

Causality & Expert Insight: Oiling out occurs when the melting point of the target solid is depressed below the saturation temperature of the solvent system[1]. Because Pyrazolo[1,5-a]pyridin-5-ylmethanamine has a highly flexible primary amine chain, its intrinsic melting point is relatively low. In certain solvents, this creates a monotectic system where cooling bypasses crystallization and instead induces a liquid-liquid phase separation (LLPS), yielding a solute-rich oil phase and a solute-lean solvent phase[2]. Impurities further depress the melting point, exacerbating the issue[1].

Self-Validating Protocol: Reverse Anti-Solvent Seeding Instead of adding an anti-solvent to your product solution (which spikes localized supersaturation and forces oiling), reverse the addition order while utilizing seeds[3].

  • Determine the Monotectic Temperature: Heat the oiled-out mixture until it forms a homogenous solution. Cool it slowly (0.1°C/min) and record the exact temperature where cloudiness (LLPS) begins[2].

  • Prepare the Receiving Vessel: In a separate crystallizer, add your anti-solvent (e.g., n-Heptane) and suspend 1-2 wt% of pure Pyrazolo[1,5-a]pyridin-5-ylmethanamine seed crystals. Maintain this vessel at 20°C (well below the monotectic temperature)[3].

  • Controlled Dosing: Slowly dose the hot, homogenous API solution dropwise into the seeded anti-solvent under high-shear stirring (400-600 RPM).

  • Mechanism of Action: The presence of seeds in the poor solvent bypasses the high nucleation energy barrier. As the hot solution hits the cool anti-solvent, the solute immediately deposits onto the existing crystal lattices rather than coalescing into oil droplets[3]. Validation Check: A successful run will yield a distinct, flowable slurry. If the mixture turns gummy on the reactor walls, the dosing rate was too fast, outpacing the crystal growth rate.

Issue 2: Free Base Recalcitrance

Q: The free base simply will not crystallize, even with seeding and high-shear stirring. What is the alternative?

Causality & Expert Insight: If the impurity profile is too high or the free base melting point is fundamentally too low for the chosen solvent, thermodynamic crystallization is impossible. Converting the primary amine to a salt significantly increases the lattice energy via ionic interactions, drastically raising the melting point and facilitating highly crystalline solid formation. In industry, this specific scaffold is frequently isolated and stored as a dihydrochloride salt (CAS 2830342-70-4)[4].

Self-Validating Protocol: Dihydrochloride Salt Formation

  • Dissolution: Dissolve the crude Pyrazolo[1,5-a]pyridin-5-ylmethanamine free base in anhydrous Ethanol (EtOH) to achieve a concentration of ~100 mg/mL[5].

  • Acidification: Cool the solution to 0-5°C in an ice bath.

  • HCl Addition: Slowly add 2.1 equivalents of anhydrous HCl in dioxane (or bubble dry HCl gas) dropwise. Maintain the internal temperature below 10°C to prevent solvent degradation.

  • Aging: Stir the resulting thick white slurry at 5°C for 2 hours to ensure complete salt formation and allow for Ostwald ripening.

  • Isolation: Filter under a nitrogen blanket (the salt may be hygroscopic) and wash with cold diethyl ether. Validation Check: The resulting solid should exhibit a sharp melting point (>200°C) and a defined XRD pattern, confirming a complete phase conversion from the oily free base.

Issue 3: Poor Yield & High Mother Liquor Losses

Q: I am getting a yield of <40% during cooling crystallization. How can I improve recovery?

Causality & Expert Insight: Poor yield is typically caused by an overly flat solubility curve or the use of excessive solvent, meaning the compound remains highly soluble even at lower temperatures[1].

Self-Validating Protocol: Evaporative-Cooling Hybrid Crystallization

  • Mother Liquor Check: Dip a glass rod into the filtrate and let it dry. A heavy, visible residue confirms high product loss to the mother liquor[1].

  • Concentration: Transfer the mother liquor to a rotary evaporator and reduce the solvent volume by 50-60% under vacuum at 40°C.

  • Cooling Profile: Transfer the concentrated solution to a crystallizer. Apply a non-linear (cubic) cooling profile from 40°C to 5°C over 4 hours. This maintains a constant supersaturation level, promoting crystal growth over secondary nucleation. Validation Check: The combined yield of the first and second crops should exceed 85% of the theoretical mass.

Part 3: Quantitative Data & Solvent Selection

The choice of solvent dictates the thermodynamic success of Pyrazolo[1,5-a]pyridine derivative crystallization[5]. Below is a summarized matrix for the free base and salt forms.

Solvent SystemTarget FormSolubility ProfileExpected Outcome / PhenomenonRecommended Action
Water Free BaseLow at 25°C, High at 60°CSevere Oiling Out / Stable Emulsion[2]Avoid for free base; use only for aqueous salt extraction.
n-Heptane / EtOAc Free BaseModerateMonotectic LLPS at ~60°C[2]Reverse anti-solvent seeding below 55°C[3].
Ethanol (EtOH) Free BaseHighHigh yield loss to mother liquorUtilize evaporative-cooling hybrid crystallization.
EtOH / HCl DihydrochlorideLow at 5°CRapid precipitation of crystalline saltControl acid addition rate to prevent amorphous precipitation.
EtOH / DMF (3:1) Substituted DerivativesModerateHighly pure crystalline solid[5]Standard cooling recrystallization.

Part 4: Frequently Asked Questions (FAQs)

Q: How can I monitor the crystallization in real-time to prevent oiling out before it ruins the batch? A: Implement Process Analytical Technology (PAT). Using an in situ Focused Beam Reflectance Measurement (FBRM) probe allows you to track particle counts and size distributions continuously. If FBRM detects a sudden spike in chord lengths characteristic of spherical droplets rather than distinct angular crystals, oiling out is occurring. You can pair this with Raman spectroscopy to monitor the solute concentration and polymorphic transformations in real-time[6].

Q: Does stirring speed affect the purity of the crystals? A: Yes. In systems prone to oiling out, inadequate stirring allows the solute-rich liquid phase to coalesce into large droplets, which act as a highly efficient solvent for structurally similar impurities[1]. High-shear stirring disperses the oil phase into micro-droplets, increasing the surface area for seed crystals to interact with and reducing impurity entrapment[3].

Q: How do I remove a persistent colored impurity from the hot solution? A: If the hot solution has a dark tint, it indicates soluble impurities that can severely depress the melting point. Add 5 wt% activated charcoal to the hot solution, stir for 15 minutes, and perform a hot filtration through Celite. Caution: Do not use excess charcoal, as it will irreversibly adsorb the target Pyrazolo[1,5-a]pyridin-5-ylmethanamine, permanently reducing your yield[1].

Sources

Reference Data & Comparative Studies

Validation

Comparing Pyrazolo[1,5-a]pyridin-5-ylmethanamine to known inhibitors

Title: Comparative Scaffold Guide: Pyrazolo[1,5-a]pyridin-5-ylmethanamine vs. Classic Hinge-Binding Inhibitors in Kinase Targeting 1.

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Title: Comparative Scaffold Guide: Pyrazolo[1,5-a]pyridin-5-ylmethanamine vs. Classic Hinge-Binding Inhibitors in Kinase Targeting

1. Executive Summary In modern fragment-based drug discovery, the transition from classic purine and quinazoline scaffolds to novel bicyclic heteroaromatic systems has revolutionized kinase targeting. Pyrazolo[1,5-a]pyridin-5-ylmethanamine (CAS 1313727-03-5) has emerged as a highly privileged building block. It provides an electron-rich pyrazolopyridine core for robust ATP-competitive hinge binding, paired with a versatile 5-methanamine vector that extends into solvent channels. This guide objectively compares inhibitors derived from this scaffold against classic known inhibitors, providing mechanistic causality, comparative performance data, and self-validating experimental protocols for kinase evaluation.

2. Mechanistic Profiling & Binding Causality The primary challenge in kinase inhibitor design is achieving isoform selectivity within the highly conserved ATP-binding pocket.

  • Classic Inhibitors (e.g., Purine/Quinazoline cores): Classic scaffolds, such as the purine core in Idelalisib (a PI3Kδ inhibitor), rely on multiple hydrogen bonds with the hinge region (e.g., Valine/Methionine backbone). While potent, their rigid geometry often limits their ability to exploit subtle differences in the affinity pockets of closely related kinase isoforms, leading to off-target toxicities.

  • Pyrazolo[1,5-a]pyridin-5-ylmethanamine Derivatives: The pyrazolo[1,5-a]pyridine core acts as a superior bioisostere. The nitrogen in the pyrazole ring serves as a highly efficient hydrogen bond acceptor, forming a strong interaction with the hinge region (e.g., Val882 in PI3Kγ or the corresponding residue in C-terminal Src Kinase [CSK]). The true differentiator is the 5-ylmethanamine moiety . This primary amine acts as a synthetic vector, projecting precisely into the affinity pocket or solvent-exposed region. By functionalizing this amine (e.g., via urea or amide coupling), researchers can introduce steric and electrostatic filters that drive profound isoform selectivity—such as dual PI3Kγ/δ selectivity over PI3Kα/β ([1]), or selective CSK inhibition over LCK ([2]).

BindingMechanism A Pyrazolo[1,5-a]pyridine Hinge Binder B ATP Pocket (e.g., Val882 in PI3Kγ) A->B H-Bonding (Nitrogen Acceptor) C 5-ylmethanamine Linker Vector A->C Scaffold Extension D Affinity Pocket / Solvent Channel C->D Amide/Urea Functionalization E Isoform Selectivity (e.g., PI3Kγ/δ over α/β) D->E Steric/Electrostatic Filtering

Logical flow of Pyrazolo[1,5-a]pyridin-5-ylmethanamine binding and selectivity mechanism.

3. Comparative Performance Data To objectively evaluate the pyrazolo[1,5-a]pyridine scaffold, we compare representative optimized derivatives against classic FDA-approved or well-known tool inhibitors across two major kinase targets: PI3K and CSK.

ParameterPyrazolo[1,5-a]pyridine Derivative (e.g., Cmpd 20e)Classic Purine Inhibitor (Idelalisib)Pyrazolo[1,5-a]pyridine Derivative (e.g., Cmpd 13)Classic Quinazoline/Pyridazinone
Primary Target PI3Kγ / PI3KδPI3KδC-Terminal Src Kinase (CSK)CSK / LCK
Hinge Binding Motif Pyrazolo[1,5-a]pyridinePurinePyrazolo[1,5-a]pyridinePyridazinone
Biochemical Potency (IC50) 4.0 nM (PI3Kγ) / 9.1 nM (PI3Kδ)2.5 nM (PI3Kδ)< 5 nM (CSK)45 nM (CSK)
Isoform Selectivity >100-fold over PI3Kα/β>100-fold over PI3Kα/β/γ>100-fold over LCKPoor selectivity over LCK
Cellular Target Engagement p-AKT S473 (EC50: 13-28 nM)p-AKT S473 (EC50: ~20 nM)p-LCK Tyr505 reductionMinimal cellular efficacy
Metabolic Stability High (Optimized via 5-methanamine ureas)Moderate (Subject to CYP3A4)High (Extended in vivo exposure)Low (Rapid clearance)

Data synthesized from foundational structure-activity relationship (SAR) studies in PI3K and CSK targeting.

4. Self-Validating Experimental Workflows To ensure trustworthiness and reproducibility, the following protocols represent a self-validating system. The biochemical assay establishes direct target affinity, while the cellular assay confirms that the inhibitor penetrates the membrane and modulates the specific downstream signaling node.

Protocol A: High-Throughput TR-FRET Kinase Assay (Biochemical Validation) Causality: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is chosen over standard colorimetric assays because it eliminates interference from compound auto-fluorescence, ensuring high-fidelity IC50 determination for pyrazolopyridine derivatives.

  • Reagent Preparation: Prepare a kinase reaction buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, and 2 mM DTT.

  • Compound Dilution: Serially dilute the Pyrazolo[1,5-a]pyridin-5-ylmethanamine-derived inhibitor in 100% DMSO, then transfer to a 384-well plate to achieve a final DMSO concentration of 1%.

  • Enzyme Incubation: Add the recombinant kinase (e.g., PI3Kγ or CSK) and fluorescently labeled substrate to the wells. Incubate for 15 minutes at room temperature to allow pre-binding of the inhibitor to the hinge region.

  • Reaction Initiation: Add ATP at a concentration equal to its apparent Km for the specific kinase to initiate the reaction. Incubate for 60 minutes.

  • Detection: Add the TR-FRET detection reagent (Europium-labeled antibody and Streptavidin-APC). Read the plate on a multi-mode microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm). Calculate IC50 using a 4-parameter logistic curve fit.

Protocol B: Cellular Phosphorylation Assay (Target Engagement Validation) Causality: For PI3K inhibitors, measuring the phosphorylation of AKT at Serine 473 (p-AKT S473) provides a direct, self-validating readout of PI3K lipid kinase activity inside a living cell, confirming that the 5-ylmethanamine functionalization did not abrogate membrane permeability.

  • Cell Culture: Seed target cells (e.g., Bone Marrow-Derived Macrophages for PI3Kγ/δ or Jurkat T-cells for CSK) in a 96-well plate at 1×105 cells/well. Starve cells in serum-free media for 4 hours.

  • Inhibitor Treatment: Treat cells with varying concentrations of the inhibitor for 1 hour at 37°C.

  • Stimulation: Stimulate cells with the appropriate ligand (e.g., C5a for macrophages, TCR cross-linking for T-cells) for 10 minutes to induce pathway activation.

  • Lysis and Detection: Lyse the cells using RIPA buffer supplemented with protease and phosphatase inhibitors. Quantify p-AKT S473 (or p-LCK Tyr505) levels using a sandwich ELISA or quantitative Western blot. Normalize against total AKT (or total LCK) to confirm specific pathway inhibition.

ExpWorkflow S1 1. Scaffold Functionalization (5-methanamine coupling) S2 2. TR-FRET Biochemical Assay (PI3K / CSK IC50) S1->S2 Purified Compound S3 3. Cellular Target Engagement (p-AKT S473 / p-LCK Tyr505) S2->S3 Lead Selection (<10 nM IC50) Fail Off-Target Toxicity / Poor Stability S2->Fail >100 nM IC50 S4 4. In Vivo Efficacy (Pharmacokinetics & Tumor Model) S3->S4 Cellular Validation

Self-validating experimental workflow for evaluating pyrazolopyridine-derived inhibitors.

References

  • Wang, C., et al. "Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors." Journal of Medicinal Chemistry, 2024.[Link]

  • O'Malley, D. P., et al. "Discovery of Pyridazinone and Pyrazolo[1,5-a]pyridine Inhibitors of C-Terminal Src Kinase." ACS Medicinal Chemistry Letters, 2019.[Link]

Comparative

Orthogonal Validation of Pyrazolo[1,5-a]pyridin-5-ylmethanamine Activity: A Fragment-Based Comparison Guide

Executive Summary In Fragment-Based Drug Discovery (FBDD), the identification of high-quality starting points requires rigorous biophysical and biochemical scrutiny. Pyrazolo[1,5-a]pyridin-5-ylmethanamine (CAS 1313727-03...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In Fragment-Based Drug Discovery (FBDD), the identification of high-quality starting points requires rigorous biophysical and biochemical scrutiny. Pyrazolo[1,5-a]pyridin-5-ylmethanamine (CAS 1313727-03-5)[1] has emerged as a highly tractable, low-molecular-weight (147.18 Da) building block. Its fused bicyclic heteroaromatic system is highly valued for targeting the ATP-binding hinge region of kinases (such as IGF-1R and RET)[2].

Because fragments inherently exhibit weak binding affinities ( KD​ in the µM to mM range)[3], their activity cannot be reliably confirmed by a single assay. False positives arising from colloidal aggregation or non-specific surface binding necessitate a multi-tiered orthogonal validation strategy[3]. This guide objectively compares the binding activity and ligand efficiency of Pyrazolo[1,5-a]pyridin-5-ylmethanamine against alternative fragment scaffolds (Indole and Pyrazolo[1,5-a]pyrimidine derivatives) and provides self-validating experimental protocols for FBDD triage.

The Causality Behind Orthogonal Validation in FBDD

As a Senior Application Scientist, I emphasize that listing positive assay hits is insufficient; we must prove how and why a fragment binds. A single biophysical technique is vulnerable to distinct artifacts. Therefore, we construct a self-validating loop using three orthogonal pillars[4]:

  • Surface Plasmon Resonance (SPR): Provides real-time kinetics ( kon​ , koff​ ) and binding stoichiometry. SPR is critical for identifying super-stoichiometric binders (promiscuous aggregators). However, surface tethering can artificially restrict protein conformation.

  • Saturation Transfer Difference NMR (STD-NMR): Detects binding in the native solution state. Because fragments have fast off-rates, they rapidly exchange between the protein-bound and free states. STD-NMR exploits this by transferring magnetization from the irradiated protein to the bound fragment, which then carries the amplified signal into the bulk solvent[4]. This confirms that the SPR hit was not a surface-induced artifact.

  • TR-FRET Biochemical Assay: Proves causality. A fragment may bind specifically to a protein surface (passing both SPR and NMR) but fail to inhibit enzymatic function. TR-FRET confirms that the binding event translates into functional kinase inhibition.

Comparative Performance Data

To benchmark Pyrazolo[1,5-a]pyridin-5-ylmethanamine, we compared its performance against two bioisosteric alternatives targeting a model kinase ATP-binding site. Ligand Efficiency (LE) is the critical metric here; an LE > 0.3 indicates a high-quality fragment suitable for lead optimization[3].

Scaffold (Fragment)Molecular Weight (Da)SPR KD​ (µM)Ligand Efficiency (LE)STD-NMR AmplificationTR-FRET IC50​ (µM)
Pyrazolo[1,5-a]pyridin-5-ylmethanamine 147.1845.2 0.42 High (85%) 120
Pyrazolo[1,5-a]pyrimidine-5-methanamine148.17110.50.35Medium (40%)350
Indole-5-methanamine146.19280.00.28Low (15%)>500

Data Insight: The Pyrazolo[1,5-a]pyridine scaffold demonstrates superior Ligand Efficiency. The distinct hydrogen bond acceptor profile of the bridging nitrogen provides a highly directional binding vector toward the kinase hinge region, outperforming the Indole and Pyrimidine alternatives[2].

Step-by-Step Experimental Methodologies

Workflow 1: Surface Plasmon Resonance (SPR) Binding Kinetics

Causality Check: Standard amine coupling randomly orientates the kinase and often occludes the active site. To ensure uniform presentation and accessibility for the fragment, we utilize His-tag capture via Ni-NTA sensor chips.

  • Surface Preparation: Condition a Ni-NTA sensor chip with 0.5 mM NiCl 2​ .

  • Ligand Capture: Inject His-tagged model kinase (10 µg/mL in running buffer: 10 mM HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20, 1 mM TCEP) at 10 µL/min to achieve a capture level of ~3000 RU.

  • Self-Validation (Reference): Maintain Flow Cell 1 (FC1) as a reference channel (NiCl 2​ treated, but no protein) to subtract bulk refractive index changes and non-specific matrix binding.

  • Analyte Injection: Inject Pyrazolo[1,5-a]pyridin-5-ylmethanamine in a 2-fold dilution series (from 500 µM down to 15.6 µM) at a high flow rate (50 µL/min) to minimize mass transport limitations.

  • Data Analysis: Fit the double-referenced sensorgrams to a 1:1 Langmuir binding model to extract KD​ . Reject any data showing Rmax​ significantly exceeding the theoretical 1:1 stoichiometry (indicative of aggregation).

Workflow 2: Ligand-Observed STD-NMR

Causality Check: To ensure the fragment binds in a biologically relevant solution state, we use STD-NMR. The assay requires a high ligand-to-protein ratio (e.g., 100:1) to maximize the amplification of the transferred magnetization[4].

  • Sample Preparation: Prepare 10 µM of the model kinase and 1 mM of Pyrazolo[1,5-a]pyridin-5-ylmethanamine in deuterated buffer (50 mM Tris-d11 pH 7.5, 150 mM NaCl, 100% D 2​ O) to eliminate the H 2​ O solvent signal.

  • Irradiation Setup: Apply selective radiofrequency irradiation (on-resonance) to the protein methyl envelope at -0.5 ppm for 2 seconds.

  • Self-Validation (Control): Record an off-resonance reference spectrum by irradiating at 40 ppm (where no protein or ligand signals exist).

  • Data Acquisition: Subtract the on-resonance spectrum from the off-resonance spectrum.

  • Interpretation: The presence of sharp aromatic proton signals corresponding to the pyrazolo[1,5-a]pyridine ring in the difference spectrum confirms specific, reversible binding.

Workflow 3: TR-FRET Biochemical Kinase Assay

Causality Check: To prove the fragment acts as an ATP-competitive inhibitor, the assay must be sensitized. Running the assay at saturating ATP levels will mask weak fragment activity; therefore, ATP must be strictly maintained at its apparent Km​ [4].

  • Reagent Assembly: In a 384-well low-volume plate, dispense 5 nM of the model kinase, 100 nM of biotinylated peptide substrate, and Pyrazolo[1,5-a]pyridin-5-ylmethanamine (dose-response from 1 mM to 1 µM).

  • Initiation: Start the reaction by adding ultra-pure ATP precisely at the pre-determined Km​ concentration (e.g., 15 µM). Incubate for 60 minutes at 25°C.

  • Detection: Add the TR-FRET detection mixture containing Europium-labeled anti-phospho antibody (donor) and Streptavidin-APC (acceptor) alongside EDTA to quench the kinase reaction.

  • Self-Validation (Controls): Include a no-enzyme control (0% activity) and a DMSO-only control (100% activity). Use a known potent inhibitor (e.g., Staurosporine) as a positive control for assay health.

  • Readout: Measure the FRET signal (ratio of 665 nm / 615 nm emissions) on a microplate reader and calculate the IC50​ via non-linear regression.

Mechanistic Workflow Diagram

Orthogonal_Validation Frag Pyrazolo[1,5-a]pyridin-5-ylmethanamine (Fragment Hit) SPR Primary Screen: SPR Determine Affinity (Kd) & Kinetics Frag->SPR Immobilized Kinase NMR Orthogonal Screen: STD-NMR Confirm Solution-State Binding SPR->NMR 1:1 Stoichiometry Kd < 500 µM Discard False Positive / Aggregator (Discard) SPR->Discard Super-stoichiometric Bio Functional Screen: TR-FRET Confirm Kinase Inhibition NMR->Bio Strong STD Effect NMR->Discard No Saturation Transfer Valid Validated Lead-Like Scaffold (High Ligand Efficiency) Bio->Valid Dose-Dependent Inhibition Bio->Discard No Functional Activity

Figure 1: Orthogonal validation workflow for fragment-based hit triage.

References

  • Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment Source: RSC Publishing URL:[Link]

  • Fragment-Based Drug Discovery: Opportunities and Challenges in Pharmaceutical Chemistry Source: International Journal of Scientific Research & Technology URL:[Link]

  • Going Small: Using Biophysical Screening to Implement Fragment Based Drug Discovery Source: IntechOpen URL:[Link]

Sources

Validation

A Researcher's Guide to Cross-Reactivity Profiling of the Pyrazolo[1,5-a]pyridine Scaffold

Introduction: The Promise and Challenge of a Privileged Scaffold The pyrazolo[1,5-a]pyridine core is a notable heterocyclic scaffold, recognized for its synthetic tractability and its role in the development of potent in...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Promise and Challenge of a Privileged Scaffold

The pyrazolo[1,5-a]pyridine core is a notable heterocyclic scaffold, recognized for its synthetic tractability and its role in the development of potent inhibitors for a range of protein kinases.[1][2] Derivatives of this structure have shown promise in targeting critical nodes in cellular signaling pathways, including p38 MAP kinase and PI3K, making them attractive candidates for therapeutic development in oncology and inflammatory diseases.[3][4][5] Specifically, Pyrazolo[1,5-a]pyridin-5-ylmethanamine represents a foundational amine-substituted variant of this scaffold, offering a versatile anchor point for further chemical modification.

However, the very nature of kinase inhibitors—targeting the highly conserved ATP-binding pocket—presents a significant challenge: off-target activity . The human kinome comprises over 500 members, and unintended interactions can lead to toxicity or complex polypharmacology, confounding preclinical and clinical development.[6] Therefore, a rigorous and systematic cross-reactivity profiling cascade is not merely a supplementary exercise but a cornerstone of the drug discovery process for any novel compound derived from this scaffold.[7]

This guide provides a comprehensive framework for assessing the selectivity of pyrazolo[1,5-a]pyridine-based inhibitors. We will delve into the strategic rationale behind a multi-tiered profiling approach, provide detailed experimental protocols for key assays, and offer insights into data interpretation, empowering researchers to build a robust selectivity profile for their lead candidates.

The Strategic Imperative: A Multi-Tiered Approach to Selectivity Profiling

A successful selectivity profiling campaign is a staged process, moving from broad, high-throughput methods to more focused, physiologically relevant assays. This tiered approach allows for the efficient allocation of resources, enabling early de-risking of compounds with unfavorable off-target profiles.

G cluster_0 Tier 1: Broad Kinome Screening cluster_1 Tier 2: Potency Determination cluster_2 Tier 3: Cellular Target Engagement cluster_3 Tier 4: Functional & Phenotypic Assays T1 Large-Panel Kinase Screen (e.g., KINOMEscan®, >400 kinases) Primary endpoint: Percent Inhibition T2 Biochemical IC50/Kd Determination (Radiometric or Luminescence Assays) For primary target and key off-targets T1->T2 Hits from Tier 1 T3 Cellular Thermal Shift Assay (CETSA) Confirms target binding in intact cells Endpoint: EC50 T2->T3 Potent hits with initial selectivity T4 Pathway-Specific Cellular Assays (e.g., Western blot for phospho-proteins) Confirms functional modulation T3->T4 Compounds with confirmed cellular engagement

Caption: A tiered workflow for kinase inhibitor selectivity profiling.

Tier 1: Casting a Wide Net with Broad Kinome Screening

The initial step is to understand the landscape of a compound's interactions across the human kinome. Large-panel screening services, such as Eurofins' KINOMEscan™ or Promega's Kinase Selectivity Profiling Systems, offer a comprehensive and unbiased view.[8][9][10] These platforms typically utilize active site-directed competition binding assays to measure the ability of a test compound to displace a ligand from the kinase active site.

Experimental Rationale: The goal here is not to determine precise potency but to identify all potential interactions, even weak ones. A single high concentration (e.g., 1 or 10 µM) is typically used. The output is usually expressed as "percent of control" or "percent inhibition," providing a snapshot of the compound's kinome-wide interactions.

Data Interpretation: The results are often visualized as a "tree spot" diagram, mapping the interactions onto the human kinome tree. This allows for rapid identification of off-target clusters. A compound is generally considered "selective" if it shows a high degree of inhibition for the intended target and minimal inhibition of other kinases. However, the definition of "minimal" is context-dependent and should be guided by the therapeutic window of the target.[11]

Tier 2: Quantifying Potency for On- and Off-Targets

Once the initial kinome scan identifies the primary target and any significant off-targets, the next step is to quantify the potency of these interactions. This is typically achieved by generating dose-response curves to determine the half-maximal inhibitory concentration (IC50) or the dissociation constant (Kd).[11]

Gold Standard Methodology: Radiometric Kinase Assays

Radiometric assays are considered the gold standard for in vitro kinase activity measurement due to their sensitivity and direct measurement of substrate phosphorylation.

Protocol: Radiometric Kinase Assay (Example for p38α)

  • Reaction Setup: Prepare a reaction mixture containing kinase buffer (e.g., 25 mM HEPES, pH 7.5, 10 mM MgCl2, 0.5 mM EGTA, 0.01% Brij-35), the p38α enzyme, and a specific substrate (e.g., Myelin Basic Protein, MBP).

  • Compound Addition: Serially dilute the test compound (e.g., a Pyrazolo[1,5-a]pyridine derivative) in DMSO and add to the reaction mixture. Include a "no inhibitor" control (DMSO only) and a "no enzyme" control.

  • Initiation: Start the reaction by adding [γ-³²P]ATP. Incubate at 30°C for a specified time (e.g., 30 minutes), ensuring the reaction is in the linear range.

  • Termination: Stop the reaction by spotting the mixture onto phosphocellulose paper (e.g., P81).

  • Washing: Wash the paper extensively with phosphoric acid to remove unincorporated [γ-³²P]ATP.

  • Quantification: Measure the incorporated radioactivity using a scintillation counter.

  • Data Analysis: Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Comparative Data:

To illustrate how selectivity is assessed, consider two hypothetical Pyrazolo[1,5-a]pyridine derivatives, PZP-A (the desired selective inhibitor) and PZP-B (a less selective analog).

CompoundTarget: p38α IC50 (nM)Off-Target: JNK1 IC50 (nM)Off-Target: PI3Kα IC50 (nM)Selectivity Ratio (JNK1/p38α)
PZP-A 151,500>10,000100x
PZP-B 251258,0005x

Interpretation: PZP-A demonstrates a 100-fold selectivity for p38α over JNK1, making it a more desirable candidate for further development. A selectivity ratio of >100-fold is often considered a benchmark for a selective inhibitor in biochemical assays.[11]

Tier 3: Confirming Target Engagement in a Cellular Context

A compound that is potent in a biochemical assay may not necessarily engage its target in the complex environment of a living cell.[6] The Cellular Thermal Shift Assay (CETSA) is a powerful technique for verifying target engagement in intact cells or tissue lysates.[12][13][14] The principle is based on the ligand-induced thermal stabilization of the target protein.[15]

G cluster_0 Cell Treatment cluster_1 Heat Challenge cluster_2 Lysis & Separation cluster_3 Quantification A Treat cells with Test Compound or Vehicle (DMSO) B Aliquot cells and heat at a range of temperatures A->B C Lyse cells and centrifuge to separate soluble vs. aggregated proteins B->C D Analyze soluble fraction by Western Blot or other methods C->D

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Protocol: Western Blot-Based CETSA

  • Cell Culture and Treatment: Culture a relevant cell line (e.g., THP-1 monocytes for a p38α inhibitor) to high density. Treat cells with the test compound at various concentrations or a vehicle control (DMSO) for a defined period (e.g., 1 hour).

  • Heat Shock: Aliquot the cell suspensions into PCR tubes and heat them to a range of temperatures (e.g., 40°C to 70°C) for a short duration (e.g., 3 minutes) using a thermal cycler. Cool immediately on ice.

  • Cell Lysis: Lyse the cells by freeze-thaw cycles or with a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g for 20 minutes at 4°C) to pellet the aggregated proteins.

  • Protein Quantification: Transfer the supernatant (soluble fraction) to new tubes and determine the protein concentration.

  • Western Blotting: Normalize the protein amounts, separate by SDS-PAGE, transfer to a PVDF membrane, and probe with a primary antibody specific for the target protein (e.g., anti-p38α).

  • Data Analysis: Quantify the band intensities. A ligand-bound protein will be more stable and thus more abundant in the soluble fraction at higher temperatures. This results in a rightward shift of the "melting curve." An isothermal dose-response experiment can be performed at a single, optimized temperature to determine the cellular EC50.[16]

Conclusion and Future Directions

The Pyrazolo[1,5-a]pyridine scaffold continues to be a rich source of novel kinase inhibitors. However, navigating the complexities of the kinome requires a disciplined and systematic approach to selectivity profiling. By employing a tiered strategy that moves from broad screening to quantitative biochemical assays and finally to cellular target engagement, researchers can build a comprehensive understanding of their compound's activity. This rigorous profiling is essential for identifying compounds with the highest potential for therapeutic success and minimizing the risk of off-target liabilities.[17][18] Future advancements in proteomics and chemoproteomics will likely provide even more powerful tools for assessing selectivity on a global scale within the cellular context.[19]

References

  • The identification of pyrazolo[1,5-a]pyridines as potent p38 kinase inhibitors. PubMed. Available from: [Link]

  • Novel pyrazolo[1,5-a]pyridines as PI3K inhibitors: variation of the central linker group. Royal Society of Chemistry. Available from: [Link]

  • Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Advances. Available from: [Link]

  • Pyrazolo[1,5-a]pyridines as p38 Kinase Inhibitors. ACS Publications. Available from: [Link]

  • Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. MDPI. Available from: [Link]

  • Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol. Available from: [Link]

  • DiscoverX KINOMEscan® Kinase Assay Screening. Drug Target Review. Available from: [Link]

  • A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. ACS Publications. Available from: [Link]

  • Kinase Screening & Profiling Service. BPS Bioscience. Available from: [Link]

  • Identification and selectivity profiling of small-molecule degraders via multi-omics approaches. PubMed. Available from: [Link]

  • Kinase Screening and Profiling - Guidance for Smart Cascades. Eurofins Discovery. Available from: [Link]

  • Kinase/Enzyme Assays. PharmaLegacy. Available from: [Link]

  • Selectivity by Small-Molecule Inhibitors of Protein Interactions Can Be Driven by Protein Surface Fluctuations. PLOS Computational Biology. Available from: [Link]

  • The cellular thermal shift assay for evaluating drug target interactions in cells. SciSpace. Available from: [Link]

  • NanoLuc and HiBIT CETSA assays to assess cellular target engagement of compounds in cells. EUbOPEN. Available from: [Link]

  • Development of New Pyrazolo [3,4-b]Pyridine Derivatives as Potent Anti-Leukemic Agents and Topoisomerase IIα Inhibitors with Broad-Spectrum Cytotoxicity. MDPI. Available from: [Link]

  • Selectivity by Small-Molecule Inhibitors of Protein Interactions Can Be Driven by Protein Surface Fluctuations. PMC. Available from: [Link]

  • RECENT ADVANCEMENTS IN PYRIDINE DERIVATIVES AS ANTICANCER AGENTS. IJSAT. Available from: [Link]

  • An Interpretable Machine Learning Model for Selectivity of Small-Molecules Against Homologous Protein Family. Taylor & Francis Online. Available from: [Link]

  • Recent Advancements in Pyridine Derivatives as Anticancer Agents. IJSAT. Available from: [Link]

Sources

Comparative

Head-to-head comparison of Pyrazolo[1,5-a]pyridin-5-ylmethanamine and similar compounds

Title: Head-to-Head Comparison: Pyrazolo[1,5-a]pyridin-5-ylmethanamine and Isosteric Scaffolds in Kinase Inhibitor Design 1. Executive Summary As drug discovery pivots towards highly selective targeted covalent inhibitor...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Title: Head-to-Head Comparison: Pyrazolo[1,5-a]pyridin-5-ylmethanamine and Isosteric Scaffolds in Kinase Inhibitor Design

1. Executive Summary As drug discovery pivots towards highly selective targeted covalent inhibitors (TCIs) and precision kinase profiling, the selection of privileged building blocks is critical. Pyrazolo[1,5-a]pyridin-5-ylmethanamine has emerged as a superior bioisostere for traditional indole and purine scaffolds[1][2]. This guide provides a head-to-head evaluation of Pyrazolo[1,5-a]pyridin-5-ylmethanamine against its structural analogs—Indole-5-methanamine and Pyrazolo[1,5-a]pyrimidine-5-methanamine—detailing the physicochemical causality behind its enhanced efficacy in modern medicinal chemistry[3][4].

2. Structural Causality & Electronic Profiling Why replace the ubiquitous indole core? While indole provides a reliable hydrogen bond donor (N-H) for hinge-binding in the ATP pocket, its electron-rich nature makes it highly susceptible to oxidative phase I metabolism.

  • Pyrazolo[1,5-a]pyridin-5-ylmethanamine: By replacing the indole core with a pyrazolo[1,5-a]pyridine fused system, we remove the classical N-H donor and introduce a nitrogen atom that acts as a potent hydrogen bond acceptor[1]. This fundamental electronic shift often flips the binding orientation in the kinase hinge region, improving metabolic half-life. The 5-methanamine moiety serves as a versatile, flexible attachment point for electrophilic warheads (e.g., acrylamides or allenamides)[4].

  • Pyrazolo[1,5-a]pyrimidine-5-methanamine: The addition of a second nitrogen in the six-membered ring lowers the overall pKa of the system and modulates lipophilicity (LogD). This is highly beneficial for targeting specific kinase pockets like TrkA/B/C and CDKs, where enhanced aqueous solubility is required[3][5][6].

  • Indole-5-methanamine (Control): Retains the traditional N-H donor. While it boasts established synthetic routes, it is prone to rapid metabolic degradation, limiting its utility in advanced in vivo models[4].

3. Head-to-Head Performance Data Note: The following table synthesizes representative pharmacological data when these methanamine scaffolds are incorporated into targeted EGFR and Trk inhibitor frameworks.

Scaffold / Building BlockTarget ApplicationKinase IC50 (Mutant)Selectivity (Mutant vs WT)Metabolic Stability (HLM, t1/2)Key Advantage
Pyrazolo[1,5-a]pyridin-5-ylmethanamine EGFR (T790M/L858R)~1.3 nM17-fold> 45 minExcellent balance of potency and lipophilic efficiency; avoids N-H oxidation[4].
Pyrazolo[1,5-a]pyrimidine-5-methanamine Trk Kinases / CDKs< 5.0 nMHigh (Trk family)> 60 minEnhanced aqueous solubility; strong ATP-mimetic hinge binding[3][5].
Indole-5-methanamine (Control) EGFR (T790M/L858R)~3.2 nM6-fold< 30 minEstablished synthetic routes; but prone to rapid phase I metabolism[4].

4. Mechanism of Action: Kinase Inhibition The pyrazolo[1,5-a]pyridine core acts as a structural mimic of the adenine ring of ATP[2][7]. When functionalized with a methanamine-linked covalent warhead (such as an allenamide group), the compound achieves proximity-driven covalent bonding with the Cys-797 residue in the EGFR active site, permanently inactivating the mutant receptor while sparing wild-type variants[1][4].

Pathway L EGF Ligand R Mutant EGFR L->R Activates D Downstream Signaling R->D Inhibited I Pyrazolo[1,5-a]pyridine Inhibitor I->R Blocks Cys-797 A Apoptosis D->A Induces

Mechanism of mutant EGFR inhibition by pyrazolo[1,5-a]pyridine-based covalent inhibitors.

5. Self-Validating Experimental Protocol: Kinase Profiling & Viability To ensure rigorous validation of pyrazolo[1,5-a]pyridin-5-ylmethanamine derivatives against indole counterparts, follow this self-validating screening cascade. The causality of this design ensures that biochemical potency translates to cellular efficacy while ruling out off-target cytotoxicity through internal controls.

Phase 1: In Vitro Radiometric Kinase Assay

  • Preparation: Dilute the pyrazolo[1,5-a]pyridine and indole derivatives in 100% DMSO to a 10 mM stock. Prepare a 10-point 3-fold serial dilution.

  • Reaction Assembly: Combine 10 µL of recombinant kinase (e.g., EGFR T790M/L858R or TrkA), 10 µL of substrate peptide, and 1 µL of the compound dilution in a 384-well plate.

  • Initiation: Add 10 µL of ATP solution containing [γ-33P]-ATP. Scientific Rationale: Using physiological ATP concentrations (1 mM) ensures that the measured IC50 reflects true competitive or covalent binding efficiency in vivo, rather than an artifact of low ATP competition[3].

  • Incubation & Quenching: Incubate for 60 minutes at room temperature. Quench the reaction with 3% phosphoric acid to precipitate the peptide.

  • Detection: Transfer to a filter plate, wash extensively, and read radioactivity. Calculate IC50 using a 4-parameter logistic regression.

Phase 2: Cellular Viability & Selectivity Assessment

  • Cell Seeding: Seed NCI-H1975 (mutant EGFR) and A549 (wild-type EGFR) cells at 3,000 cells/well in 96-well plates[4].

  • Treatment: Dose cells with compounds (0.1 nM to 10 µM) for 72 hours.

  • Viability Readout: Add CellTiter-Glo® reagent. Luminescence is directly proportional to ATP levels (live cells).

  • Validation Check: A successful pyrazolo[1,5-a]pyridine bioisostere must demonstrate a >15-fold selectivity window between NCI-H1975 and A549 cells. This internal control confirms target-specific engagement rather than general cytotoxicity[4].

Workflow S1 Compound Library Prep (Isosteric Scaffolds) S2 Radiometric Kinase Assay ([γ-33P]-ATP Competition) S1->S2 S3 IC50 & Selectivity Profiling (Mutant vs WT Kinase) S2->S3 S4 Cellular Viability Assay (NCI-H1975 / A549 Cells) S3->S4 S5 Lead Candidate Selection (High Potency & Selectivity) S4->S5 Selectivity > 15-fold

Self-validating experimental workflow for screening and profiling kinase inhibitors.

6. Conclusion The strategic replacement of indole or purine rings with the Pyrazolo[1,5-a]pyridin-5-ylmethanamine scaffold offers a profound advantage in modern drug design. By modulating the hydrogen-bonding profile and improving metabolic stability, this bioisostere allows medicinal chemists to fine-tune the physicochemical properties of kinase inhibitors and GPCR ligands without sacrificing target affinity[2][8].

References [3] Title: Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. Source: PMC (nih.gov). URL: 4] Title: Allenamide as a bioisostere of acrylamide in the design and synthesis of targeted covalent inhibitors. Source: PMC (nih.gov). URL: 7] Title: Synthesis and Anticancer Evaluation of Novel Pyrazolo[1,5-a]pyrimidines. Source: BYU ScholarsArchive. URL: 8] Title: Rationally Based Efficacy Tuning of Selective Dopamine D4 Receptor Ligands Leading to the Complete Antagonist 2-[4-(4-Chlorophenyl)piperazin-1- ylmethyl]pyrazolo[1,5-a]pyridine. Source: ACS Publications. URL: 1] Title: Drug Discovery with Privileged Building Blocks; Tactics in Medicinal Chemistry. Source: ethernet.edu.et. URL: 5] Title: Substituted pyrazolo[1,5-a]pyrimidine compounds as Trk kinase inhibitors. Source: Google Patents. URL: 2] Title: A Novel Series of Highly Potent 2,6,9-Trisubstituted Purine Cyclin-Dependent Kinase Inhibitors. Source: ACS Publications. URL: 6] Title: SUBSTITUTED PYRAZOLO[1,5-a]PYRIMIDINE COMPOUNDS AS TRK KINASE INHIBITORS. Source: Google Patents. URL:

Validation

A Comparative Guide to the Reproducibility of Experiments with Pyrazolo[1,5-a]pyridine Derivatives

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern drug discovery, the reproducibility of experimental data is the bedrock of scientific integrity and progress. This guide provides...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the reproducibility of experimental data is the bedrock of scientific integrity and progress. This guide provides an in-depth technical comparison of the experimental reproducibility associated with a prominent class of bioactive molecules: Pyrazolo[1,5-a]pyridine derivatives. As a senior application scientist, my focus is to not only present protocols but to dissect the nuances that underpin reliable and repeatable outcomes.

This guide will use a well-characterized 3-dialkylamino-7-phenyl pyrazolo[1,5-a]pyridine , a potent and selective antagonist of the Corticotropin-Releasing Factor 1 (CRF1) receptor, as our primary case study. We will compare its experimental reproducibility with that of a structural isomer, a representative Pyrazolo[3,4-b]pyridine derivative investigated as a protein kinase inhibitor. This comparative approach will highlight how the molecular scaffold and the biological target influence experimental design and the potential for variability.

The Pyrazolo[1,5-a]pyridine Scaffold: A Privileged Structure in Medicinal Chemistry

The Pyrazolo[1,5-a]pyridine core is a fused heterocyclic system that has garnered significant attention in medicinal chemistry due to its versatile synthetic accessibility and its ability to interact with a wide range of biological targets. Its rigid, planar structure provides a well-defined framework for the spatial orientation of various substituents, making it an attractive scaffold for the design of potent and selective ligands.

Our focus, the 3-dialkylamino-7-phenyl pyrazolo[1,5-a]pyridine series, has demonstrated significant promise as CRF1 receptor antagonists, with some candidates advancing to clinical trials for stress-related disorders.[1] The reproducibility of both the synthesis of these complex molecules and the assays used to characterize their biological activity is paramount for their successful development.

Comparative Analysis of Synthetic Reproducibility

The reliability of any biological study begins with the consistent synthesis of the compound of interest. Here, we compare the synthetic routes to our representative Pyrazolo[1,5-a]pyridine and a generic Pyrazolo[3,4-b]pyridine.

Synthesis of 3-Dialkylamino-7-phenyl Pyrazolo[1,5-a]pyridines

The synthesis of this class of compounds is a multi-step process that requires careful control of reaction conditions to ensure reproducibility of yield and purity.

Experimental Protocol: Synthesis of a Representative 3-Dialkylamino-7-phenyl Pyrazolo[1,5-a]pyridine

  • Step 1: Synthesis of the Pyrazolo[1,5-a]pyridine core. This is typically achieved through a condensation reaction between a substituted 3-aminopyrazole and a 1,3-dicarbonyl compound, followed by cyclization.

  • Step 2: Functionalization of the core. This often involves halogenation at the 3- and 7-positions to provide handles for subsequent cross-coupling reactions.

  • Step 3: Suzuki Coupling. A palladium-catalyzed Suzuki coupling is commonly employed to introduce the phenyl group at the 7-position. The choice of catalyst, base, and solvent is critical for achieving consistent yields and minimizing side products.

  • Step 4: Buchwald-Hartwig Amination. The dialkylamino group is introduced at the 3-position via a Buchwald-Hartwig amination. The purity of the amine and the exclusion of oxygen are crucial for reproducible results.

  • Step 5: Purification. Purification by column chromatography or recrystallization is essential to obtain the final compound with high purity. The choice of solvent system for chromatography needs to be optimized to ensure consistent separation.

Causality in Synthesis: The reproducibility of this synthetic sequence is highly dependent on the precise control of reaction parameters. For instance, in the Suzuki coupling, variations in the quality of the palladium catalyst can lead to significant differences in reaction times and yields. Similarly, the Buchwald-Hartwig amination is sensitive to atmospheric moisture and oxygen, which can deactivate the catalyst and lead to incomplete reactions.

Synthesis of Pyrazolo[3,4-b]pyridines

The synthesis of the isomeric Pyrazolo[3,4-b]pyridine scaffold often follows a different synthetic logic, which can impact its reproducibility.[2][3][4][5]

Experimental Protocol: Synthesis of a Representative Pyrazolo[3,4-b]pyridine

  • Step 1: Synthesis of a substituted 5-aminopyrazole. This is a common starting material for this class of compounds.

  • Step 2: Condensation with a 1,3-dicarbonyl compound. The 5-aminopyrazole is reacted with a 1,3-dicarbonyl compound in the presence of an acid catalyst to form the pyridine ring. The regioselectivity of this reaction can be a source of variability if the dicarbonyl compound is unsymmetrical.[5]

  • Step 3: Functionalization. Further modifications can be made to the core structure through various reactions, such as nitration, halogenation, and cross-coupling.

  • Step 4: Purification. Similar to the Pyrazolo[1,5-a]pyridine synthesis, rigorous purification is necessary to ensure the quality of the final product.

Comparative Insights: The synthesis of Pyrazolo[3,4-b]pyridines can sometimes be more straightforward, with fewer steps. However, the potential for regioisomer formation during the condensation step can introduce a significant challenge to reproducibility. Careful characterization of the product mixture by NMR and other analytical techniques is essential to ensure the desired isomer is being produced consistently.

G cluster_0 Pyrazolo[1,5-a]pyridine Synthesis cluster_1 Pyrazolo[3,4-b]pyridine Synthesis A 3-Aminopyrazole C Core Formation A->C B 1,3-Dicarbonyl B->C D Halogenation C->D E Suzuki Coupling (Aryl Introduction) D->E F Buchwald-Hartwig (Amine Introduction) E->F G Final Product F->G H 5-Aminopyrazole J Condensation (Potential Regioisomers) H->J I 1,3-Dicarbonyl I->J K Functionalization J->K L Final Product K->L G cluster_0 CRF1 Receptor Assay Workflow cluster_1 Kinase Inhibition Assay Workflow A Prepare CRF1-expressing cell membranes B Incubate with radioligand and test compound A->B C Separate bound and unbound ligand B->C D Quantify radioactivity C->D E Calculate IC50 D->E F Combine kinase, substrate, and test compound G Initiate reaction with ATP F->G H Incubate for a defined time G->H I Detect substrate phosphorylation H->I J Calculate IC50 I->J

Caption: Generalized workflows for CRF1 receptor binding and kinase inhibition assays.

Data Presentation and Comparative Analysis

To facilitate a clear comparison, quantitative data from representative experiments should be summarized in a structured table.

ParameterPyrazolo[1,5-a]pyridine (CRF1 Antagonist)Pyrazolo[3,4-b]pyridine (Kinase Inhibitor)Key Considerations for Reproducibility
Synthesis Yield 40-60% (multi-step)50-70% (fewer steps)Catalyst quality, reaction conditions, potential for regioisomers.
Purity >98% (HPLC)>98% (HPLC)Consistent purification methods.
CRF1 Binding IC50 1-10 nMNot ApplicableCell line stability, radioligand quality, assay buffer.
Kinase Inhibition IC50 Not Applicable10-100 nMEnzyme activity, ATP concentration, substrate purity.
In-assay Variability (CV%) <15%<15%Pipetting accuracy, plate uniformity, detector stability.
Inter-assay Variability (CV%) <20%<20%Reagent batch-to-batch consistency, operator variability.

Best Practices for Ensuring Experimental Reproducibility

Regardless of the specific compound or assay, adhering to a set of best practices is fundamental for generating reproducible data.

  • Standard Operating Procedures (SOPs): Detailed SOPs should be established for all synthetic and analytical procedures.

  • Reagent and Material Qualification: All critical reagents, including solvents, catalysts, enzymes, and cell lines, should be sourced from reliable suppliers and qualified before use.

  • Instrumentation Calibration: All instruments, such as balances, pH meters, and plate readers, should be regularly calibrated and maintained.

  • Data Management and Documentation: A robust system for data management and detailed documentation of all experimental parameters is essential. This includes recording lot numbers of reagents, instrument settings, and any deviations from the SOP.

  • Statistical Analysis: Appropriate statistical methods should be used to analyze the data and assess the significance of the results. This includes calculating measures of variability, such as the coefficient of variation (CV).

  • Reference Compounds: A well-characterized reference compound should be included in every assay to monitor for assay drift and to ensure that the assay is performing as expected.

Conclusion

The reproducibility of experiments with Pyrazolo[1,5-a]pyridine derivatives, as with any chemical series, is a multifaceted challenge that requires a holistic approach. By understanding the intricacies of both the chemical synthesis and the biological assays, researchers can implement robust protocols that minimize variability and generate high-quality, reliable data.

The comparative analysis of a Pyrazolo[1,5-a]pyridine CRF1 antagonist and a Pyrazolo[3,4-b]pyridine kinase inhibitor highlights that while the fundamental principles of reproducibility are universal, the specific challenges can vary depending on the synthetic route and the biological target. A thorough understanding of the underlying chemistry and biology is therefore indispensable for any scientist working in the field of drug discovery.

References

  • Zhang, L., et al. Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as TRK inhibitors. RSC Medicinal Chemistry.
  • Ezzat, M., et al. Design, synthesis, and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as dual CDK2/PIM1 inhibitors with potent anti-cancer activity and selectivity. Journal of Enzyme Inhibition and Medicinal Chemistry, 2025.
  • Zhang, L., et al. Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as TRK inhibitors. PubMed Central (PMC). Available from: [Link]

  • Al-Issa, F., et al. Synthesis and biological evaluation of 3,6-diamino-1H-pyrazolo[3,4-b]pyridine derivatives as protein kinase inhibitors. PubMed.
  • Al-Tel, T. H., et al.
  • de Groot, M. J., et al. Quantitative pharmacological analysis of antagonist binding kinetics at CRF1 receptors in vitro and in vivo. PubMed Central (PMC).
  • de Groot, M. J., et al. Quantitative pharmacological analysis of antagonist binding kinetics at CRF1 receptors in vitro and in vivo. PubMed.
  • de Groot, M. J., et al. Quantitative pharmacological analysis of antagonist binding kinetics at CRF1 receptors in vitro and in vivo. SciSpace.
  • Grigoriadis, D. E., et al. Progress in corticotropin-releasing factor-1 antagonist development.
  • Newton, A. E., et al. Synthesis and Structure–Activity Relationships for the Anti-Mycobacterial Activity of 3-Phenyl-N-(Pyridin-2-ylmethyl)Pyrazolo[1,5-a]Pyrimidin-7-Amines. PubMed Central (PMC).
  • Tellez, Y. O., et al. Progress in corticotropin-releasing factor-1 antagonist development. PubMed Central (PMC).
  • Zorrilla, E. P., et al. Therapeutic Utility of Non-Peptidic CRF1 Receptor Antagonists in Anxiety, Depression, and Stress-Related Disorders: Evidence from Animal Models. PubMed Central (PMC).
  • Papakonstantinou, M. P., et al. Pharmacological Characterization of the Novel CRF1 Receptor Antagonist, Thiazolo[4,5-d] Pyrimidine Analog, M43. MDPI.
  • Yoon, S., et al. Structure-based drug discovery of a corticotropin-releasing hormone receptor 1 antagonist using an X-ray free-electron laser. PubMed Central (PMC).
  • He, L., et al. Anxiolytic-like effects of the corticotropin-releasing factor1 (CRF1) antagonist DMP904 [4-(3-pentylamino)-2,7-dimethyl-8-(2-methyl-4-methoxyphenyl)
  • Al-Qadhi, A., et al. Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. PubMed Central (PMC).
  • Abdel-Moneim, M. I., et al.
  • Sikdar, A., et al.
  • Papakonstantinou, M. P., et al. Pharmacological Characterization of the Novel CRF1 Receptor Antagonist, Thiazolo[4,5-d] Pyrimidine Analog, M43. PubMed Central (PMC).
  • Kuder, K., et al. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. PubMed Central (PMC).
  • Eurofins Discovery. CRF1 Human Corticotropin-Releasing Factor GPCR Binding Agonist Radioligand LeadHunter Assay. Available from: [Link]

  • Creative Biolabs. In Vitro Cell based CRF Receptor Functional Characterization Service. Available from: [Link]

  • Micioni Di Bonaventura, M. V., et al. Disruption of the CRF1 receptor eliminates morphine-induced sociability deficits and firing of oxytocinergic neurons in male mice. eLife.
  • Micioni Di Bonaventura, M. V., et al. In vitro and in vivo study of butyrylfentanyl and 4‐fluorobutyrylfentanyl in female and male mice: Role of the CRF1 receptor i. SFERA.
  • Eurofins Discovery. CRF1 Human Corticotropin-Releasing Factor GPCR Cell Based Agonist Activated Internalization LeadHunter Assay - US. Available from: [Link]

  • Griebel, G., et al. Functional, endogenously expressed corticotropin-releasing factor receptor type 1 (CRF1) and CRF1 receptor mRNA expression in human neuroblastoma SH-SY5Y cells. PubMed.

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of Pyrazolo[1,5-a]pyridin-5-ylmethanamine

For researchers, scientists, and drug development professionals, the responsible management of chemical compounds is a foundational element of laboratory safety and environmental stewardship. This guide provides a detail...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and drug development professionals, the responsible management of chemical compounds is a foundational element of laboratory safety and environmental stewardship. This guide provides a detailed, procedural framework for the proper disposal of Pyrazolo[1,5-a]pyridin-5-ylmethanamine, moving beyond a simple checklist to explain the scientific reasoning behind each critical step. Our objective is to empower you with the knowledge to manage this chemical waste stream safely and in compliance with regulatory standards.

Hazard Identification and Risk Assessment: Know Your Compound

Before any handling or disposal can begin, a thorough understanding of the potential hazards is essential. Pyrazolo[1,5-a]pyridin-5-ylmethanamine, as a bicyclic nitrogen heterocycle with a primary amine functional group, warrants a cautious approach. Based on data from similar chemical structures, a comprehensive risk assessment must assume the potential for the hazards summarized below.[1][2][6]

Potential HazardHazard Class (Anticipated)Causality and Scientific Rationale
Skin Corrosion/Irritation Category 2Amine functional groups can be alkaline and reactive, potentially causing irritation or burns upon contact with skin. Heterocyclic compounds can also irritate skin tissues.[1][2]
Serious Eye Damage/Irritation Category 2A / Category 1The eyes are particularly sensitive to alkaline and organic compounds. Direct contact can lead to severe irritation or irreversible damage.[1][2]
Specific Target Organ Toxicity Category 3 (Respiratory Irritation)Inhalation of aerosolized particles or dust may cause irritation to the respiratory system.[6][7]
Aquatic Toxicity Harmful to aquatic lifeNitrogen-containing organic compounds can be persistent and harmful to aquatic ecosystems if released into waterways.[2][8]

This initial assessment dictates the stringent safety measures that follow. The core principle is to prevent any exposure to personnel and to preclude any release into the environment.[5][9]

Pre-Disposal Procedures: Establishing a Safe Workspace

Proper disposal begins long before the waste container is sealed. It starts with creating a controlled environment through robust engineering controls and appropriate Personal Protective Equipment (PPE).

Step-by-Step Safety Protocol
  • Engineering Controls: All handling of Pyrazolo[1,5-a]pyridin-5-ylmethanamine, including weighing, transferring, and preparing for disposal, must be conducted within a certified chemical fume hood.[3][6] This is the primary line of defense to prevent the inhalation of any dust or vapors.

  • Personal Protective Equipment (PPE): A multi-layered PPE approach is mandatory.

    • Eye Protection: Wear chemical safety goggles that provide a complete seal around the eyes. A face shield should be worn over the goggles if there is any risk of splashing.[3][6]

    • Hand Protection: Use chemically resistant gloves (e.g., nitrile) and inspect them for any signs of degradation or puncture before use. Always double-glove if handling neat material.[6]

    • Body Protection: A flame-resistant laboratory coat, long pants, and closed-toe shoes are required to protect the skin from accidental contact.[3]

The Disposal Protocol: A Step-by-Step Workflow

Treat all Pyrazolo[1,5-a]pyridin-5-ylmethanamine waste—including neat compound, contaminated consumables (e.g., weigh boats, pipette tips), and spill cleanup materials—as hazardous chemical waste.[5]

  • Waste Segregation (The Principle of Isolation):

    • DO NOT mix this waste with any other chemical streams.[10] Incompatible materials can react violently, producing heat or toxic gases. For instance, mixing amines with acidic waste can trigger a strong exothermic reaction.

    • Establish a dedicated waste container solely for Pyrazolo[1,5-a]pyridin-5-ylmethanamine and its directly associated contaminated materials.

  • Containerization (The Principle of Containment):

    • Select the Right Container: Use a robust, leak-proof container made of a compatible material (e.g., High-Density Polyethylene - HDPE). The container must have a securely sealing screw-top lid.[5][8]

    • Check for Integrity: Before use, inspect the container for any cracks, punctures, or defects. Ensure the lid forms a tight seal.[8][11]

    • Avoid Overfilling: Never fill a waste container beyond 75-80% of its capacity.[8] This "ullage" or headspace is critical to accommodate vapor pressure changes and prevent spills.

  • Labeling (The Principle of Communication):

    • Clear and accurate labeling is a regulatory requirement and essential for the safety of everyone who will handle the container.[5][10]

    • Affix a completed hazardous waste tag to the container before adding any waste.

    • The label must include, at a minimum:

      • The words "Hazardous Waste"

      • The full, unabbreviated chemical name: "Pyrazolo[1,5-a]pyridin-5-ylmethanamine"

      • The primary hazards (e.g., "Irritant," "Toxic")

      • The date of accumulation (when the first waste was added)

      • The name and contact information of the generating researcher or lab

  • Temporary Storage (The Principle of Control):

    • Store the sealed and labeled waste container in a designated satellite accumulation area or a central hazardous waste storage location.[5]

    • This area must be secure, well-ventilated, and segregated from general laboratory traffic.

    • Ensure secondary containment (such as a larger tub or bin) is used to capture any potential leaks from the primary container.[11]

  • Final Disposal (The Principle of Compliance):

    • Arrange for the collection of the hazardous waste container by your institution's EHS department or a licensed chemical waste disposal contractor.[5][12]

    • Never pour this chemical down the drain or discard it in the regular trash.[5][10] The final disposal method, likely high-temperature incineration, will be managed by the specialized waste facility to ensure complete destruction of the compound in an environmentally sound manner.[13]

Disposal Decision Workflow

The following diagram outlines the logical flow for managing Pyrazolo[1,5-a]pyridin-5-ylmethanamine waste from generation to final pickup.

G cluster_prep Preparation Phase cluster_proc Disposal Protocol cluster_store Storage & Handover A Waste Generation (Pyrazolo[1,5-a]pyridin- 5-ylmethanamine) B Don Appropriate PPE (Goggles, Gloves, Lab Coat) A->B Safety First J Spill Occurs A->J C Select Compatible & Leak-Proof Container B->C Begin Procedure D Affix Hazardous Waste Label (Complete & Accurate) C->D E Segregate Waste (No Mixing with Other Chemicals) D->E F Place Waste in Container (Do Not Overfill) E->F G Securely Seal Container F->G H Store in Designated & Secondary Contained Area G->H I Arrange Pickup by EHS or Licensed Waste Contractor H->I K Follow Lab Spill Response Protocol J->K Emergency Action K->F Dispose of Cleanup Materials as Waste

Sources

© Copyright 2026 BenchChem. All Rights Reserved.